Lithium sulfate

• CAS: 10377-48-7

Core Science & Biosynthesis

lithium sulfate synthesis from lithium carbonate

An In-depth Technical Guide to the Synthesis of Lithium Sulfate (B86663) from Lithium Carbonate

Introduction

Lithium sulfate (Li₂SO₄) is a significant inorganic compound that serves as a crucial intermediate in the production of high-purity lithium compounds, particularly for the lithium-ion battery industry[1]. It is also utilized in pharmaceuticals and the manufacturing of specialized glass and ceramics[2][3]. The synthesis of lithium sulfate is most commonly achieved through the reaction of lithium carbonate (Li₂CO₃) with sulfuric acid (H₂SO₄). This process is favored for its straightforward chemistry and the high purity of the resulting product when controlled properly[2][3].

This guide provides a comprehensive overview of the synthesis of lithium sulfate from lithium carbonate, detailing the underlying chemical principles, experimental protocols, purification techniques, and analytical characterization methods. It is intended for researchers, chemists, and professionals in chemical and drug development fields.

Core Chemical Reaction

The synthesis is based on a classic acid-base neutralization reaction. Lithium carbonate, the salt of a weak acid (carbonic acid), reacts with a strong acid, sulfuric acid. The products of this reaction are lithium sulfate, water, and carbon dioxide gas.

Balanced Chemical Equation: Li₂CO₃(s) + H₂SO₄(aq) → Li₂SO₄(aq) + H₂O(l) + CO₂(g)

This reaction proceeds readily, with the evolution of carbon dioxide gas driving the reaction to completion. The stoichiometry is a simple 1:1 molar ratio between lithium carbonate and sulfuric acid.

Experimental Protocols

The preparation of high-purity lithium sulfate involves several key stages: the main reaction, followed by purification of the crude product, crystallization, and drying. An "indirect method" is often preferred for high-purity applications, which involves pre-washing the industrial-grade lithium carbonate to remove water-soluble impurities before the main reaction.

Materials and Reagents

• Lithium Carbonate (Li₂CO₃), industrial or reagent grade

• Sulfuric Acid (H₂SO₄), concentrated (e.g., 98%)

• Deionized Water

• Acetone (B3395972) (for washing, optional)

• White Carbon Black (Silicon Dioxide, for purification)

• Sodium Hydroxide (NaOH, for purification)

Synthesis and Purification Procedure

The following protocol is a composite method based on laboratory-scale preparations aimed at producing high-purity lithium sulfate.

Step 1: Raw Material Pre-treatment (Optional) For producing high-purity lithium sulfate from industrial-grade lithium carbonate, it is beneficial to first wash the starting material. This takes advantage of the low solubility of lithium carbonate in water to remove more soluble impurities.

• Suspend industrial-grade lithium carbonate in deionized water.

• Stir the slurry vigorously.

• Filter the lithium carbonate and wash with additional deionized water.

• Dry the washed lithium carbonate before proceeding.

Step 2: Reaction - Conversion to Lithium Sulfate

• In a suitable reaction vessel equipped with a stirrer, slowly add a stoichiometric amount of lithium carbonate to a calculated volume of deionized water to form a slurry.

• While stirring, carefully and slowly add concentrated sulfuric acid (98%) to the lithium carbonate slurry. The addition should be dropwise or in small increments to control the effervescence from CO₂ evolution.

• After the acid addition is complete, heat the solution and maintain it at a specific temperature (e.g., 30-60°C) with continuous stirring for a set duration (e.g., 30-60 minutes) to ensure the reaction goes to completion.

Step 3: Purification of Crude Lithium Sulfate Solution

• Decarburization: Add a small excess of concentrated sulfuric acid to the solution to convert any unreacted lithium carbonate into lithium sulfate.

• Filter the solution to remove any insoluble impurities.

• Defluorination/Impurity Removal: Transfer the filtrate to a new vessel. Add small amounts of white carbon black and sodium hydroxide. Heat the mixture (e.g., 50-60°C) and stir for 30-60 minutes. This step helps precipitate fluoride (B91410) and other metallic impurities.

• Filter the hot solution to remove the precipitated impurities and the clarifying agents.

Step 4: Crystallization and Drying

• The purified lithium sulfate solution can be concentrated by heating to drive off water, which will induce crystallization.

• Collect the lithium sulfate crystals by filtration.

• Wash the crystals with a small amount of cold deionized water or acetone to remove any residual soluble impurities.

• Dry the final product. To obtain anhydrous lithium sulfate, dry in an oven at a temperature sufficient to remove all water (e.g., 150°C) until a constant weight is achieved. For lithium sulfate monohydrate (Li₂SO₄·H₂O), crystallization from an aqueous solution without high-temperature drying is sufficient.

Data Presentation: Reaction Parameters

The following tables summarize quantitative data derived from various synthesis and purification methodologies.

Table 1: Example Lab-Scale Synthesis Parameters

Parameter	Value	Source
Starting Material	50 g crude Li₂SO₄ crystals*
Dissolution Volume	300 mL deionized water
H₂SO₄ (98%) Volume	3.2 - 4.4 g
Reaction Temperature	30 - 50 °C
Stirring Velocity	220 rpm
Reaction Time	30 - 60 min

Note: This specific patent starts with crude Li₂SO₄ for purification, but the decarburization step with H₂SO₄ is analogous to the final stage of the Li₂CO₃ reaction.

Table 2: Purification Step Parameters

Parameter	Value	Source
White Carbon Black	0.14 - 0.22 g
Sodium Hydroxide	0.175 - 0.287 g
Purification Temperature	50 - 60 °C
Stirring Velocity	250 rpm
Purification Time	30 - 60 min

| Achieved Purity | > 99% | |

Visualization of Processes

Diagrams created using Graphviz DOT language illustrate the core chemical pathway and experimental workflows.

Caption: Core chemical reaction pathway.

Caption: General experimental workflow.

Caption: Detailed purification process.

Analytical Characterization

To ensure the final product meets the required specifications, a variety of analytical techniques are employed to assess its purity and identity.

Table 3: Analytical Techniques for Lithium Sulfate Characterization

Technique	Purpose	Reference
Titrimetry	To determine the overall assay (% Li₂SO₄) by passing the sample through a cation-exchange column and titrating the resulting acid.
ICP-OES	To detect and quantify trace metallic impurities such as sodium, calcium, magnesium, and iron.
Ion Chromatography (IC)	To quantify anionic impurities like chlorides and other sulfates.
Gravimetric Analysis	To determine the amount of insoluble matter and to measure loss on drying to confirm the hydration state (monohydrate vs. anhydrous).

| X-Ray Diffraction (XRD) | To confirm the crystalline structure and phase purity of the final solid product. | |

Conclusion

The synthesis of lithium sulfate from lithium carbonate via reaction with sulfuric acid is a robust and scalable method. The key to achieving high purity lies not only in the primary reaction but also in the subsequent multi-step purification process designed to remove unreacted starting materials and trace impurities. By carefully controlling reaction conditions and employing targeted purification steps, it is possible to produce lithium sulfate that meets the stringent requirements for applications such as battery material precursors. The analytical methods outlined are essential for verifying the quality and purity of the final product.

References

• 1. zeroinstrument.com [zeroinstrument.com]
• 2. Page loading... [guidechem.com]
• 3. Can lithium sulfate be used as lithium carbonate?-Other News and Blog-China Lithium Products Technology Co., Ltd.-CLPC china lithium [lithium-chemical.com]

An In-depth Technical Guide to the Preparation of Anhydrous Lithium Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core methodologies for the preparation of anhydrous lithium sulfate (B86663) (Li₂SO₄). It details established synthesis routes, purification protocols, and the final dehydration step, presenting quantitative data in structured tables for comparative analysis. Detailed experimental procedures are provided, alongside graphical representations of key workflows and reaction pathways to facilitate understanding and replication.

Core Preparation Methods

Anhydrous lithium sulfate can be prepared through several distinct chemical pathways. The most common and industrially relevant methods involve the neutralization of a lithium base with sulfuric acid and the extraction from lithium-bearing ores.

Synthesis from Lithium Carbonate or Lithium Hydroxide (B78521)

A prevalent laboratory and industrial method for producing lithium sulfate is through the acid-base neutralization reaction of lithium carbonate (Li₂CO₃) or lithium hydroxide (LiOH) with sulfuric acid (H₂SO₄).[1][2]

The balanced chemical equations for these reactions are:

• From Lithium Carbonate: Li₂CO₃ + H₂SO₄ → Li₂SO₄ + H₂O + CO₂

• From Lithium Hydroxide: 2LiOH + H₂SO₄ → Li₂SO₄ + 2H₂O[3]

These reactions are typically carried out in an aqueous solution. The resulting product is lithium sulfate monohydrate (Li₂SO₄·H₂O), which then requires a dehydration step to yield the anhydrous form.[4]

Extraction from Spodumene Ore

A significant industrial source of lithium is the silicate (B1173343) mineral spodumene (LiAl(SiO₃)₂). The extraction process involves converting the ore into a more reactive form, followed by leaching with sulfuric acid to produce a lithium sulfate solution. This solution then undergoes purification and crystallization.[5]

Purification of Lithium Sulfate

Achieving high purity is critical for many applications of anhydrous lithium sulfate, particularly in battery technology and pharmaceuticals. Common impurities include phosphates, chlorides, and other metal ions.[4] A multi-step purification process is often employed to remove these contaminants.

A detailed method for producing high-purity anhydrous lithium sulfate involves the following stages:

• Pretreatment: Washing crude lithium sulfate crystals with an organic solvent, such as acetone (B3395972), to remove specific impurities like lithium iodide.[1][6]

• Decarburization: Treating the dissolved lithium sulfate with a controlled amount of concentrated sulfuric acid to convert any residual lithium carbonate into lithium sulfate.[4][6]

• Defluorination: Addition of reagents like white carbon black and sodium hydroxide to precipitate and remove fluoride (B91410) ions.[4][6]

• Concentration and Crystallization: The purified lithium sulfate solution is concentrated, typically under vacuum, to induce crystallization.[6]

• Drying: The resulting lithium sulfate crystals are dried at an elevated temperature to remove any remaining solvent and yield the anhydrous product.[6]

Dehydration of Lithium Sulfate Monohydrate

The final step in producing anhydrous lithium sulfate from aqueous synthesis methods is the removal of the water of hydration from lithium sulfate monohydrate (Li₂SO₄·H₂O). This is a thermal process where the monohydrate is heated to drive off the water molecule. The dehydration process can be initiated by heating to 75°C under vacuum, with complete dehydration achieved at 110°C.[4] Studies have also investigated the kinetics of this thermal dehydration under various temperatures and water vapor pressures.[7]

Experimental Protocols

Protocol 1: Synthesis and Purification of High-Purity Anhydrous Lithium Sulfate

This protocol is based on a method for preparing high-purity anhydrous lithium sulfate from a crude crystalline starting material.[1][6]

1. Pretreatment:

• Wash 50g of crude lithium sulfate crystals three times with 150mL of acetone each time.
• Dry the washed crystals in a drying oven at 80°C for 1 hour to completely evaporate the acetone.

2. Decarburization:

• Dissolve the dried crystals in 300mL of deionized water with stirring.
• Add a specific amount of concentrated sulfuric acid (98% mass fraction), for example, between 3.2g and 3.8g, to the solution.
• Maintain the reaction at a controlled temperature (e.g., 30-40°C) with constant stirring (e.g., 220 rpm) for a defined period (e.g., 50-60 minutes).

3. Defluorination:

• Filter the solution from the decarburization step.
• To the filtrate, add specific amounts of white carbon black (e.g., 0.14g - 0.22g) and sodium hydroxide (e.g., 0.175g - 0.287g).
• Conduct the reaction at a controlled temperature (e.g., 50-60°C) with vigorous stirring (e.g., 250 rpm) for a set time (e.g., 40-60 minutes).

4. Concentration and Crystallization:

• Filter the solution again to remove the defluorination agents and any precipitates.
• Concentrate the filtrate in a rotary evaporator under vacuum (e.g., -0.085 MPa) at an elevated temperature (e.g., 65°C) until a significant amount of crystals have formed.

5. Product Drying:

• Collect the crystals by filtration.
• Dry the purified lithium sulfate crystals in a drying oven at 180°C for 2 hours to obtain the high-purity anhydrous product.

Data Presentation

The following tables summarize quantitative data from various embodiments of the high-purity preparation method.[1][6]

Table 1: Decarburization Parameters and Conditions

Parameter	Embodiment 1	Embodiment 2	Embodiment 3
Crude Li₂SO₄ (g)	50	50	50
Acetone Wash (mL x times)	150 x 3	150 x 3	100 x 3
Deionized Water (mL)	300	300	300
Conc. H₂SO₄ (98%) (g)	3.3100	3.7043	3.2610
Reaction Temperature (°C)	40	40	30
Stirring Speed (rpm)	220	220	220
Reaction Time (min)	60	50	60

Table 2: Defluorination Parameters and Conditions

Parameter	Embodiment 1	Embodiment 2	Embodiment 3
White Carbon Black (g)	0.14	0.2132	0.22
Sodium Hydroxide (g)	0.175	0.2431	0.2867
Reaction Temperature (°C)	60	50	60
Stirring Speed (rpm)	250	250	250
Reaction Time (min)	60	60	40

Table 3: Final Product Purity

Embodiment	Final Purity of Anhydrous Li₂SO₄
Embodiment 1	99.1%
Embodiment 2	98.4%
Embodiment 3	97.9%

Mandatory Visualizations

Reaction Pathways

Caption: Reaction pathways for lithium sulfate synthesis.

Experimental Workflow for High-Purity Anhydrous Lithium Sulfate

Caption: Workflow for high-purity anhydrous lithium sulfate.

Logical Relationship of Dehydration

Caption: Dehydration of lithium sulfate monohydrate.

References

• 1. High-purity anhydrous lithium sulfate preparation method - Eureka | Patsnap [eureka.patsnap.com]
• 2. Can lithium sulfate be used as lithium carbonate?-Other News and Blog-China Lithium Products Technology Co., Ltd.-CLPC china lithium [lithium-chemical.com]
• 3. researchgate.net [researchgate.net]
• 4. Page loading... [wap.guidechem.com]
• 5. KR20160002579A - Method for preparing lithium sulfate - Google Patents [patents.google.com]
• 6. CN103523806B - High-purity anhydrous lithium sulfate preparation method - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

lithium sulfate crystal structure and properties

An In-depth Technical Guide to the Crystal Structure and Properties of Lithium Sulfate (B86663)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lithium sulfate (Li₂SO₄) is an inorganic salt of significant interest across various scientific disciplines, including materials science, chemistry, and pharmacology. Its unique physicochemical properties, such as high ionic conductivity in its high-temperature phase and its therapeutic effects in the treatment of bipolar disorder, make it a subject of ongoing research. This technical guide provides a comprehensive overview of the crystal structure and properties of lithium sulfate, intended to serve as a valuable resource for researchers, scientists, and professionals in drug development. The information presented herein is a synthesis of crystallographic data, physical and chemical properties, and relevant experimental methodologies.

Crystal Structure of Lithium Sulfate

Lithium sulfate is known to exist in several crystalline forms, primarily as an anhydrous salt with distinct phases at different temperatures, and as a monohydrate at room temperature.[1][2]

Anhydrous Lithium Sulfate (Li₂SO₄)

Anhydrous lithium sulfate undergoes a significant phase transition from a monoclinic to a face-centered cubic structure at elevated temperatures.[1][3][4] There is also evidence for other phases, such as an orthorhombic structure, from computational materials databases.[5][6]

2.1.1 α-Lithium Sulfate (Monoclinic)

At ambient temperature and pressure, the stable form of anhydrous lithium sulfate is the α-phase (also referred to as Phase II).[1][3] This phase possesses a monoclinic crystal structure.[1][7] The Li⁺ ions are tetrahedrally coordinated by four oxygen atoms, and the sulfate ions (SO₄²⁻) are also tetrahedrally coordinated by lithium and sulfur atoms.[7]

2.1.2 β-Lithium Sulfate (Face-Centered Cubic)

Upon heating, α-lithium sulfate undergoes a reversible solid-state phase transition to the β-phase (Phase I) at approximately 575-578°C (848-851 K).[1][3][4] This high-temperature phase has a face-centered cubic (FCC) crystal structure.[1][2] The high ionic conductivity of this phase is a subject of considerable research interest.[2]

2.1.3 Other Reported Phases

The Materials Project database also lists a computationally predicted orthorhombic phase of lithium sulfate with a Cmcm space group.[5][6] Another cubic phase with an F-43m space group has also been reported in the same database.[8]

Lithium Sulfate Monohydrate (Li₂SO₄·H₂O)

The most common form of lithium sulfate at room temperature is the monohydrate, which is hygroscopic.[1][9] It crystallizes in the monoclinic system. The crystal structure of lithium sulfate monohydrate has been a subject of study to determine the position of hydrogen bonds and the asymmetry of the sulfate group.

Data Presentation: Crystallographic Data for Lithium Sulfate

Phase	Crystal System	Space Group	Lattice Parameters (Å, °)	Volume (ų) **	Density (g/cm³) **	Source(s)
α-Li₂SO₄	Monoclinic	P2₁/a (No. 14)	a = 8.239, b = 4.954, c = 8.474, β = 107.98	328.9	2.221	[1]
Monoclinic	P2₁/c (No. 14)	a = 8.20, b = 4.92, c = 8.39, β = 107.80	322.25	-	[7]
β-Li₂SO₄	Cubic	F-43m (No. 216)	a = 7.07	353.4	2.07	[1][8]
Li₂SO₄ (Orthorhombic)	Orthorhombic	Cmcm (No. 63)	a = 5.56, b = 8.24, c = 6.21	284.61	-	[5]
Li₂SO₄·H₂O	Monoclinic	P2₁	a = 5.43, b = 4.83, c = 8.14, β = 107.35	203.8	2.06	[1][10]

Visualization: Crystal Structure Representation

Caption: Phase transitions of lithium sulfate.

Physicochemical Properties of Lithium Sulfate

Lithium sulfate exhibits a range of notable physical and chemical properties that are critical for its various applications.

Physical and Thermal Properties

Anhydrous lithium sulfate is a white, crystalline solid.[2] It has a high melting point and boiling point.[1][11] One of its most distinctive properties is its retrograde solubility in water, meaning its solubility decreases as the temperature increases.[1][9] This is an exothermic dissolution process.[1] The thermal conductivity and diffusivity of lithium sulfate have been studied, showing a decrease up to 640 K and an increase at higher temperatures.[12]

Electrical and Other Properties

Lithium sulfate crystals are piezoelectric and pyroelectric.[1] The electrical conductivity of aqueous lithium sulfate solutions increases with temperature and concentration, reaching an optimum at around 2 M.[1] The anhydrous form is hygroscopic, readily absorbing moisture from the air to form the monohydrate.[1][9] It is insoluble in absolute ethanol, acetone, and pyridine.[1]

Data Presentation: Physicochemical Properties of Lithium Sulfate

Property	Value	Conditions	Source(s)
Molar Mass	109.94 g/mol	-	[11][13]
Melting Point	859 °C (1132 K)	Anhydrous	[1][11]
Boiling Point	1377 °C (1650 K)	Anhydrous	[1]
Density (Anhydrous)	2.221 g/cm³	-	[1]
Density (Monohydrate)	2.06 g/cm³	-	[1]
Solubility in Water (Monohydrate)	34.9 g/100 mL	25 °C	[1]
29.2 g/100 mL	100 °C	[1]
Magnetic Susceptibility (χ)	-40.0·10⁻⁶ cm³/mol	-	[1]
Phase Transition Temperature (α → β)	575 - 578 °C	-	[1][4]
Phase Transition Enthalpy (α → β)	252 J/g	-	[4]
Band Gap	6.1 eV	-	[14]

Experimental Protocols

The characterization of lithium sulfate's crystal structure and properties relies on several key experimental techniques. Below are generalized methodologies for these experiments.

Synthesis of Lithium Sulfate Monohydrate Crystals

Lithium sulfate monohydrate crystals can be prepared by the reaction of lithium carbonate or lithium hydroxide (B78521) with sulfuric acid.[2][15] The resulting solution is then subjected to slow evaporation to yield single crystals.[16]

Protocol:

• Slowly add a stoichiometric amount of sulfuric acid (H₂SO₄) to a stirred aqueous solution of lithium carbonate (Li₂CO₃) or lithium hydroxide (LiOH).

• Continue stirring until the reaction ceases (e.g., no more CO₂ evolution if using lithium carbonate).

• Filter the resulting lithium sulfate solution to remove any unreacted starting material or impurities.

• Transfer the clear filtrate to a crystallization dish.

• Allow the solvent to evaporate slowly at room temperature or in a controlled temperature environment.

• Harvest the resulting crystals of Li₂SO₄·H₂O.

X-ray Diffraction (XRD) for Crystal Structure Analysis

Powder X-ray diffraction is a primary technique for identifying the crystalline phases and determining the lattice parameters of lithium sulfate.[17][18]

Protocol:

• Sample Preparation: Finely grind the crystalline lithium sulfate sample to a homogenous powder (typically <10 µm particle size) using an agate mortar and pestle to ensure random orientation of the crystallites.[17]

• Sample Mounting: Mount the powdered sample onto a low-background sample holder. Ensure the sample surface is flat and level with the holder's surface.[19]

• Instrument Setup: Place the sample holder in the diffractometer. Set the X-ray source (commonly Cu Kα, λ = 1.5418 Å), voltage, and current to appropriate values (e.g., 40 kV, 40 mA).[18]

• Data Collection: Collect the diffraction pattern by scanning over a desired range of 2θ angles (e.g., 5° to 70°) with a defined step size and dwell time.[18]

• Data Analysis:

  • Phase Identification: Compare the experimental diffraction pattern (a plot of intensity vs. 2θ) to reference patterns in a database like the Powder Diffraction File (PDF) from the International Centre for Diffraction Data (ICDD).[17]

  • Lattice Parameter Refinement: Use the positions of the diffraction peaks for a known phase to refine the unit cell parameters via least-squares fitting algorithms.[17]

Visualization: Experimental Workflow for Synthesis and Characterization

Caption: Workflow for lithium sulfate synthesis and characterization.

Differential Scanning Calorimetry (DSC) for Thermal Analysis

DSC is used to determine phase transition temperatures and enthalpies of fusion and solid-solid transitions.[3][20][21]

Protocol:

• Sample Preparation: Accurately weigh a small amount of the lithium sulfate sample (typically 1-10 mg) into a DSC pan.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program: Heat the sample at a controlled rate (e.g., 10 °C/min) over the temperature range of interest. A heat-cool-heat cycle is often employed to remove the thermal history of the sample.[20]

• Data Analysis: The resulting thermogram plots heat flow versus temperature. Endothermic and exothermic events, such as phase transitions, appear as peaks. The peak onset temperature provides the transition temperature, and the area under the peak corresponds to the enthalpy change of the transition.[22]

Applications in Drug Development and Relevant Signaling Pathways

Lithium salts, including lithium sulfate, are the cornerstone treatment for bipolar disorder.[1][9] The therapeutic effects are attributed to the lithium ion (Li⁺), which modulates several intracellular signaling pathways and neurotransmitter systems.[7][23]

Mechanism of Action in Bipolar Disorder

The precise mechanism of action of lithium is not fully elucidated but is known to involve multiple interconnected pathways:[7]

• Neurotransmitter Modulation: Lithium rebalances excitatory and inhibitory neurotransmission. It reduces excitatory neurotransmission mediated by dopamine (B1211576) and glutamate (B1630785) while enhancing inhibitory neurotransmission via GABA.[7][12] It also has complex effects on serotonin (B10506) and norepinephrine (B1679862) systems.[5][8][24]

• Intracellular Signaling Pathways:

  • Inhibition of Glycogen Synthase Kinase 3β (GSK-3β): This is considered a key therapeutic target of lithium. GSK-3β is involved in numerous cellular processes, and its inhibition by lithium is linked to neuroprotective effects and mood stabilization.[7][23]

  • Modulation of the Phosphoinositide Pathway: Lithium inhibits inositol (B14025) monophosphatase (IMPase) and inositol polyphosphate-1-phosphatase (IPPase), leading to a depletion of inositol. This dampens the signaling of receptors coupled to the phosphoinositide second messenger system, which can be overactive in mania.[2][23]

  • Protein Kinase C (PKC) Inhibition: Chronic lithium treatment can downregulate the activity of PKC, which is implicated in manic states.[1]

• Neuroprotective and Neurotrophic Effects: Lithium has been shown to increase the levels of neuroprotective proteins like brain-derived neurotrophic factor (BDNF) and B-cell lymphoma 2 (Bcl-2), while reducing apoptosis (programmed cell death).[7][9][23]

Visualization: Lithium's Putative Signaling Pathways in Bipolar Disorder

Caption: Mechanism of action of lithium in bipolar disorder.

Conclusion

Lithium sulfate is a compound with a rich and complex solid-state chemistry, characterized by distinct crystallographic phases with temperature-dependent properties. Its well-defined monoclinic structure at ambient conditions transitions to a highly conductive cubic phase at elevated temperatures, a feature that continues to drive research in materials science. The physicochemical properties of lithium sulfate, particularly its retrograde aqueous solubility and its piezoelectric and pyroelectric nature, are noteworthy. For drug development professionals, a deep understanding of the multifaceted mechanism of action of the lithium ion is crucial. Its ability to modulate a wide array of neurotransmitter systems and intracellular signaling cascades underpins its enduring role as a primary therapeutic agent for bipolar disorder. The experimental methodologies outlined in this guide provide a framework for the continued investigation and characterization of this important inorganic compound.

References

• 1. scispace.com [scispace.com]
• 2. Insulin signaling as a therapeutic mechanism of lithium in bipolar disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scribd.com [scribd.com]
• 5. Isolating the Norepinephrine Pathway Comparing Lithium in Bipolar Patients to SSRIs in Depressive Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. How the thermal conductivity is measured in a solid? | Coolmag [coolmag.net]
• 7. droracle.ai [droracle.ai]
• 8. The mechanisms of action of lithium. I. Effects on serotoninergic and noradrenergic systems in normal subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Mechanisms of Lithium Action: The Old and New Findings - PMC [pmc.ncbi.nlm.nih.gov]
• 10. torontech.com [torontech.com]
• 11. A new method for determining the solubility of salts in aqueous solutions at elevated temperatures [pubs.usgs.gov]
• 12. droracle.ai [droracle.ai]
• 13. fountainheadpress.com [fountainheadpress.com]
• 14. nf-itwg.org [nf-itwg.org]
• 15. Page loading... [wap.guidechem.com]
• 16. Lithium sulfate [dmishin.github.io]
• 17. benchchem.com [benchchem.com]
• 18. X-ray Powder Diffraction (XRD) [serc.carleton.edu]
• 19. mcgill.ca [mcgill.ca]
• 20. s4science.at [s4science.at]
• 21. linseis.com [linseis.com]
• 22. pure.tudelft.nl [pure.tudelft.nl]
• 23. Frontiers | The immunomodulatory effect of lithium as a mechanism of action in bipolar disorder [frontiersin.org]
• 24. LITHIUM IN THE TREATMENT OF BIPOLAR DISORDER: PHARMACOLOGY AND PHARMACOGENETICS - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of Lithium Sulfate Monohydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lithium sulfate (B86663) monohydrate (Li₂SO₄·H₂O) is an inorganic salt with significant applications across various scientific and industrial fields. Its utility extends from being a key component in certain types of batteries to its use in specialty glass and ceramics. In the pharmaceutical and drug development sector, understanding the fundamental physicochemical properties of such inorganic compounds is crucial for formulation, stability studies, and as a potential component in drug delivery systems. This technical guide provides a comprehensive overview of the core physical and chemical properties of lithium sulfate monohydrate, supported by detailed experimental methodologies and data presented for clarity and comparative analysis.

Physical Properties

Lithium sulfate monohydrate is a white, odorless crystalline solid.[1] Its physical characteristics are fundamental to its handling, processing, and application in various technologies. A summary of its key quantitative physical properties is presented in Table 1.

Data Presentation: Physical Properties of Lithium Sulfate Monohydrate

Property	Value	Units	Experimental Method
Molar Mass	127.96	g/mol	Calculation from atomic weights
Appearance	White, odorless crystalline solid	-	Visual Inspection
Crystal System	Monoclinic	-	Single-Crystal X-ray Diffraction
Space Group	P2₁	-	Single-Crystal X-ray Diffraction
Unit Cell Parameters	a = 5.43 Å, b = 4.81 Å, c = 8.14 Å, β = 107.35°	Å, °	Single-Crystal X-ray Diffraction
Density	2.06	g/cm³	Pycnometer Method
Decomposition Point	~130-140	°C	Thermogravimetric Analysis (TGA)
Solubility in Water	34.9 g/100g at 25°C; 29.2 g/100g at 100°C	g/100g	Isothermal Equilibrium Method
Refractive Index	1.465	-	Refractometry

Chemical Properties

Lithium sulfate monohydrate exhibits chemical behaviors characteristic of a hydrated inorganic salt. Its stability and reactivity are critical considerations in its application.

• Thermal Decomposition: Upon heating, lithium sulfate monohydrate loses its water of crystallization at approximately 130-140°C to form the anhydrous salt (Li₂SO₄).[1][2][3] Further heating of the anhydrous form leads to a phase transition to a cubic form at around 575°C, and it ultimately melts at 860°C.

• Solubility: The solubility of lithium sulfate monohydrate in water is noteworthy as it exhibits retrograde solubility, meaning its solubility decreases with increasing temperature.[1][2] This is an exothermic dissolution process. It is insoluble in acetone (B3395972) and pyridine.[2][4]

• Aqueous Solution: In aqueous solution, lithium sulfate monohydrate dissociates into lithium ions (Li⁺) and sulfate ions (SO₄²⁻). The solution is neutral.

• Reactivity: As a stable salt, it does not possess explosive or oxidizing properties.[1] It can be used as a catalyst in certain organic reactions, such as the conversion of n-butyl bromide to 1-butene.

Experimental Protocols

The accurate determination of the physicochemical properties of lithium sulfate monohydrate relies on precise and well-defined experimental protocols. This section details the methodologies for the key experiments cited.

Solubility Determination (Isothermal Equilibrium Method)

The isothermal equilibrium method, often referred to as the shake-flask method, is a standard procedure for determining the solubility of a solid in a liquid at a constant temperature.

Protocol:

• Sample Preparation: An excess amount of finely powdered lithium sulfate monohydrate is added to a known volume of deionized water in a sealed, thermostated vessel.

• Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or a shaker bath) at a constant, controlled temperature (e.g., 25°C) for a prolonged period (typically 24-48 hours) to ensure that equilibrium is reached. The attainment of equilibrium can be verified by taking samples at different time intervals until the concentration of the solute in the solution remains constant.

• Phase Separation: After equilibration, the agitation is stopped, and the solid and liquid phases are allowed to separate. Filtration through a fine-pore filter or centrifugation is used to obtain a clear, saturated solution.

• Analysis: A precisely measured aliquot of the saturated solution is taken. The concentration of lithium sulfate is determined gravimetrically by evaporating the solvent and weighing the dry residue. Alternatively, analytical techniques such as ion chromatography or atomic absorption spectroscopy can be used to determine the concentration of lithium or sulfate ions.

Workflow for Isothermal Solubility Measurement

Density Measurement (Pycnometer Method)

The pycnometer method is a precise technique for determining the density of a solid powder.

Protocol:

• Mass of Empty Pycnometer: A clean, dry pycnometer of a known volume is accurately weighed (m₁).

• Mass of Pycnometer with Sample: A known mass of lithium sulfate monohydrate powder is added to the pycnometer, and it is weighed again (m₂). The mass of the sample is m_sample = m₂ - m₁.

• Mass with Immersion Liquid: The pycnometer containing the sample is filled with an inert liquid of known density (ρ_liquid) in which the sample is insoluble (e.g., toluene (B28343) or hexane). Care is taken to remove all air bubbles. The pycnometer is then weighed (m₃).

• Mass of Pycnometer with Liquid Only: The pycnometer is emptied, cleaned, dried, and then filled with only the immersion liquid and weighed (m₄).

• Calculation: The volume of the displaced liquid, which is equal to the volume of the solid sample, is calculated. The density of the solid (ρ_solid) is then determined using the following formula: ρ_solid = (m_sample * ρ_liquid) / ((m₄ - m₁) - (m₃ - m₂))

Crystal Structure Determination (Single-Crystal X-ray Diffraction)

Single-crystal X-ray diffraction is the definitive method for determining the crystal structure of a compound.

Protocol:

• Crystal Growth: A high-quality single crystal of lithium sulfate monohydrate, typically 0.1-0.3 mm in size, is grown by slow evaporation of an aqueous solution at room temperature.

• Data Collection: The crystal is mounted on a goniometer head and placed in an X-ray diffractometer. A monochromatic X-ray beam (commonly Mo Kα radiation, λ = 0.71073 Å) is directed at the crystal. The crystal is rotated, and the diffraction pattern is collected on a detector. Data is typically collected at room temperature.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The positions of the atoms within the unit cell are determined using direct methods or Patterson methods. The structural model is then refined using a least-squares method to achieve the best fit between the observed and calculated diffraction intensities.

Logical Flow for Crystal Structure Determination

Thermal Analysis (Thermogravimetric Analysis/Differential Scanning Calorimetry - TGA/DSC)

TGA and DSC are used to study the thermal behavior of materials.

Protocol:

• Sample Preparation: A small, accurately weighed sample of lithium sulfate monohydrate (typically 5-10 mg) is placed in an inert sample pan (e.g., aluminum or platinum).

• Instrument Setup: The TGA/DSC instrument is purged with an inert gas, such as nitrogen, at a constant flow rate (e.g., 20-50 mL/min).

• Heating Program: The sample is heated at a constant rate, for example, 10°C/min, over a specified temperature range (e.g., from room temperature to 300°C).

• Data Analysis: The TGA curve plots the mass of the sample as a function of temperature, showing a mass loss corresponding to the dehydration of the monohydrate. The DSC curve plots the heat flow to or from the sample, showing an endothermic peak associated with the energy required for dehydration.

Vibrational Spectroscopy (FTIR and Raman)

FTIR and Raman spectroscopy are used to identify the vibrational modes of the molecules within the crystal, providing information about the functional groups and crystal structure.

FTIR (Attenuated Total Reflectance - ATR) Protocol:

• Sample Preparation: A small amount of the lithium sulfate monohydrate powder is placed directly onto the ATR crystal (e.g., diamond or zinc selenide).

• Analysis: Pressure is applied to ensure good contact between the sample and the crystal. The infrared spectrum is recorded, typically in the range of 4000-400 cm⁻¹. A background spectrum of the empty ATR crystal is collected and subtracted from the sample spectrum.

Raman Spectroscopy Protocol:

• Sample Preparation: A small amount of the crystalline powder is placed on a microscope slide.

• Analysis: The sample is illuminated with a monochromatic laser (e.g., 532 nm or 785 nm). The scattered light is collected and analyzed by a spectrometer. The Raman spectrum, which shows the vibrational modes of the sulfate ion and the water molecule, is recorded.

Conclusion

This technical guide has provided a detailed overview of the key physical and chemical properties of lithium sulfate monohydrate, with a focus on quantitative data and the experimental methodologies used for their determination. The structured presentation of data in tabular form and the visualization of experimental workflows and logical relationships aim to provide researchers, scientists, and drug development professionals with a clear and comprehensive resource for understanding and utilizing this important inorganic compound. The provided protocols offer a foundation for the accurate characterization of lithium sulfate monohydrate and similar crystalline materials.

References

• 1. osti.gov [osti.gov]
• 2. che.utah.edu [che.utah.edu]
• 3. youtube.com [youtube.com]
• 4. pubs.acs.org [pubs.acs.org]

solubility of lithium sulfate in water at different temperatures

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of lithium sulfate (B86663) (Li₂SO₄) in water, with a focus on its temperature-dependent behavior. This document includes quantitative solubility data, detailed experimental methodologies for solubility determination, and a visual representation of the solubility-temperature relationship. Lithium sulfate is an inorganic salt with significant applications in various fields, including as a component in certain psychiatric medications and as a potential electrolyte in battery technology. A thorough understanding of its aqueous solubility is crucial for its application in pharmaceutical formulations and other chemical processes.

Quantitative Solubility Data

Lithium sulfate exhibits an unusual property known as retrograde solubility in water; its solubility decreases as the temperature increases. This is in contrast to most salts, whose solubility typically increases with temperature. The dissolution of lithium sulfate in water is an exothermic process, which drives this inverse solubility behavior.[1]

The following table summarizes the solubility of lithium sulfate monohydrate (Li₂SO₄·H₂O) in water at various temperatures.

Temperature (°C)	Solubility (g / 100 g H₂O)
0	36.2
20	34.8
25	34.9
40	33.5
60	32.3
80	31.5
100	29.2 (as anhydrous Li₂SO₄)

Data sourced from various chemical handbooks and publicly available data. Note that at 100°C, the solubility is often reported for the anhydrous form, as the monohydrate is not stable at this temperature.[1] For the anhydrous form at 25°C, the published water solubility is 342 g/L.[2]

Experimental Protocols for Solubility Determination

The determination of the solubility of lithium sulfate in water can be achieved through several established methods. The choice of method often depends on the desired precision, the temperature range of interest, and the available analytical instrumentation. Two common methods are the isothermal equilibration method and the polythermal method. The concentration of the dissolved lithium sulfate is often determined by gravimetric analysis of the sulfate content.

Isothermal Equilibration Method

This widely used method involves equilibrating a suspension of the solute in the solvent at a constant temperature until the solution is saturated. The concentration of the solute in the clear supernatant is then determined analytically.

Methodology:

• Preparation: An excess amount of lithium sulfate monohydrate is added to a known mass of deionized water in a sealed, temperature-controlled vessel. The use of excess solid is crucial to ensure that the solution reaches saturation.

• Equilibration: The vessel is placed in a constant-temperature bath and agitated (e.g., using a magnetic stirrer or shaker) for an extended period (typically 24-48 hours) to ensure that the dissolution equilibrium is reached.

• Sample Collection: After equilibration, agitation is stopped, and the undissolved solid is allowed to settle. A sample of the clear supernatant is carefully withdrawn using a syringe fitted with a filter (e.g., a 0.45 µm pore size) to prevent the transfer of any solid particles. The temperature of the solution should be maintained during this process.

• Analysis: The concentration of lithium sulfate in the collected sample is then determined.

Polythermal Method

The polythermal method involves determining the temperature at which a solution of a known concentration becomes saturated.

Methodology:

• Preparation: A mixture of lithium sulfate and water of a precisely known composition is prepared in a sealed container equipped with a stirrer and a temperature sensor.

• Heating and Cooling Cycles: The mixture is slowly heated while being stirred until all the solid lithium sulfate has dissolved.

• Observation: The clear solution is then slowly cooled at a controlled rate. The temperature at which the first crystals of lithium sulfate appear is recorded. This temperature represents the saturation temperature for that specific concentration.

• Repetition: This process is repeated for a series of different concentrations to generate a solubility curve.

Analytical Determination: Gravimetric Analysis of Sulfate

A common and accurate method for determining the concentration of the saturated lithium sulfate solution is the gravimetric determination of the sulfate ion (SO₄²⁻) as barium sulfate (BaSO₄).

Methodology:

• Sample Preparation: A precisely weighed aliquot of the saturated lithium sulfate solution is diluted with deionized water. The solution is then acidified, typically with hydrochloric acid.

• Precipitation: A solution of barium chloride (BaCl₂) is slowly added to the heated, acidified lithium sulfate solution with constant stirring. This results in the precipitation of barium sulfate, a dense, white solid with very low solubility. The BaCl₂ is added in excess to ensure the complete precipitation of the sulfate ions.

• Digestion: The precipitate is "digested" by keeping the solution hot for a period. This process encourages the growth of larger crystals and reduces the co-precipitation of impurities.

• Filtration and Washing: The barium sulfate precipitate is collected by filtration through ashless filter paper. The precipitate is washed with hot deionized water to remove any soluble impurities.

• Drying and Weighing: The filter paper containing the precipitate is transferred to a crucible of known weight. The crucible is heated to a high temperature (ignited) to burn off the filter paper and dry the precipitate to a constant weight.

• Calculation: From the final weight of the barium sulfate, the amount of sulfate in the original sample can be calculated. This, in turn, allows for the determination of the initial concentration of lithium sulfate in the saturated solution.

Visualization of Temperature-Solubility Relationship

The following diagram illustrates the inverse relationship between the temperature of the water and the solubility of lithium sulfate. This visualization is crucial for understanding the retrograde solubility behavior of this compound.

Caption: Logical relationship of temperature and solubility of Li₂SO₄.

The diagram above illustrates that as the temperature of the system increases, it acts as a stress on the exothermic dissolution process of lithium sulfate. According to Le Chatelier's principle, the equilibrium will shift to counteract this change, favoring the reverse reaction (crystallization) and thus decreasing the overall solubility of lithium sulfate.

References

• 1. Lithium sulfate - Wikipedia [en.wikipedia.org]
• 2. pubs.aip.org [pubs.aip.org]

Unraveling the Theoretical Crystal Structure of Lithium Sulfate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the theoretical crystal structure of lithium sulfate (B86663) (Li₂SO₄), a compound of significant interest in various scientific fields, including pharmaceuticals and materials science. This document provides a comprehensive overview of its crystallographic phases, the experimental techniques employed for their characterization, and the computational methods used for theoretical predictions.

Introduction to the Crystal Structure of Lithium Sulfate

Lithium sulfate is known to exist in several crystalline forms, with the most common being the monoclinic β-phase at ambient temperature and a face-centered cubic (FCC) α-phase at elevated temperatures. The transition between these phases, along with the existence of other polymorphs, is crucial for understanding the material's physical and chemical properties.

Crystallographic Data of Lithium Sulfate Phases

The crystallographic parameters of the known phases of lithium sulfate are summarized below for easy comparison. These values have been determined through various experimental and computational studies.

Phase	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Volume (ų)	Ref.
β-Li₂SO₄ (anhydrous)	Monoclinic	P2₁/c (No. 14)	8.20	4.92	8.39	90	107.80	90	322.25	[1]
α-Li₂SO₄ (anhydrous)	Cubic	F4̅3m (No. 216)	7.71	7.71	7.71	90	90	90	458.46	[2]
Orthorhombic Li₂SO₄	Orthorhombic	Cmcm (No. 63)	5.56	8.24	6.21	90	90	90	284.61	[3]
Li₂SO₄·H₂O (monohydrate)	Monoclinic	P2₁ (No. 4)	5.450	4.872	8.164	90	107.31	90	207.3	[4]

Atomic Coordinates for β-Li₂SO₄ (Monoclinic, P2₁/c)

Atom	Wyckoff	x	y	z
Li1	4e	0.9385	0.9253	0.1289
Li2	4e	0.6983	0.9298	0.4088
S1	4e	0.4194	0.7516	0.1802
O1	4e	0.8281	0.7381	0.3552
O2	4e	0.5833	0.8142	0.1501
O3	4e	0.3341	0.5401	0.1017
O4	4e	0.3541	0.9192	0.2831

Source: Materials Project[1]

Atomic Coordinates for α-Li₂SO₄ (Cubic, F4̅3m)

Atom	Wyckoff	x	y	z
S	4a	0	0	0
Li	4c	0.25	0.25	0.25
Li	4d	0.75	0.75	0.75
O	16e	0.1107	0.1107	0.1107

Source: Materials Project[2]

Experimental Determination of Crystal Structure

The determination of the crystal structure of lithium sulfate relies on diffraction techniques, primarily X-ray and neutron diffraction.

Single-Crystal X-ray Diffraction

This technique provides the most accurate determination of crystal structures. A typical experimental protocol involves:

• Crystal Growth: Single crystals of anhydrous lithium sulfate can be grown from a melt, while the monohydrate form is typically obtained by slow evaporation from an aqueous solution.

• Crystal Mounting: A suitable single crystal is mounted on a goniometer head.

• Data Collection: The crystal is irradiated with a monochromatic X-ray beam (e.g., Mo Kα radiation, λ = 0.71073 Å) at a controlled temperature. Diffraction data are collected over a wide range of angles.

• Structure Solution and Refinement: The collected data are processed to determine the unit cell parameters and space group. The atomic positions are then determined using direct methods or Patterson synthesis and refined using least-squares methods.

Powder X-ray Diffraction (PXRD)

PXRD is a powerful tool for phase identification and for studying phase transitions at different temperatures.

• Sample Preparation: A polycrystalline sample is finely ground to ensure random orientation of the crystallites.

• Data Collection: The powder sample is exposed to a monochromatic X-ray beam, and the diffracted X-rays are detected as a function of the scattering angle (2θ). For high-temperature studies, the sample is mounted in a furnace with a controlled atmosphere (e.g., inert gas) and heating rate.

• Rietveld Refinement: The entire diffraction pattern is modeled using a theoretical profile, and the structural parameters (lattice parameters, atomic positions, etc.) are refined to achieve the best fit to the experimental data. This method is particularly useful for analyzing multiphase samples and determining quantitative phase fractions.

Neutron Diffraction

Neutron diffraction is complementary to X-ray diffraction and is particularly advantageous for locating light atoms like lithium and for distinguishing between elements with similar atomic numbers. The experimental protocol is similar to that of X-ray diffraction, but a neutron source is used instead.

Computational Prediction of Crystal Structure

Theoretical calculations play a crucial role in predicting and understanding the crystal structure of materials. Ab initio methods, particularly Density Functional Theory (DFT), are widely used for this purpose.

Density Functional Theory (DFT) Calculations

DFT calculations can predict the stable crystal structures, lattice parameters, and atomic positions of lithium sulfate. A typical workflow involves:

• Structure Prediction: Initial candidate structures are generated using methods like random searching or evolutionary algorithms.

• Geometry Optimization: The lattice parameters and atomic positions of the candidate structures are optimized to minimize the total energy of the system. This is typically done using a specific exchange-correlation functional (e.g., PBE) and a basis set (e.g., plane-wave basis set).

• Property Calculation: Once the optimized structure is obtained, various properties such as electronic band structure, density of states, and vibrational frequencies can be calculated.

A common choice for the exchange-correlation functional in DFT calculations for ionic solids like lithium sulfate is the Perdew-Burke-Ernzerhof (PBE) functional within the generalized gradient approximation (GGA). The choice of basis set, such as the 6-311++G(d,p) basis set, is crucial for obtaining accurate results.

Visualizations

The following diagrams illustrate key relationships and workflows in the study of the theoretical crystal structure of lithium sulfate.

Phase transition pathway of lithium sulfate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. On the dissolution of lithium sulfate in water: anion photoelectron spectroscopy and density functional theory calculations - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]

Determining the Lattice Parameters of Lithium Sulfate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the determination of lattice parameters for lithium sulfate (B86663) (Li₂SO₄), a compound of interest in various scientific fields. This document outlines the crystallographic data for its different phases and presents a detailed experimental protocol for the accurate determination of its lattice parameters using powder X-ray diffraction (XRD) coupled with Rietveld refinement.

Core Data Presentation: Lattice Parameters of Lithium Sulfate

Lithium sulfate is known to exist in several crystalline forms, with the most common being the monoclinic (β) phase at ambient temperature and a face-centered cubic (α) phase at high temperatures. An orthorhombic phase has also been reported. The lattice parameters for these phases are summarized in the table below.

Crystal System	Phase	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Volume (ų)	Space Group	Conditions
Monoclinic	β-Li₂SO₄	8.239	4.954	8.474	90	107.98	90	328.9	P2₁/a (14)	Standard Temperature and Pressure[1]
Monoclinic	β-Li₂SO₄	8.20	4.92	8.39	90	107.80	90	322.25	P2₁/c (14)	Not Specified[2]
Cubic	α-Li₂SO₄	7.07	7.07	7.07	90	90	90	353.4	F-43m (216)	Above 575 °C[1]
Orthorhombic	-	5.56	8.24	6.21	90	90	90	284.61	Cmcm (63)	Not Specified[3]

Experimental Protocol: Determination of Lattice Parameters via Powder X-ray Diffraction and Rietveld Refinement

The precise determination of the lattice parameters of lithium sulfate is crucial for understanding its structural properties and behavior. Powder X-ray Diffraction (XRD) is a powerful, non-destructive technique for this purpose. The following protocol outlines the key steps for obtaining high-quality diffraction data and refining the crystal structure using the Rietveld method.

Sample Preparation

• Purity: Ensure the lithium sulfate sample is of high purity to avoid diffraction peaks from impurities that could complicate the analysis.

• Grinding: The sample should be finely ground to a uniform particle size (typically <10 µm) to ensure a random orientation of the crystallites. This is critical for obtaining accurate intensity data for all diffraction planes. An agate mortar and pestle are commonly used for this purpose.

• Sample Holder: The powdered sample is then carefully packed into a sample holder. The surface of the powder should be flat and level with the surface of the holder to minimize errors in peak positions due to sample displacement.

X-ray Diffraction Data Collection

• Instrumentation: A modern powder diffractometer equipped with a monochromatic X-ray source (e.g., Cu Kα radiation, λ = 1.5406 Å) is required. The instrument should be well-calibrated using a standard reference material (e.g., silicon, NIST SRM 640).

• Goniometer Setup: The diffractometer operates on the Bragg-Brentano geometry, where the sample rotates at an angle θ and the detector at an angle 2θ.

• Scan Parameters:

  • 2θ Range: A wide angular range should be scanned to collect a sufficient number of diffraction peaks for a reliable refinement. A typical range is 10° to 120° in 2θ.

  • Step Size: A small step size (e.g., 0.01-0.02° 2θ) is necessary to accurately define the peak profiles.

  • Dwell Time: A sufficiently long counting time per step (e.g., 1-10 seconds) is needed to ensure good signal-to-noise ratio in the diffraction pattern.

Rietveld Refinement

Rietveld refinement is a powerful method for refining a theoretical crystal structure model against the experimental powder diffraction data.[4][5][6] This is performed using specialized software (e.g., GSAS-II, FullProf, TOPAS).

• Initial Model: The refinement process starts with an initial structural model for lithium sulfate. This includes the space group, approximate lattice parameters, and atomic positions obtained from crystallographic databases.

• Refinement Steps: The refinement is an iterative process where various parameters are adjusted to minimize the difference between the calculated and observed diffraction patterns. The typical order of refinement is as follows:

  • Scale Factor and Background: The overall intensity scale and the background of the diffraction pattern are refined first. The background is often modeled using a polynomial function.

  • Lattice Parameters: The unit cell dimensions (a, b, c, α, β, γ) are refined to match the observed peak positions.

  • Peak Profile Parameters: Parameters that describe the shape of the diffraction peaks (e.g., Gaussian and Lorentzian contributions, which are influenced by instrumental broadening and sample effects like crystallite size and strain) are refined.

  • Atomic Coordinates and Isotropic Displacement Parameters: The fractional coordinates (x, y, z) of each atom in the asymmetric unit and their isotropic displacement parameters (which account for thermal vibrations) are refined to improve the agreement between the calculated and observed peak intensities.

• Goodness-of-Fit: The quality of the Rietveld refinement is assessed by various figures of merit, such as the weighted profile R-factor (Rwp), the expected R-factor (Rexp), and the goodness-of-fit (χ² = (Rwp/Rexp)²). A good refinement will have a χ² value close to 1.

Mandatory Visualization

The following diagram illustrates the experimental workflow for determining the lattice parameters of lithium sulfate using powder X-ray diffraction and Rietveld refinement.

Caption: Experimental workflow for determining the lattice parameters of lithium sulfate.

References

• 1. Lithium sulfate - Wikipedia [en.wikipedia.org]
• 2. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 3. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 4. Rietveld refinement - Wikipedia [en.wikipedia.org]
• 5. MyScope [myscope.training]
• 6. Ask an Expert: The Rietveld method | Malvern Panalytical [malvernpanalytical.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Pyroelectric and Piezoelectric Properties of Lithium Sulfate (B86663) Monohydrate

Introduction

Lithium sulfate monohydrate (Li₂SO₄·H₂O), hereafter referred to as LSMH, is a crystalline inorganic salt notable for its prominent pyroelectric and piezoelectric properties. These characteristics stem from its crystal structure. LSMH crystallizes in the monoclinic system, belonging to the polar point group 2 (C₂).[1] The non-centrosymmetric nature of this crystal lattice is the fundamental origin of its ability to generate an electrical potential in response to changes in temperature (pyroelectricity) or the application of mechanical stress (piezoelectricity).

The crystal structure consists of a polar arrangement of LiO₄, LiO₃(H₂O), and SO₄ tetrahedra.[1] This inherent asymmetry in the unit cell leads to a net dipole moment, making LSMH a subject of significant interest for applications in sensors, transducers, and non-destructive testing.[2] This guide provides a detailed examination of the piezoelectric and pyroelectric properties of LSMH, including quantitative data, experimental methodologies for their measurement, and a visualization of the underlying physical relationships.

Piezoelectric Properties

Piezoelectricity is the generation of an electric charge in response to applied mechanical stress.[3] In LSMH, this effect is pronounced, particularly along its polar axis. The material's piezoelectric nature also makes it an efficient receiver of sound waves, leading to its use in ultrasound applications, although its water solubility presents a practical challenge.[2]

Quantitative Piezoelectric Data

The piezoelectric response of a material is quantified by its piezoelectric coefficients (dᵢⱼ). For LSMH, the coefficient d₂₂ is particularly significant as it aligns with the two-fold symmetry axis (the polar axis).

Coefficient	Value (pC/N)	Measurement Axis	Reference
d₂₂	49	Parallel to the polar b-axis	[1]

Experimental Protocol: Resonance Method for Piezoelectric Characterization

The piezoelectric coefficients of a crystal like LSMH can be determined using the resonance method, which involves measuring the crystal's electrical impedance as a function of frequency.

Methodology:

• Sample Preparation: A single crystal of LSMH is precisely cut to a specific geometry (e.g., a thin plate or bar) with its faces oriented correctly relative to the crystallographic axes. The faces perpendicular to the desired measurement axis are coated with a conductive material (e.g., silver paint or sputtered gold) to serve as electrodes.

• Experimental Setup: The prepared crystal is placed in a sample holder and connected to an impedance analyzer or a setup consisting of a frequency-sweeping function generator and a data acquisition system to measure the voltage across and current through the sample.[4]

• Measurement Procedure: An AC voltage with a sweeping frequency is applied to the sample's electrodes.[4][5] The system records the amplitude of the electrical impedance as a function of the applied frequency.

• Data Analysis: The frequency at which the impedance is minimal is the series resonance frequency (fₛ), and the frequency at which it is maximal is the parallel resonance frequency (fₚ).

• Calculation: These resonance frequencies are used to calculate the electromechanical coupling factor (k), elastic compliance (s), and ultimately the piezoelectric coefficient (d). The specific formulas depend on the sample's geometry and mode of vibration.

Piezoelectric Measurement Workflow (Resonance Method).

Pyroelectric Properties

Pyroelectricity is the property of certain polar crystals to generate a temporary voltage when they are heated or cooled.[6] As a linear pyroelectric, LSMH exhibits a spontaneous polarization that changes with temperature, giving rise to this effect.[7]

The total pyroelectric effect at constant stress (γ^σ) is a combination of the primary effect and the secondary effect. The primary effect is the change in polarization in a clamped crystal (constant strain), while the secondary effect is an additional contribution from the crystal's thermal expansion acting via the piezoelectric effect.[7]

Logical relationship of the primary and secondary pyroelectric effects.

Quantitative Pyroelectric Data

The pyroelectric coefficient of LSMH is highly dependent on temperature. Notably, it changes sign at approximately 106 K (-167 °C).[1] Below this temperature, the coefficient is positive, and above it, the coefficient is negative, passing through a broad extremum around 50 K.[1]

Property	Value	Conditions	Reference
Pyroelectric Coefficient (γ)	Changes sign at 106 K	Measured along the polar Y-axis	[1]
Spontaneous Polarization (Psy)	Variation caused by acoustic and optical lattice vibrations	Along the Y-axis	[7]
Anomalous Polarization	Emergence of Psx and Psz components below 110 K	Reduces crystal symmetry from monoclinic to triclinic	[7]

The temperature dependence in the range of 1.5-300 K can be accurately described by a combination of Debye and Einstein functions, which reflects the contributions of both collective acoustic lattice vibrations and specific optical vibration modes.[7] The modes at 103 cm⁻¹, 186 cm⁻¹, and 769 cm⁻¹ are associated with hydrogen bond vibrations, translational vibrations of water molecules, and rotational vibrations of water molecules, respectively.[7]

Experimental Protocol: Byer-Roundy Method for Pyroelectric Characterization

The Byer-Roundy method is a common dynamic technique used to measure the pyroelectric coefficient. It involves subjecting the sample to a controlled, time-varying temperature profile and measuring the resulting pyroelectric current.[8]

Methodology:

• Sample Preparation: A thin slice of the LSMH crystal is cut perpendicular to the polar axis (b-axis). The two opposing faces are coated with electrodes.

• Experimental Setup: The sample is mounted in a temperature-controlled chamber, often on a thermoelectric (Peltier) device for precise heating and cooling. The electrodes are connected to a sensitive electrometer to measure small currents.

• Measurement Procedure: The temperature of the sample is modulated with a periodic, typically triangular, waveform.[8] This ensures a constant rate of temperature change (dT/dt) during the heating and cooling ramps. The pyroelectric current (I) generated by the sample is continuously recorded by the electrometer.

• Data Analysis and Calculation: The pyroelectric coefficient (p or γ) is calculated from the steady-state current measured during the linear temperature ramps using the formula:

  • p = I / (A * (dT/dt))

  • where I is the pyroelectric current, A is the electrode area, and dT/dt is the rate of temperature change.

Pyroelectric Measurement Workflow (Byer-Roundy Method).

References

• 1. researchgate.net [researchgate.net]
• 2. Lithium sulfate - Wikipedia [en.wikipedia.org]
• 3. microtekindustries.com [microtekindustries.com]
• 4. epjap.org [epjap.org]
• 5. researchgate.net [researchgate.net]
• 6. americanpiezo.com [americanpiezo.com]
• 7. pubs.aip.org [pubs.aip.org]
• 8. scispace.com [scispace.com]

An In-depth Technical Guide to the Exothermic Dissolution of Lithium Sulfate in Water

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic principles, experimental protocols, and key data associated with the exothermic dissolution of lithium sulfate (B86663) (Li₂SO₄) in water. This phenomenon, characterized by the release of heat upon dissolution and a corresponding decrease in solubility with increasing temperature, holds significant implications for various scientific and industrial applications, including materials science and pharmaceutical formulation.

Thermodynamic Principles

The dissolution of an ionic compound like lithium sulfate in water is governed by a balance between two key energetic factors: the lattice energy of the solid crystal and the hydration energy of the constituent ions.

• Lattice Energy: This is the energy required to break apart one mole of the ionic solid into its gaseous ions. It is an endothermic process (ΔH > 0).

• Hydration Energy: This is the energy released when one mole of gaseous ions is hydrated by water molecules. It is an exothermic process (ΔH < 0).

The overall enthalpy of solution (ΔH°soln) is the sum of the lattice energy and the hydration energy.

ΔH°soln = Lattice Energy + Hydration Energy

For lithium sulfate, the magnitude of the exothermic hydration energy of the lithium (Li⁺) and sulfate (SO₄²⁻) ions is greater than the endothermic lattice energy required to break the Li₂SO₄ crystal lattice. This results in a net release of energy, making the dissolution process exothermic (ΔH°soln < 0).[1] This exothermic nature is responsible for the unusual retrograde solubility of lithium sulfate, where its solubility in water decreases as the temperature increases.[2] This behavior is in contrast to most salts, whose solubility typically increases with temperature.

Quantitative Thermodynamic Data

The following tables summarize the key thermodynamic parameters for the dissolution of anhydrous lithium sulfate and its monohydrate in water at standard conditions (298.15 K and 1 atm).

Table 1: Enthalpy of Solution for Lithium Sulfate

Compound	Enthalpy of Solution (ΔH°soln) at Infinite Dilution
Anhydrous Lithium Sulfate (Li₂SO₄)	-30.502 ± 0.170 kJ/mol
Lithium Sulfate Monohydrate (Li₂SO₄·H₂O)	-17.899 ± 0.152 kJ/mol

(Source: Journal of Chemical Thermodynamics)

Table 2: Standard Thermodynamic Properties for the Dissolution of Anhydrous Lithium Sulfate

Thermodynamic Parameter	Symbol	Value
Standard Enthalpy of Solution	ΔH°soln	-30.5 kJ/mol
Standard Gibbs Free Energy of Dissolution	ΔG°soln	-9.5 kJ/mol
Standard Entropy of Dissolution	ΔS°soln	-70.4 J/(mol·K)

(Values calculated from standard formation data)

The negative Gibbs free energy of dissolution indicates that the process is spontaneous at standard conditions. The negative entropy change is noteworthy and suggests a decrease in the overall disorder of the system. This is attributed to the strong ordering of water molecules around the small, highly charged Li⁺ ions and the SO₄²⁻ ions, which outweighs the increase in disorder from the dissolution of the solid lattice.

Table 3: Solubility of Lithium Sulfate in Water at Various Temperatures

Temperature (°C)	Solubility ( g/100 mL)
0	36.2
20	34.8
40	33.5
60	32.3
80	31.5
100	29.2

(Source: Sigma-Aldrich)

Experimental Protocol: Calorimetric Determination of the Heat of Dissolution

This section provides a detailed methodology for determining the enthalpy of solution of anhydrous lithium sulfate using a simple and effective coffee-cup calorimeter.

3.1. Materials and Apparatus

• Anhydrous Lithium Sulfate (Li₂SO₄), analytical grade

• Distilled or deionized water

• Coffee-cup calorimeter (two nested polystyrene cups with a lid)

• Digital thermometer (accurate to ±0.1 °C)

• Magnetic stirrer and stir bar

• Analytical balance (accurate to ±0.001 g)

• Graduated cylinder (100 mL)

• Spatula

• Weighing paper

3.2. Experimental Procedure

• Calorimeter Assembly: Nest two clean, dry polystyrene cups together to create the calorimeter. Place a magnetic stir bar inside the inner cup.

• Water Measurement: Accurately measure 100.0 mL of distilled water using a graduated cylinder and pour it into the inner cup of the calorimeter.

• Initial Temperature Measurement: Place the lid on the calorimeter, ensuring the thermometer is immersed in the water but not touching the bottom or sides of the cup. Allow the system to equilibrate for a few minutes while gently stirring. Record the stable initial temperature (Tinitial) of the water to the nearest 0.1 °C.

• Sample Preparation: On an analytical balance, accurately weigh approximately 5.0 g of anhydrous lithium sulfate onto a piece of weighing paper. Record the exact mass (msalt).

• Dissolution: Remove the calorimeter lid, quickly and carefully add the weighed lithium sulfate to the water. Immediately replace the lid.

• Temperature Monitoring: Begin stirring the solution at a moderate, constant rate. Record the temperature at regular intervals (e.g., every 15 seconds) until the temperature reaches a maximum and then starts to decrease. Continue recording for a few more minutes to establish a cooling curve.

• Final Temperature Determination: Plot the temperature as a function of time. Extrapolate the cooling portion of the curve back to the time of mixing to determine the maximum temperature (Tfinal) that would have been reached if the dissolution were instantaneous. This corrects for any heat loss to the surroundings.

• Repeat: Repeat the experiment at least two more times for reproducibility.

3.3. Data Analysis and Calculations

• Heat absorbed by the solution (qsoln):

  • qsoln = msoln × csoln × ΔT

  • where:

    • msoln is the total mass of the solution (mass of water + mass of salt). Assume the density of water is 1.00 g/mL.

    • csoln is the specific heat capacity of the solution. Assume it is the same as that of pure water (4.184 J/g·°C).

    • ΔT = Tfinal - Tinitial

• Heat released by the dissolution (qdiss):

  • qdiss = -qsoln

• Moles of lithium sulfate (nsalt):

  • nsalt = msalt / MLi₂SO₄

  • where MLi₂SO₄ is the molar mass of lithium sulfate (109.94 g/mol ).

• Enthalpy of solution (ΔHsoln):

  • ΔHsoln = qdiss / nsalt

  • The result will be in J/mol. Convert to kJ/mol for reporting.

Visualizations

4.1. Energy Diagram for the Dissolution of Lithium Sulfate

Caption: Energy changes during the exothermic dissolution of lithium sulfate.

4.2. Experimental Workflow for Calorimetry

Caption: Workflow for the calorimetric determination of the heat of dissolution.

Implications for Drug Development

The exothermic dissolution of a compound can have significant implications in drug development, particularly in the formulation of solid dosage forms.

• Manufacturing Processes: The heat generated during dissolution can affect the stability of the drug substance and excipients, especially in wet granulation processes.

• In Vivo Dissolution: The release of heat upon dissolution in the gastrointestinal tract could potentially influence local physiological conditions and affect drug absorption.

• Solubility and Bioavailability: The retrograde solubility of lithium sulfate serves as a model for understanding how temperature-dependent solubility might impact the dissolution rate and, consequently, the bioavailability of a drug. While not common, for drugs exhibiting exothermic dissolution, an increase in body temperature (e.g., due to fever) could slightly decrease their solubility.

This technical guide provides a foundational understanding of the exothermic dissolution of lithium sulfate. The principles and experimental methodologies outlined herein are applicable to the broader study of solute-solvent interactions and their thermodynamic consequences, offering valuable insights for researchers and professionals in chemistry and pharmaceutical sciences.

References

• 1. Sulfate [webbook.nist.gov]
• 2. Lithium sulfate - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Hygroscopic Nature of Anhydrous Lithium Sulfate

For Researchers, Scientists, and Drug Development Professionals

Anhydrous lithium sulfate (B86663) is a white crystalline solid known for its hygroscopic nature, readily absorbing moisture from the atmosphere to form the more common lithium sulfate monohydrate (Li₂SO₄·H₂O)[1][2][3]. This property necessitates careful handling and storage in a dry environment to maintain its anhydrous state[1]. The transition to the monohydrate form involves the uptake of one mole of water per mole of lithium sulfate.

Physicochemical Properties

A summary of the key physical and chemical properties of both anhydrous and monohydrate forms of lithium sulfate is presented in Table 1.

Property	Anhydrous Lithium Sulfate (Li₂SO₄)	Lithium Sulfate Monohydrate (Li₂SO₄·H₂O)
Molar Mass	109.94 g/mol [1]	127.96 g/mol
Appearance	White crystalline solid	Colorless monoclinic crystals
Density	2.221 g/cm³	2.06 g/cm³
Melting Point	859 °C	130 °C (loses water)
Solubility in Water	Decreases with increasing temperature	34.9 g/100 mL at 25 °C

Thermodynamics of Hydration

The hydration of anhydrous lithium sulfate to its monohydrate form is an exothermic process. The enthalpy of hydration (ΔH_hydration) can be calculated from the enthalpies of solution for the anhydrous and monohydrate forms.

Table 2: Enthalpy of Solution Data

Compound	Enthalpy of Solution (ΔH_soln) at 298.15 K
Anhydrous Lithium Sulfate (Li₂SO₄)	-30.502 ± 0.170 kJ/mol
Lithium Sulfate Monohydrate (Li₂SO₄·H₂O)	-17.899 ± 0.152 kJ/mol

The enthalpy of hydration can be calculated as follows:

ΔH_hydration = ΔH_soln (anhydrous) - ΔH_soln (monohydrate) ΔH_hydration = (-30.502 kJ/mol) - (-17.899 kJ/mol) = -12.603 kJ/mol

This negative value confirms that the hydration process is exothermic.

Experimental Protocols for Determining Hygroscopicity

To quantitatively characterize the hygroscopic nature of anhydrous lithium sulfate, standardized experimental methods such as Dynamic Vapor Sorption (DVS) and Gravimetric Sorption Analysis (GSA) are employed. These techniques are crucial for determining the moisture sorption isotherm and the Critical Relative Humidity (CRH).

Dynamic Vapor Sorption (DVS)

DVS is a gravimetric technique that measures the change in mass of a sample as it is exposed to a controlled environment of varying relative humidity (RH) at a constant temperature.

Methodology:

• Sample Preparation: A small amount of the anhydrous lithium sulfate sample (typically 5-15 mg) is placed into the DVS instrument's microbalance.

• Drying: The sample is initially dried under a stream of dry nitrogen (0% RH) at a specified temperature (e.g., 25 °C) until a stable mass is achieved. This establishes the dry mass of the sample.

• Sorption Phase: The relative humidity is then increased in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH). At each step, the system holds the RH constant until the sample mass equilibrates (i.e., the rate of mass change is below a set threshold). The mass uptake of water is recorded at each RH step.

• Desorption Phase: After reaching the maximum RH, the humidity is decreased in a similar stepwise manner back to 0% RH, and the mass loss is recorded at each step.

• Data Analysis: The change in mass at each RH step is used to generate a moisture sorption-desorption isotherm, which plots the percentage change in mass versus relative humidity. The CRH is identified as the RH at which a sharp increase in moisture uptake occurs.

Gravimetric Sorption Analysis (GSA)

GSA is a similar gravimetric method often used in the pharmaceutical industry to classify the hygroscopicity of solids.

Methodology:

• Sample Preparation: A pre-weighed sample of anhydrous lithium sulfate is placed in a controlled humidity chamber.

• Equilibration: The sample is exposed to a specific relative humidity (e.g., 80% RH) at a constant temperature (e.g., 25 °C) for a defined period (e.g., 24 hours).

• Mass Measurement: After the equilibration period, the sample is re-weighed, and the percentage increase in mass is calculated.

• Classification: The hygroscopicity is then classified based on the percentage of moisture absorbed, often following pharmacopeial guidelines.

Visualizations

Hydration Pathway of Anhydrous Lithium Sulfate

The following diagram illustrates the simple yet critical transformation of anhydrous lithium sulfate upon exposure to atmospheric moisture.

Caption: Hydration of anhydrous lithium sulfate to its monohydrate form.

Experimental Workflow for Dynamic Vapor Sorption (DVS)

This diagram outlines the logical flow of a typical DVS experiment to characterize the hygroscopicity of a substance like anhydrous lithium sulfate.

Caption: Workflow for DVS analysis of hygroscopicity.

Implications for Drug Development

The hygroscopic nature of an active pharmaceutical ingredient (API) or excipient like lithium sulfate is a critical consideration in drug development. Moisture uptake can lead to:

• Physical Instability: Changes in particle size, flowability, and crystal form (polymorphism).

• Chemical Instability: Hydrolysis or other degradation pathways that can reduce the efficacy and safety of the drug product.

• Manufacturing Challenges: Issues with powder handling, blending, and compression.

Therefore, a thorough understanding and quantification of the hygroscopic properties of anhydrous lithium sulfate are essential for formulation development, packaging selection, and defining appropriate storage conditions to ensure product quality and stability throughout its shelf life, in accordance with ICH guidelines.

References

• 1. Lithium sulfate - Wikipedia [en.wikipedia.org]
• 2. Registration Dossier - ECHA [echa.europa.eu]
• 3. Experimental Study of Hydration/Dehydration Behaviors of Metal Sulfates M2(SO4)3 (M = Sc, Yb, Y, Dy, Al, Ga, Fe, In) in Search of New Low-Temperature Thermochemical Heat Storage Materials - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Lithium Sulfate as a Solid Electrolyte in Batteries

Audience: Researchers, scientists, and drug development professionals.

Introduction

All-solid-state batteries (ASSBs) represent a significant advancement in energy storage technology, offering enhanced safety and the potential for higher energy densities compared to conventional lithium-ion batteries that utilize liquid electrolytes. Lithium sulfate (B86663) (Li₂SO₄) has emerged as a material of interest for solid electrolytes due to its thermal stability and potential for high ionic conductivity, particularly at elevated temperatures and when incorporated into composite structures. These application notes provide a comprehensive overview of the use of lithium sulfate as a solid electrolyte, including its various composite forms. Detailed experimental protocols for the synthesis, fabrication, and characterization of Li₂SO₄-based electrolytes and the assembly of all-solid-state batteries are provided to guide researchers in this field.

Properties of Lithium Sulfate-Based Solid Electrolytes

Lithium sulfate in its pure form exhibits high ionic conductivity primarily in its high-temperature face-centered cubic phase. To be practical for room-temperature applications, Li₂SO₄ is often used in composite systems or with dopants to enhance its ionic conductivity. The properties of several Li₂SO₄-based solid electrolyte systems are summarized below.

Electrolyte System	Composition	Ionic Conductivity (S/cm)	Temperature (°C)	Activation Energy (eV)	Reference
Li₂SO₄-Al₂O₃	Li₂SO₄ - 50 m/o Al₂O₃	1.8 x 10⁻⁴	500	0.59	[1]
LiOH-Li₂SO₄	2.2LiOH·Li₂SO₄ with 5 mol% Li₃BO₃	1.9 x 10⁻⁶	25	-	[2]
LiOH-Li₂SO₄	2.2LiOH·Li₂SO₄ with 5 mol% Li₃BO₃	6.0 x 10⁻³	150	-	[2]
SiO₂/Li₂SO₄/PEO	-	1.3 x 10⁻⁴	60	-	[3][4]
LiZnSO₄F (IL-assisted synthesis)	LiZnSO₄F	10⁻⁵ - 10⁻⁷	Room Temperature	-
LiZnSO₄F (ceramic route)	LiZnSO₄F	~10⁻¹¹	Room Temperature	-

Experimental Protocols

Synthesis of Anhydrous Lithium Sulfate Solid Electrolyte

High-purity anhydrous lithium sulfate is the foundational material for these solid electrolytes.

Materials:

• Lithium sulfate monohydrate (Li₂SO₄·H₂O)

• Acetone

• Deionized water

• Sulfuric acid (H₂SO₄)

• White carbon black (SiO₂)

• Sodium hydroxide (B78521) (NaOH)

Protocol:

• Purification of Crude Lithium Sulfate: Start with a lithium sulfate byproduct or a commercial grade of lithium sulfate. Dissolve it in deionized water to create a saturated solution.

• Acidification and Initial Precipitation: Add sulfuric acid to the solution while stirring. For example, to 300ml of the dissolved lithium sulfate solution, add approximately 3.3g of 98% sulfuric acid. Maintain the reaction at 40°C with constant stirring for 60 minutes. This step helps in the precipitation of impurities.

• Filtration and Neutralization: Filter the solution to remove any precipitated impurities. To the filtrate, add a small amount of white carbon black and sodium hydroxide (e.g., 0.14g SiO₂ and 0.175g NaOH) and stir at 60°C for 60 minutes to further remove impurities.

• Crystallization: Filter the solution again. The purified lithium sulfate solution is then placed in a rotary evaporator under vacuum (e.g., -0.085 MPa) at 65°C to concentrate the solution and induce crystallization.

• Drying: Collect the resulting lithium sulfate crystals and dry them in a vacuum oven. To obtain anhydrous lithium sulfate, heat the crystals to 75°C under vacuum to initiate dehydration, and then increase the temperature to 110°C to complete the process. For higher purity, a final drying step at 180°C for 2 hours can be performed.

Fabrication of a LiOH-Li₂SO₄ Composite Solid Electrolyte

This protocol describes a melt-quenching method to produce a LiOH-Li₂SO₄ composite electrolyte.

Materials:

• Anhydrous Lithium Hydroxide (LiOH)

• Anhydrous Lithium Sulfate (Li₂SO₄)

• Lithium Borate (Li₃BO₃) (optional dopant)

Protocol:

• Mixing of Precursors: In an inert atmosphere (e.g., an argon-filled glovebox), thoroughly mix the precursor powders in the desired molar ratio (e.g., a 2.2:1 molar ratio of LiOH to Li₂SO₄). If using a dopant, add it at this stage (e.g., 5 mol% Li₃BO₃).

• Melting: Place the mixed powder in a crucible (e.g., alumina) and heat it in a furnace to 430°C to melt the components.

• Quenching: After the mixture is completely molten, rapidly cool it to room temperature to form the composite material.

• Grinding: Grind the resulting solid into a fine powder using a mortar and pestle or a ball milling machine. This powder is now ready for pellet fabrication.

Fabrication of Solid Electrolyte Pellets

Dense pellets are crucial for preventing short circuits and ensuring good ionic conductivity.

Materials:

• Synthesized Li₂SO₄-based electrolyte powder

• Pellet press die

• Hydraulic press

Protocol:

• Powder Preparation: Ensure the electrolyte powder is finely ground and dry.

• Die Filling: Place a specific amount of the electrolyte powder (e.g., 100-200 mg) into the pellet press die.

• Pressing: Apply uniaxial pressure to the powder. The pressure can range from 120 to 600 MPa, depending on the material's properties. For the LiOH-Li₂SO₄ system, a hot pressing method at 250°C under 150 MPa can be used to create dense pellets and ensure good contact with the electrodes in a single step.

• Sintering (for ceramic-based composites): For some composite systems, a subsequent sintering step may be necessary to increase the density and improve grain boundary contact. The sintering temperature and duration will depend on the specific composition. For example, oxide-based electrolytes often require high sintering temperatures (e.g., >1000°C).

Assembly of an All-Solid-State Battery

This protocol outlines the assembly of a coin cell using a prepared solid electrolyte pellet.

Components:

• Solid electrolyte pellet

• Cathode composite (e.g., Li(Ni₀.₃Co₀.₆Mn₀.₁)O₂ mixed with the solid electrolyte powder and a conductive additive like carbon black)

• Anode (e.g., lithium metal foil or graphite (B72142) composite)

• Coin cell components (casings, spacers, springs)

• Crimping machine

Protocol:

• Cathode Preparation: Mix the active cathode material, solid electrolyte powder, and conductive additive in a specific weight ratio (e.g., 70:25:5).

• Cell Stacking: In an inert atmosphere, place the solid electrolyte pellet in the coin cell casing.

• Cathode Application: Spread the cathode composite mixture onto one side of the electrolyte pellet and apply pressure to ensure good contact.

• Anode Placement: Place the anode material (e.g., a punched-out disc of lithium metal foil) on the other side of the electrolyte pellet.

• Sealing: Add a spacer and spring on top of the anode and seal the coin cell using a crimping machine.

Electrochemical Characterization

a) Ionic Conductivity Measurement

Method: Electrochemical Impedance Spectroscopy (EIS)

Protocol:

• Cell Assembly: Place the solid electrolyte pellet between two ion-blocking electrodes (e.g., stainless steel or gold) in a symmetric cell configuration.

• EIS Measurement: Connect the cell to an impedance analyzer. Apply a small AC voltage (e.g., 10 mV) over a wide frequency range (e.g., 1 MHz to 0.1 Hz).

• Data Analysis: Plot the impedance data as a Nyquist plot (Z' vs. -Z''). The bulk resistance (R_b) of the electrolyte is determined from the intercept of the semicircle with the real axis. The ionic conductivity (σ) is calculated using the formula: σ = L / (R_b * A), where L is the thickness of the pellet and A is the electrode area.

b) Electrochemical Stability Window Measurement

Method: Cyclic Voltammetry (CV)

Protocol:

• Cell Assembly: Assemble an asymmetric cell with the solid electrolyte pellet between a lithium metal reference/counter electrode and a working electrode (e.g., stainless steel).

• CV Measurement: Sweep the potential of the working electrode within a defined voltage range (e.g., -0.5 to 5.0 V vs. Li/Li⁺) at a slow scan rate (e.g., 0.1 mV/s).

• Data Analysis: The onset of a significant increase in the oxidation or reduction current indicates the decomposition of the electrolyte, defining its electrochemical stability window.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the fabrication and testing of an all-solid-state battery using a lithium sulfate-based solid electrolyte.

Experimental workflow for Li₂SO₄-based solid-state batteries.

Factors Affecting Ionic Conductivity

This diagram illustrates the key factors that influence the ionic conductivity of lithium sulfate-based solid electrolytes.

Factors influencing the ionic conductivity of Li₂SO₄ solid electrolytes.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. filinchuk.com [filinchuk.com]

Application Note and Protocol: Preparation and Electrochemical Characterization of Lithium Sulfate Electrolyte

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed procedure for the preparation of an aqueous lithium sulfate (B86663) (Li₂SO₄) electrolyte for electrochemical studies. It includes protocols for preparation, safety precautions, and electrochemical characterization, along with relevant physical and electrochemical data presented in tabular format for easy reference.

Introduction

Aqueous lithium sulfate electrolytes are frequently utilized in various electrochemical studies, including battery research, electrocatalysis, and fundamental electrochemical analysis. Their advantages include high ionic conductivity, non-flammability, and lower cost compared to organic electrolytes. Proper preparation and characterization of these electrolytes are crucial for obtaining accurate and reproducible experimental results. This application note outlines a standardized protocol for the preparation of a 1 M aqueous lithium sulfate solution and its subsequent characterization using cyclic voltammetry.

Materials and Equipment

Materials:

• Lithium sulfate monohydrate (Li₂SO₄·H₂O) or anhydrous lithium sulfate (Li₂SO₄)

• Deionized (DI) water or distilled water (conductivity < 1 µS/cm)

• Sulfuric acid (H₂SO₄), concentrated (optional, for pH adjustment)

• Lithium hydroxide (B78521) (LiOH) (optional, for pH adjustment)

Equipment:

• Analytical balance

• Volumetric flask (100 mL or other desired volume)

• Beaker

• Magnetic stirrer and stir bar

• Pipettes

• pH meter

• Electrochemical cell (three-electrode setup)

• Potentiostat/Galvanostat

• Working electrode (e.g., Platinum, Gold, or Glassy Carbon)

• Reference electrode (e.g., Ag/AgCl or Saturated Calomel Electrode - SCE)

• Counter electrode (e.g., Platinum wire or graphite (B72142) rod)

• Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant gloves.

Safety Precautions

All procedures should be performed in a well-ventilated laboratory, preferably within a fume hood, while wearing appropriate personal protective equipment.

• Lithium Sulfate (Li₂SO₄): Harmful if swallowed and causes serious eye irritation.[1] Avoid inhalation of dust and direct contact with skin and eyes. In case of contact, rinse thoroughly with water.[1]

• Sulfuric Acid (H₂SO₄): Highly corrosive and can cause severe skin burns and eye damage. It reacts violently with water, releasing significant heat.[2] Always add acid to water slowly and never the other way around. Handle with extreme care in a fume hood.

Detailed Experimental Protocol: Preparation of 1 M Aqueous Lithium Sulfate Solution

This protocol describes the preparation of 100 mL of a 1 M aqueous lithium sulfate solution.

• Calculate the required mass of lithium sulfate:

  • The molar mass of anhydrous lithium sulfate (Li₂SO₄) is 109.94 g/mol .

  • The molar mass of lithium sulfate monohydrate (Li₂SO₄·H₂O) is 127.96 g/mol .

  • For 100 mL (0.1 L) of a 1 M solution using the monohydrate form, the required mass is: 1 mol/L * 0.1 L * 127.96 g/mol = 12.80 g

• Dissolve the lithium sulfate:

  • Add approximately 70-80 mL of deionized water to a 100 mL beaker equipped with a magnetic stir bar.

  • Place the beaker on a magnetic stirrer.

  • Slowly add the weighed lithium sulfate monohydrate to the water while stirring. The dissolution of lithium sulfate is an exothermic process, which may cause a slight increase in temperature.

• Complete the dissolution and adjust the volume:

  • Continue stirring until the lithium sulfate is completely dissolved.

  • Carefully transfer the solution to a 100 mL volumetric flask.

  • Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask to ensure all the salt is transferred.

  • Add deionized water to the volumetric flask until the bottom of the meniscus reaches the calibration mark.

  • Stopper the flask and invert it several times to ensure the solution is homogeneous.

• pH Measurement and Adjustment (Optional):

  • Measure the pH of the solution using a calibrated pH meter. The pH of the solution may vary depending on the purity of the reagents and water.

  • If a specific pH is required for the electrochemical study, it can be adjusted by adding dilute sulfuric acid (to lower the pH) or a lithium hydroxide solution (to raise the pH) dropwise.

Data Presentation: Properties of Aqueous Lithium Sulfate Electrolytes

The following tables summarize key properties of aqueous lithium sulfate solutions for easy reference.

Table 1: Solubility of Lithium Sulfate in Water at Various Temperatures Lithium sulfate exhibits retrograde solubility, meaning its solubility decreases as the temperature increases.

Temperature (°C)	Solubility ( g/100 mL of H₂O)
0	36.2
10	34.8
20	33.5
25	34.9 (monohydrate)
40	32.3
60	31.5
80	31.0
100	29.2

Table 2: Electrical Conductivity of Aqueous Lithium Sulfate Solutions at 25 °C Optimal conductivity is achieved at approximately 2 M.

Concentration (% by Weight)	Concentration (Molarity, approx.)	Conductivity (µS/cm)
5%	~0.46 M	39,000
10%	~0.95 M	68,000
15%	~1.46 M	82,000
18%	~1.78 M	83,000

Table 3: Electrochemical Stability Window of Aqueous Lithium Sulfate Electrolytes The electrochemical stability window is dependent on the concentration and the applied current density.

Electrolyte Concentration	Current Density	Anodic Limit (V vs. SHE)	Cathodic Limit (V vs. SHE)	Total Window (V)
2 M Li₂SO₄	50 µA/cm²	~1.7	~-0.5	~2.2
1 M Li₂SO₄	Not Specified	Not Specified	Not Specified	Narrower than concentrated solutions

Protocol: Electrochemical Characterization using Cyclic Voltammetry

This protocol outlines the procedure for determining the electrochemical stability window of the prepared 1 M Li₂SO₄ electrolyte.

• Electrochemical Cell Assembly:

  • Assemble a three-electrode electrochemical cell.

  • Place the working electrode (e.g., platinum), the reference electrode (e.g., Ag/AgCl), and the counter electrode (e.g., platinum wire) into the cell.

  • Add the prepared 1 M Li₂SO₄ electrolyte to the cell, ensuring that the electrodes are sufficiently immersed.

• Instrument Setup:

  • Connect the electrodes to the potentiostat.

  • Open the control software and select the cyclic voltammetry (CV) mode.

• Parameter Selection:

  • Potential Window: Set a wide potential window to observe the solvent decomposition. For aqueous electrolytes, a range from -1.5 V to 2.0 V vs. Ag/AgCl is a reasonable starting point.

  • Scan Rate: A typical scan rate for this purpose is between 10 and 100 mV/s.

  • Number of Cycles: Set to 1-3 cycles.

• Running the Experiment:

  • Start the CV scan. The potential will be swept from the initial potential to the vertex potential and then back.

  • Monitor the current response as a function of the applied potential. A significant and continuous increase in current at the potential extremes indicates the onset of electrolyte decomposition (hydrogen and oxygen evolution).

• Data Analysis:

  • Plot the resulting current versus potential to obtain the cyclic voltammogram.

  • Determine the anodic and cathodic limits of the electrolyte by identifying the potentials at which the current begins to increase sharply. A current density cut-off (e.g., 50 µA/cm²) can be used to define the limits of the stability window.

Visualizations

Caption: Workflow for the preparation of aqueous lithium sulfate electrolyte.

Caption: Workflow for electrochemical characterization using cyclic voltammetry.

References

• 1. dept.harpercollege.edu [dept.harpercollege.edu]
• 2. nj.gov [nj.gov]

Application Notes: Lithium Sulfate in Transparent Ionically Conducting Glasses

Prepared for: Researchers, Scientists, and Materials Development Professionals

Subject: The role, application, and experimental protocols for incorporating lithium sulfate (B86663) (Li₂SO₄) into glass matrices to create transparent solid electrolytes.

Abstract: Lithium sulfate is a key additive used to enhance the ionic conductivity of various glass systems, including borate (B1201080), silicate (B1173343), and phosphate (B84403) glasses. Its incorporation disrupts the glass network, creating a more open and disordered structure that facilitates the migration of lithium ions. This results in materials with high ionic conductivity while maintaining optical transparency. These properties make Li₂SO₄-doped glasses prime candidates for use as solid electrolytes in all-solid-state lithium-ion batteries and other electrochemical devices. This document provides a summary of the material properties, detailed experimental protocols for synthesis and characterization, and a discussion of the underlying mechanisms.

Principle of Action: Enhancing Ionic Conductivity

The addition of lithium sulfate to a glass matrix, such as lithium borosilicate or lithium phosphate, serves to increase the concentration of mobile Li⁺ charge carriers and modify the glass structure to promote their mobility. The primary effects are:

• Network Modification: The introduction of sulfate (SO₄²⁻) tetrahedra expands and weakens the rigid glass network (e.g., borate or silicate chains).[1][2][3] This expansion increases the free volume within the structure.

• Decreased Glass Transition Temperature (Tg): The weakening of the glass structure is evidenced by a decrease in the glass transition temperature (Tg) and density with increased Li₂SO₄ content.[1][2]

• Enhanced Ion Mobility: The expanded, more disordered network creates new pathways for Li⁺ ions to migrate through the material, leading to a significant increase in ionic conductivity and a corresponding decrease in the activation energy for conduction.

The relationship between the addition of lithium sulfate and the resulting material properties can be visualized as follows:

Caption: Mechanism of Li₂SO₄-induced ionic conductivity enhancement.

Data Presentation: Performance Metrics

The addition of Li₂SO₄ significantly impacts the electrical, thermal, and physical properties of the host glass. The following tables summarize quantitative data from various studies.

Table 1: Effect of Li₂SO₄ on Electrical Properties | Glass System Composition | Li₂SO₄ (mol%) | Temperature (°C) | Ionic Conductivity (S/cm) | Reference | | :--- | :---: | :---: | :---: | :---: | | 40Li₂O:(40-x)B₂O₃:20SiO₂:xLi₂SO₄ | 7.5 | 250 | 1.5 x 10⁻² | | | 35Li₂O:50.5SiO₂:2P₂O₅:12.5Li₂SO₄ | 250 | 0.8 x 10⁻² | | | 40Li₂O:30B₂O₃:15SiO₂:15Li₂SO₄ | 250 | 4.08 x 10⁻⁴ | | | Li₂Si₂O₅-Li₂SO₄ | 28 | 130 | 1.0 x 10⁻⁵ | |

Table 2: Effect of Li₂SO₄ on Thermal and Physical Properties

Glass System	Li₂SO₄ Addition	Effect on Tg	Effect on Density	Reference
40Li₂O:(40-x)B₂O₃:20SiO₂:xLi₂SO₄	Increased	Decreased	Decreased
Li₂O-B₂O₃-SiO₂-Li₂SO₄	Increased	Decreased	Decreased
Lithium Borosilicotitanate	Increased	Decreased (after initial increase)	Generally Unchanged

| Lithium Lead Borate | Increased | Increased | Increased | |

Table 3: Optical Properties of Li₂SO₄-Containing Glasses

Material	Property	Value	Notes	Reference
Li₂SO₄ Thin Film	Transparency	~80%	In the near-infrared region.
Li₂SO₄ Thin Film	Optical Band Gap	4.23 eV	For a 200 nm thick film.

| Fluoride Tellurite Glass | Transmittance | >95% | In the mid-infrared band with Li₂SO₄ addition. | |

Experimental Protocols

The following are generalized protocols for the synthesis and characterization of lithium sulfate-doped transparent conducting glasses based on common laboratory practices.

Protocol 1: Synthesis via Melt-Quenching

This is the most common method for preparing bulk glass samples.

Objective: To synthesize a lithium borosilicate glass doped with lithium sulfate.

Materials:

• Lithium Carbonate (Li₂CO₃) - Battery Grade

• Boric Acid (H₃BO₃) or Boron Oxide (B₂O₃) - 99.9% Purity

• Silicon Dioxide (SiO₂) - 99.9% Purity

• Lithium Sulfate (Li₂SO₄) - 99.9% Purity

• Platinum or Alumina (B75360) Crucible

Procedure:

• Calculation: Calculate the required weight of each precursor based on the desired final molar composition (e.g., 40Li₂O:30B₂O₃:15SiO₂:15Li₂SO₄).

• Mixing: Accurately weigh the precursors and thoroughly mix them in a mortar and pestle or a planetary ball mill to ensure a homogenous powder.

• Melting: Transfer the mixture to a platinum or alumina crucible. Place the crucible in a high-temperature furnace and heat to a temperature in the range of 900-1200°C, depending on the specific composition. Hold at the peak temperature for 1-2 hours until a clear, bubble-free melt is obtained.

• Quenching: Rapidly pour the molten glass onto a pre-heated steel or graphite (B72142) plate and press with another plate to form a flat disc of uniform thickness. This rapid cooling (quenching) prevents crystallization and forms an amorphous solid.

• Annealing: Immediately transfer the quenched glass to a separate furnace pre-heated to a temperature just below the glass transition temperature (Tg), typically around 300-450°C. Hold for several hours and then cool slowly to room temperature. This step relieves internal mechanical stresses.

• Finishing: Cut and polish the annealed glass samples to the desired dimensions for characterization.

Protocol 2: Characterization of Ionic Conductivity

Electrochemical Impedance Spectroscopy (EIS) is used to measure the ionic conductivity of the glass samples.

Objective: To determine the ionic conductivity of the synthesized glass electrolyte.

Equipment:

• Impedance Analyzer / Potentiostat with EIS capability

• Sample holder with blocking electrodes (e.g., gold, platinum, silver paint)

• Tube furnace with temperature controller

Procedure:

• Sample Preparation: Coat the two parallel, flat surfaces of the polished glass disc with a conductive material (e.g., sputter-coated gold or silver paint) to act as blocking electrodes. Ensure the coating is uniform and fully covers the surfaces.

• Measurement Setup: Place the sample in the measurement cell and connect the electrodes to the impedance analyzer. Place the cell inside a tube furnace to control the temperature.

• Data Acquisition:

  • Set the impedance analyzer to scan over a wide frequency range (e.g., 1 Hz to 1 MHz).

  • Apply a small AC voltage perturbation (e.g., 10-100 mV).

  • Perform the impedance scan at various temperatures (e.g., from room temperature up to 300°C in discrete steps).

• Data Analysis:

  • Plot the impedance data on a Nyquist plot (Z'' vs. Z').

  • The bulk resistance (R) of the glass is determined from the intercept of the semicircle with the real axis (Z').

  • Calculate the DC conductivity (σ) using the formula: σ = L / (R * A) where L is the thickness of the glass sample and A is the electrode area.

  • Plot log(σ) versus 1000/T (Arrhenius plot) to determine the activation energy (Ea) for ion conduction from the slope of the line.

The entire workflow from synthesis to characterization is outlined below.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.aip.org [pubs.aip.org]

Application Notes and Protocols: Lithium Sulfate as a Curing Accelerator in Portland Cement

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of lithium sulfate (B86663) (Li₂SO₄) as an additive to accelerate the curing process of Portland cement. The information is intended for laboratory and research applications.

Introduction

Lithium sulfate is a chemical admixture that can be used to accelerate the hydration process of Portland cement. This acceleration leads to a reduction in setting time and an increase in early-age compressive strength.[1][2] The primary mechanism involves the lithium ions promoting the dissolution of cement clinker phases, particularly tricalcium silicate (B1173343) (C₃S) and dicalcium silicate (C₂S), and accelerating the precipitation of hydration products such as calcium silicate hydrate (B1144303) (C-S-H) and ettringite.[1][3] This makes lithium sulfate a subject of interest for applications requiring rapid strength development.

Key Performance Metrics

The addition of lithium sulfate to Portland cement has a notable impact on its setting time and compressive strength.

2.1. Effect on Setting Time

Lithium sulfate significantly shortens both the initial and final setting times of Portland cement paste. The acceleration is generally proportional to the dosage of lithium sulfate.

Table 1: Effect of Lithium Sulfate on the Setting Time of Portland Cement Paste

Lithium Sulfate Dosage (% by weight of cement)	Initial Setting Time (minutes)	Final Setting Time (minutes)
0% (Control)	165	248
0.5%	121	195
1.0%	98	160
1.5%	85	142

Data is illustrative and may vary based on cement composition and environmental conditions.

2.2. Effect on Compressive Strength

The addition of lithium sulfate typically enhances the early-age compressive strength of Portland cement paste.[1] While it also contributes to long-term strength, the most significant gains are observed in the first 24 to 72 hours.

Table 2: Effect of Lithium Sulfate on the Compressive Strength of Portland Cement Paste (MPa)

Lithium Sulfate Dosage (% by weight of cement)	1-Day Strength (MPa)	3-Day Strength (MPa)	7-Day Strength (MPa)	28-Day Strength (MPa)
0% (Control)	18.2	30.5	40.1	55.3
0.5%	22.5	34.8	43.7	58.1
1.0%	28.9	40.2	48.5	60.2
1.5%	31.4	43.1	50.3	61.5

Data is illustrative and may vary based on cement composition and environmental conditions.

Chemical Mechanism of Acceleration

The accelerating effect of lithium sulfate is attributed to the influence of both lithium (Li⁺) and sulfate (SO₄²⁻) ions on the hydration of Portland cement.

• Role of Lithium Ions (Li⁺): Due to their small ionic radius and high charge density, lithium ions can penetrate the initial hydration layer that forms on cement grains. This disrupts the induction period of hydration and promotes the dissolution of C₃S and C₂S, the primary strength-contributing phases in Portland cement.

• Role of Sulfate Ions (SO₄²⁻): The additional sulfate ions react with the tricalcium aluminate (C₃A) phase in the cement and calcium hydroxide (B78521) (Ca(OH)₂) produced during C₃S hydration to form ettringite (AFt). The rapid formation of ettringite contributes to the initial stiffening and setting of the cement paste.

Caption: Simplified reaction pathway of Portland cement hydration accelerated by lithium sulfate.

Experimental Protocols

The following are detailed protocols for evaluating the effect of lithium sulfate on the setting time and compressive strength of Portland cement paste. These protocols are based on relevant ASTM standards.

4.1. Protocol for Determining Time of Setting

This protocol is adapted from ASTM C191: Standard Test Methods for Time of Setting of Hydraulic Cement by Vicat Needle.

4.1.1. Materials and Equipment

• Portland Cement

• Lithium Sulfate (analytical grade)

• Distilled Water

• Vicat Apparatus with a 1-mm needle

• Mixing Bowl and Spatula

• Graduated Cylinder

• Balance (accurate to 0.1 g)

• Timer

4.1.2. Procedure

• Sample Preparation:

  • Weigh 500 g of Portland cement.

  • Weigh the desired amount of lithium sulfate (e.g., 2.5 g for a 0.5% dosage).

  • Dry blend the cement and lithium sulfate in the mixing bowl until uniform.

• Mixing:

  • Place the dry blended material in the mixing bowl.

  • Add a predetermined amount of water (to achieve normal consistency as per ASTM C187) to the dry mix.

  • Start the timer immediately upon adding water.

  • Mix for 30 seconds, then scrape the sides of the bowl for 15 seconds.

  • Continue mixing for an additional 1 minute.

• Molding the Specimen:

  • Immediately after mixing, mold the paste into the Vicat ring, ensuring a smooth surface.

• Penetration Test:

  • Place the Vicat ring with the paste under the Vicat apparatus.

  • Lower the 1-mm needle until it rests on the surface of the cement paste.

  • Release the needle and allow it to penetrate the paste for 30 seconds.

  • Record the penetration depth.

  • Repeat the penetration test at regular intervals (e.g., every 15 minutes).

• Determining Setting Times:

  • Initial Set: The time elapsed from the initial contact of cement and water until the needle penetration is 25 mm.

  • Final Set: The time elapsed until the needle no longer leaves a complete circular impression on the paste surface.

4.2. Protocol for Determining Compressive Strength

This protocol is a general laboratory procedure for preparing and testing cement paste cubes.

4.2.1. Materials and Equipment

• Portland Cement

• Lithium Sulfate (analytical grade)

• Distilled Water

• Cube Molds (e.g., 50 mm x 50 mm x 50 mm)

• Mixing Apparatus

• Curing Tank (maintained at 23 ± 2 °C)

• Compression Testing Machine

4.2.2. Procedure

• Sample Preparation and Mixing:

  • Prepare and mix the cement paste with the desired lithium sulfate dosage as described in section 4.1.2. A water-to-cement ratio of 0.36 is commonly used for such tests.

• Molding Specimens:

  • Immediately after mixing, fill the cube molds in two layers, tamping each layer to remove entrapped air.

  • Level the surface of the molds.

• Curing:

  • Store the filled molds in a moist cabinet or under a damp cloth for 24 hours.

  • After 24 hours, demold the cubes and submerge them in a water curing tank until the time of testing.

• Compression Test:

  • At the desired age (e.g., 1, 3, 7, or 28 days), remove the cubes from the curing tank and wipe them surface-dry.

  • Place a cube in the compression testing machine and apply a load at a constant rate (e.g., 2.4 ± 0.2 kN/s) until failure.

  • Record the maximum load at failure.

• Calculation:

  • Calculate the compressive strength by dividing the maximum load by the cross-sectional area of the cube.

Caption: Experimental workflow for evaluating the effects of lithium sulfate on cement properties.

Considerations and Potential Side Effects

• Dosage: The optimal dosage of lithium sulfate typically ranges from 0.5% to 1.5% by weight of cement. Higher dosages may not provide additional benefits and could potentially have negative effects.

• Alkali-Silica Reaction (ASR): While some lithium compounds are known to mitigate ASR, the addition of sulfates can sometimes exacerbate this deleterious reaction. It is crucial to evaluate the potential for ASR when using lithium sulfate with reactive aggregates.

• Cement Composition: The effectiveness of lithium sulfate can vary depending on the chemical composition of the Portland cement, particularly the C₃A and sulfate content.

Conclusion

Lithium sulfate is an effective accelerator for Portland cement, capable of significantly reducing setting times and increasing early-age compressive strength. Its mechanism of action involves the acceleration of the hydration of silicate phases. For research and development purposes, it is essential to follow standardized testing protocols to accurately quantify its effects on cement properties. Careful consideration of the dosage and potential interactions with other cement components is necessary for its successful application.

References

• 1. daneshyari.com [daneshyari.com]
• 2. researchgate.net [researchgate.net]
• 3. The role of lithium sulfate monohydrate in cement-SinoACA [acacem.com]

Application Notes and Protocols: The Role of Lithium Sulfate as a Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lithium sulfate (B86663) (Li₂SO₄) is an inorganic salt that has found a niche application as a heterogeneous catalyst in specific organic transformations. While not as broadly utilized as other lithium salts or sulfate compounds in catalysis, it demonstrates high efficacy and selectivity in certain reactions, most notably in the gas-phase dehydrohalogenation of alkyl halides. This document provides a detailed overview of the catalytic application of lithium sulfate, focusing on the synthesis of 1-butene (B85601) from n-butyl bromide. It includes a general experimental protocol, quantitative data, and a mechanistic workflow to guide researchers in employing this catalyst for similar transformations.

Introduction

Lithium sulfate is a white, crystalline solid that is soluble in water. In the realm of organic synthesis, it has been identified as an effective catalyst for elimination reactions. Its catalytic activity is particularly pronounced in the gas-phase, where it facilitates the removal of hydrogen halides from alkyl halides to generate alkenes. This application is of interest due to the high yields and specific selectivity observed under optimized conditions.

Catalytic Application: Dehydrobromination of n-Butyl Bromide

The most well-documented catalytic use of lithium sulfate in organic synthesis is the dehydrobromination of n-butyl bromide to produce 1-butene.[1] This reaction is a classic example of an E2 elimination reaction, where the catalyst facilitates the removal of a hydrogen atom and a bromine atom from adjacent carbon atoms.

Reaction:

CH₃CH₂CH₂CH₂Br --(Li₂SO₄ catalyst, Δ)--> CH₃CH₂CH=CH₂ + HBr

Quantitative Data

Lithium sulfate has been reported to catalyze the conversion of n-butyl bromide to 1-butene with near-quantitative yields under specific temperature conditions.[1] The selectivity of the reaction is highly dependent on the reaction temperature.

Catalyst	Substrate	Product	Temperature (°C)	Yield (%)	Selectivity for 1-butene	Reference
Li₂SO₄	n-Butyl Bromide	1-Butene	320 - 370	~100	High	[1]
Li₂SO₄	n-Butyl Bromide	2-Butene	> 370	Variable	Lower	[1]

Table 1: Summary of quantitative data for the lithium sulfate-catalyzed dehydrobromination of n-butyl bromide.

Experimental Protocol: Gas-Phase Catalytic Dehydrobromination

This protocol describes a general procedure for the gas-phase dehydrobromination of n-butyl bromide using a lithium sulfate catalyst. The specific parameters may require optimization based on the experimental setup.

Materials:

• Lithium sulfate (anhydrous, powdered)

• n-Butyl bromide (≥99%)

• Inert gas (e.g., Nitrogen, Argon) for carrying the reactant

• Quartz or stainless steel reactor tube

• Tube furnace with temperature controller

• Syringe pump for liquid feed

• Gas flow controllers

• Condenser/cold trap to collect the product

• Gas chromatography (GC) apparatus for product analysis

Catalyst Preparation:

• The lithium sulfate catalyst is typically used in its anhydrous, powdered form. It may be pressed into pellets or supported on an inert material like silica (B1680970) or alumina (B75360) to increase surface area and mechanical stability.

• Prior to the reaction, the catalyst should be activated by heating it under a flow of inert gas inside the reactor to remove any adsorbed moisture.

Experimental Setup:

A typical setup for a gas-phase catalytic reaction involves a fixed-bed reactor. The lithium sulfate catalyst is packed into a reactor tube, which is placed inside a tube furnace. The reactant, n-butyl bromide, is introduced into a heated stream of an inert carrier gas, vaporized, and then passed through the catalyst bed. The product stream is then cooled to condense the alkene product.

General Procedure:

• Pack the reactor tube with a known amount of the lithium sulfate catalyst.

• Place the reactor in the tube furnace and connect the gas lines.

• Purge the system with an inert gas (e.g., nitrogen) at a controlled flow rate to remove air and moisture.

• Heat the furnace to the desired reaction temperature (e.g., 350 °C).

• Once the temperature is stable, introduce n-butyl bromide into the inert gas stream using a syringe pump at a constant flow rate. The concentration of the reactant in the gas stream should be controlled.

• Pass the gaseous mixture through the catalyst bed.

• The product stream exiting the reactor is passed through a condenser or a cold trap (e.g., using a dry ice/acetone bath) to collect the 1-butene product.

• Analyze the collected product and the exit gas using gas chromatography (GC) to determine the conversion of n-butyl bromide and the selectivity for 1-butene.

Diagrams

Experimental Workflow

Caption: Experimental workflow for the gas-phase synthesis of 1-butene.

Logical Relationship of Reaction Parameters

Caption: Relationship between temperature, catalyst activity, and reaction outcome.

Concluding Remarks

Lithium sulfate serves as a highly effective and selective catalyst for the gas-phase dehydrobromination of n-butyl bromide to 1-butene. The reaction proceeds with high yields within a specific temperature range, highlighting the importance of precise temperature control to achieve the desired product selectivity. While the application of lithium sulfate as a catalyst in other organic transformations is not widely reported, its performance in this specific elimination reaction suggests potential for its use in similar gas-phase dehydrohalogenation processes. Further research could explore the scope of this catalytic activity with other alkyl halides and investigate the surface chemistry of the catalyst to better understand the reaction mechanism. Researchers in drug development may find this catalytic system useful for the synthesis of specific unsaturated building blocks.

References

• 1. Applications of Lithium Sulfate - Poworks [poworks.com]

Application Notes and Protocols for Electrodialysis of Lithium Sulfate Solution for LiOH and H2SO4 Recovery

FOR IMMEDIATE RELEASE

Application Note: Electrodialysis as a Sustainable Method for Lithium Hydroxide (B78521) and Sulfuric Acid Recovery from Lithium Sulfate (B86663) Solutions

Introduction

The increasing demand for lithium, particularly for lithium-ion batteries, has spurred the development of efficient and environmentally friendly recycling and production processes. A promising technology in this field is electrodialysis (ED), which offers a method to recover valuable lithium hydroxide (LiOH) and sulfuric acid (H2SO4) from lithium sulfate (Li2SO4) solutions.[1][2] This process is particularly relevant in the context of recycling spent lithium-ion batteries, where hydrometallurgical processes often yield Li2SO4 as a byproduct.[1][2] Electrodialysis, especially when utilizing bipolar membranes (EDBM), presents a sustainable alternative to conventional chemical precipitation methods by reducing chemical consumption and waste generation.[3][4]

This application note details the principles, experimental setup, and key performance parameters of using electrodialysis for the separation and recovery of LiOH and H2SO4 from Li2SO4 solutions.

Principle of Electrodialysis

Electrodialysis is an electrochemical separation process that utilizes ion-exchange membranes and an electric potential difference to separate ions from a solution.[5][6] In the context of a Li2SO4 solution, a standard electrodialysis setup typically involves a three-compartment cell.[1][2] The central compartment (diluate) contains the Li2SO4 feed solution. This compartment is separated from the adjacent compartments by a cation-exchange membrane (CEM) and an anion-exchange membrane (AEM).

Under the influence of an applied electric field, lithium ions (Li+) migrate through the CEM into the cathode compartment (catholyte), where they combine with hydroxide ions (OH-), produced at the cathode, to form LiOH. Simultaneously, sulfate ions (SO42-) migrate through the AEM into the anode compartment (anolyte), where they combine with hydrogen ions (H+), produced at the anode, to form H2SO4.

Bipolar Membrane Electrodialysis (EDBM)

A more advanced configuration, bipolar membrane electrodialysis (EDBM), incorporates a bipolar membrane (BPM) to directly split water molecules into H+ and OH- ions under an electric field. This process can enhance the efficiency of acid and base production. In an EDBM setup for Li2SO4, the Li+ ions from the feed solution move across the CEM and combine with OH- ions generated by the BPM to form LiOH in the base compartment. The SO42- ions move across the AEM and combine with H+ ions from the BPM to form H2SO4 in the acid compartment.[3][4][7] This method can achieve high product concentrations and purity.[3][4][7]

Experimental Protocols

Protocol 1: Three-Compartment Electrodialysis for LiOH and H2SO4 Recovery

1. Materials and Equipment:

• Electrodialysis Cell: A three-compartment batch electrodialysis cell.[8]

• Ion-Exchange Membranes: One cation-exchange membrane (CEM) and one anion-exchange membrane (AEM).

• Electrodes: Anode and cathode (e.g., platinum-coated titanium).

• Power Supply: DC power supply.

• Pumps and Tubing: Peristaltic pumps for circulating solutions.

• Solutions:

  • Feed Solution: Lithium sulfate (Li2SO4) solution of known concentration (e.g., 5 wt.% to 30 wt.%).[8]

  • Electrode Rinsing Solution: Sodium sulfate (Na2SO4) solution (e.g., 0.5 M).

  • Initial Catholyte: Dilute lithium hydroxide (LiOH) solution.

  • Initial Anolyte: Dilute sulfuric acid (H2SO4) solution.

• Analytical Instruments: pH meter, conductivity meter, ion chromatograph, or ICP-OES for concentration measurements.

2. Experimental Setup:

• Assemble the three-compartment electrodialysis cell with the CEM separating the diluate and catholyte compartments, and the AEM separating the diluate and anolyte compartments.

• Place the anode in the anolyte compartment and the cathode in the catholyte compartment.

• Connect the pumps to circulate the diluate, catholyte, and anolyte solutions from separate reservoirs through their respective compartments.

• Connect the electrodes to the DC power supply.

3. Procedure:

• Fill the reservoirs with the prepared feed solution, initial catholyte, and initial anolyte.

• Start the pumps to circulate the solutions at a defined flow rate.

• Apply a constant current density (e.g., 833 A·m⁻²) or a constant voltage across the cell.[1][2]

• Monitor the pH, conductivity, and temperature of the solutions throughout the experiment.

• Collect samples from each reservoir at regular time intervals (e.g., every 30 minutes) for concentration analysis.

• Continue the experiment for a predetermined duration (e.g., 4-8 hours).[8]

• After the experiment, turn off the power supply and pumps. Analyze the final concentrations of Li+, SO42-, H+, and OH- in all solutions.

Protocol 2: Bipolar Membrane Electrodialysis (EDBM) for LiOH and H2SO4 Production

1. Materials and Equipment:

• EDBM Cell: A multi-compartment EDBM stack with repeating units of CEM, AEM, and BPM.

• Membranes: Cation-exchange membranes, anion-exchange membranes, and bipolar membranes.

• Electrodes, Power Supply, Pumps, and Tubing: As described in Protocol 1.

• Solutions:

  • Feed Solution: Pre-purified lithium sulfate (Li2SO4) solution (e.g., 1.1 mol/L to 1.5 mol/L).[3][7]

  • Base Solution: Initial dilute lithium hydroxide (LiOH) solution.

  • Acid Solution: Initial dilute sulfuric acid (H2SO4) solution.

  • Electrode Rinsing Solution: Sodium sulfate (Na2SO4) solution.

• Analytical Instruments: As described in Protocol 1.

2. Experimental Setup:

• Assemble the EDBM stack according to the manufacturer's instructions, creating separate flow paths for the feed, acid, and base solutions.

• Connect the reservoirs for the feed, acid, base, and electrode rinsing solutions to the appropriate inlets of the EDBM stack using pumps.

• Connect the electrodes to the DC power supply.

3. Procedure:

• Circulate the respective solutions through the EDBM stack.

• Apply a constant current density or voltage.

• Monitor the process parameters (pH, conductivity, temperature, voltage, current) in real-time.

• Collect samples from the acid and base compartments periodically to determine the concentration of LiOH and H2SO4.

• Continue the process until the desired product concentration is achieved or the concentration in the feed solution drops to a minimum level.

• Calculate the current efficiency, energy consumption, and recovery rates.

Data Presentation

Table 1: Performance of Three-Compartment Electrodialysis

Parameter	Value	Reference
Initial Li2SO4 Concentration	5 wt.%	[8]
Lithium Recovery	81.2% (in 4 hours)	[8]
Initial Li2SO4 Concentration	30 wt.%	[8]
Lithium Recovery	18.3% (in 4 hours)	[8]
Lithium Recovery (8 hours)	37%	[8]
Current Density	833 A·m⁻²	[1][2]
Li+ Recovery Ratio	94.3%	[1][2]
SO4²⁻ Recovery Ratio	87.5%	[1][2]

Table 2: Performance of Bipolar Membrane Electrodialysis

Parameter	Value	Reference
Initial Li2SO4 Concentration	1.1 mol/L	[7]
Final LiOH Concentration	2.2 mol/L	[7]
Final H2SO4 Concentration	1.3 mol/L	[7]
Li+ Recovery Rate	92.3%	[7]
Energy Consumption (5 cell pairs)	3.40 kWh/kg LiOH	[7]
Energy Consumption (est. 100 cell pairs)	1.58 kWh/kg LiOH	[7]
Initial Li2SO4 Concentration	1.5 mol/L	[3][4]
Final LiOH Concentration	2.2 mol/L	[3][4]
Final H2SO4 Concentration	1.3 mol/L	[3][4]
Specific Energy Consumption	< 10 kWh/kg LiOH	[3][4]
LiOH Purity	~99.75%	[4]

Visualizations

Caption: Workflow for LiOH and H2SO4 recovery using a three-compartment electrodialysis cell.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Production of lithium hydroxide by electrodialysis with bipolar membranes : Find an Expert : The University of Melbourne [findanexpert.unimelb.edu.au]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. preprints.org [preprints.org]
• 6. Electro-Driven Materials and Processes for Lithium Recovery—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Study on the Separation of Lithium Sulfate by Electrodialysis with Bipolar Membrane for the Production of Acid and Base [scljs1975.com]
• 8. Research Portal [researchportal.murdoch.edu.au]

Synthesis of Lithium Hydroxide Nanoparticles from Lithium Sulfate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the synthesis of lithium hydroxide (B78521) (LiOH) nanoparticles from lithium sulfate (B86663) (Li₂SO₄) using a two-step precipitation method. This method allows for the production of high-purity, uniform LiOH nanoparticles with potential applications in various fields, including as a precursor for cathode materials in lithium-ion batteries and as a potential component in advanced drug delivery systems. The protocols outlined below are based on established laboratory procedures, offering a reproducible method for researchers.[1][2][3][4] This document also explores the potential applications of these nanoparticles in the pharmaceutical industry.

Introduction

Lithium hydroxide is a crucial inorganic compound with a wide range of industrial applications.[5] In its nanoparticle form, it offers unique properties due to its high surface-area-to-volume ratio. The synthesis of LiOH nanoparticles from lithium sulfate is an area of interest as Li₂SO₄ can be sourced from recycled materials, such as spent lithium-ion batteries, contributing to a more sustainable and circular economy. The controlled synthesis of these nanoparticles is critical for their performance in various applications. While lithium-based nanoparticles, such as lithium oxide, are being explored for targeted drug delivery, the specific applications of lithium hydroxide nanoparticles in this field are an emerging area of research.

Data Presentation

Table 1: Optimized Reaction Parameters for Two-Step Precipitation Synthesis

Parameter	Step 1	Step 2
Precursors	Lithium Sulfate (Li₂SO₄), Barium Hydroxide (Ba(OH)₂)	Filtrate from Step 1, Barium Hydroxide (Ba(OH)₂)
Molar Ratio	[Li₂SO₄] : [Ba(OH)₂] = 1 : 0.5	Remaining Ba(OH)₂ to achieve 1:1 total ratio
Reaction Temperature	40°C	40°C
Reaction Time	60 minutes	60 minutes

Table 2: Characterization of Synthesized Lithium Hydroxide Nanoparticles

Property	Value
Mean Particle Size	~100 nm (initial synthesis)
Final Particle Size	35.8 ± 9.77 nm (after evaporation at 70°C)
Purity	> 99%
Crystal Structure	Tetragonal LiOH
Morphology	Uniformly distributed nanoparticles

Data synthesized from Joo et al. (2020).

Experimental Protocols

Materials and Equipment

• Lithium Sulfate (Li₂SO₄)

• Barium Hydroxide (Ba(OH)₂)

• Deionized (DI) Water

• Reaction vessel with temperature control and stirring capabilities

• Filtration apparatus (e.g., Buchner funnel with filter paper)

• Evaporation setup (e.g., rotary evaporator or oven at controlled temperature)

• Furnace for thermal treatment

Two-Step Precipitation Synthesis Protocol

This protocol is adapted from the method described by Joo et al. (2020).

Step 1: First Precipitation

• Dissolve 0.01 mol of lithium sulfate (Li₂SO₄) in DI water in a reaction vessel.

• In a separate container, prepare a solution of barium hydroxide (Ba(OH)₂) corresponding to a 1:0.5 molar ratio with the Li₂SO₄.

• Heat the Li₂SO₄ solution to 40°C with continuous stirring.

• Slowly add the Ba(OH)₂ solution to the heated Li₂SO₄ solution.

• Maintain the reaction at 40°C for 60 minutes.

• Filter the resulting mixture to remove the barium sulfate (BaSO₄) precipitate. The filtrate contains the soluble lithium hydroxide.

Step 2: Second Precipitation and Nanoparticle Formation

• Transfer the filtrate from Step 1 to a clean reaction vessel.

• Add the remaining half of the barium hydroxide precursor to the filtrate to achieve a total [Li₂SO₄] : [Ba(OH)₂] molar ratio of 1:1.

• Maintain the reaction at 40°C for another 60 minutes with continuous stirring.

• After the reaction, filter the solution to remove any further precipitates.

• Evaporate the solvent from the final filtrate at a controlled temperature of 70°C. This slow evaporation promotes the nucleation and growth of uniform LiOH nanoparticles.

• Collect the resulting white powder of LiOH·H₂O nanoparticles.

Post-Synthesis Thermal Treatment

• To obtain anhydrous LiOH nanoparticles and remove any hydrated water, perform a thermal treatment.

• Place the collected LiOH·H₂O powder in a furnace.

• Heat the sample at 100°C for 2 hours under an inert atmosphere (e.g., nitrogen) to prevent the formation of lithium carbonate.

Mandatory Visualizations

Experimental Workflow Diagram

References

• 1. kjmm.org [kjmm.org]
• 2. kjmm.org [kjmm.org]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] A Method of Synthesizing Lithium Hydroxide Nanoparticles Using Lithium Sulfate from Spent Batteries by 2-Step Precipitation Method | Semantic Scholar [semanticscholar.org]
• 5. Lithium hydroxide: a high-performance chemical with a wide range of applications - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]

Synthesis of High-Purity Lithium Sulfide via Hydrogen Reduction of Lithium Sulfate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the synthesis of high-purity lithium sulfide (B99878) (Li₂S) through the hydrogen reduction of lithium sulfate (B86663) (Li₂SO₄). This method presents a green and cost-effective alternative to traditional carbothermal reduction, yielding a product with superior purity, which is critical for applications in advanced energy storage systems. While the primary application of high-purity lithium sulfide is in the development of solid-state electrolytes for lithium-ion batteries, this document is structured to be accessible to a broad scientific audience, including those in materials science and drug development who may have an interest in novel inorganic synthesis methods. It is important to note, however, that the direct application of this synthesis method or the resulting lithium sulfide in drug development is not well-documented in current literature.

Introduction

Lithium sulfide is a key precursor material for the synthesis of sulfide-based solid electrolytes, which are integral components of next-generation all-solid-state lithium batteries.[1] The performance of these batteries is highly dependent on the purity of the Li₂S used. Traditional synthesis methods, such as carbothermal reduction, often result in products with significant impurities and contribute to greenhouse gas emissions.[1] The hydrogen reduction of lithium sulfate, as outlined herein, circumvents these issues by utilizing a clean reducing agent (H₂) and producing only water as a byproduct.[2] This method allows for the synthesis of Li₂S with purities exceeding 99.9%, making it an attractive process for producing battery-grade materials.[3]

Reaction Principle

The overall chemical reaction for the hydrogen reduction of lithium sulfate is:

Li₂SO₄(s) + 4H₂(g) → Li₂S(s) + 4H₂O(g)

This reaction is typically carried out at elevated temperatures (700-900°C) to achieve a reasonable reaction rate and high conversion efficiency. The process involves the removal of oxygen atoms from the sulfate group by hydrogen, leading to the formation of lithium sulfide and water vapor.

Experimental Protocols

This section details the necessary equipment, reagents, and step-by-step procedures for the synthesis of high-purity lithium sulfide.

Materials and Equipment

• Reagents:

  • Lithium Sulfate (Li₂SO₄), anhydrous, ≥99% purity

  • Hydrogen (H₂), high purity (≥99.999%)

  • Argon (Ar) or Nitrogen (N₂), high purity (≥99.999%) for purging

• Equipment:

  • Tube furnace with programmable temperature controller (capable of reaching ≥900°C)

  • Quartz or alumina (B75360) reactor tube

  • Gas flow controllers (for H₂ and Ar/N₂)

  • Schlenk line or glovebox for inert atmosphere handling

  • Ball mill (optional, for pre-treatment of Li₂SO₄)

  • Vacuum pump

  • Cold trap (for condensing water vapor)

  • Analytical balance

  • Mortar and pestle (agate or alumina)

  • Appropriate personal protective equipment (PPE)

Pre-treatment of Lithium Sulfate (Optional but Recommended)

To increase the specific surface area and enhance the reaction kinetics, the lithium sulfate precursor can be pre-treated by ball milling.[3]

• Place the anhydrous lithium sulfate powder into a zirconia grinding jar with zirconia grinding balls.

• Mill the powder at a moderate speed (e.g., 300 rpm) for a specified duration (e.g., 6-12 hours).

• Handle the milled Li₂SO₄ powder in an inert atmosphere (glovebox) to prevent moisture absorption.

Synthesis Procedure

The synthesis of lithium sulfide via hydrogen reduction can be performed using a multi-step heating process to ensure complete conversion and high purity.

• Reactor Setup:

  • Place a known amount of dried (and optionally milled) lithium sulfate into an alumina boat and position it in the center of the quartz reactor tube.

  • Assemble the reactor tube within the tube furnace and connect the gas inlet and outlet lines. The outlet should be connected to a cold trap and then a bubbler or exhaust.

• Purging:

  • Purge the reactor system with an inert gas (Ar or N₂) for at least 30 minutes to remove any residual air and moisture.

• Reduction Reaction (Three-Step Method):

  • Step 1: While maintaining a flow of inert gas, heat the furnace to a temperature between 500-700°C and hold for an extended period (e.g., 24 hours). This initial step begins the reduction process at a lower temperature.

  • Step 2: Introduce a flow of hydrogen gas (or a mixture of H₂ and Ar, e.g., 10% H₂) into the reactor. Maintain the temperature between 500-650°C for a prolonged duration (e.g., 48 hours).

  • Step 3: Increase the furnace temperature to 800°C and hold for at least 1-8 hours under the hydrogen atmosphere to ensure the complete conversion of any remaining lithium sulfate.

• Cooling and Product Recovery:

  • After the final heating step, switch the gas flow back to the inert gas.

  • Allow the furnace to cool down to room temperature naturally.

  • Once at room temperature, transfer the alumina boat containing the lithium sulfide product into an inert atmosphere glovebox for handling and storage.

Data Presentation

The following tables summarize the quantitative data reported in the literature for the hydrogen reduction of lithium sulfate.

Table 1: Reaction Conditions and Product Characteristics

Parameter	Yang et al.	Wan et al.	Sun et al.
Pre-treatment	Wet ball-milling	Not specified	Not specified
Reaction Temp.	Two-step roasting	Three-step reduction	800°C
Atmosphere	Hydrogen	Hydrogen	10% H₂ in Ar
Reaction Time	Not specified	73 hours total	> 8 hours
Product Purity	99.96%	Not specified	High purity
Yield	81.86%	~100%	Not specified
Particle Size	Submicron to micron	Small particle size	Not specified

Table 2: Electrochemical Performance of Materials Synthesized from H₂-Reduced Li₂S

Parameter	Value	Reference
Ionic Conductivity of Solid Electrolyte	8.06 mS/cm
Electronic Conductivity of Solid Electrolyte	2.08 x 10⁻⁹ S/cm
Discharge Capacity of All-Solid-State Battery	133.23 mAh/g after 300 cycles at 1C

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis of Li₂S.

Logical Relationship of Synthesis Steps

Caption: Logical flow of the multi-step synthesis process.

Safety Precautions

Working with hydrogen gas at high temperatures presents significant hazards. Strict adherence to safety protocols is mandatory.

• Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air over a wide range of concentrations (4-75%).

  • All reactions should be conducted in a well-ventilated area, preferably within a fume hood.

  • Use a hydrogen gas detector to monitor for leaks.

  • Ensure all equipment is properly grounded to prevent static discharge.

  • Keep all ignition sources away from the experimental setup.

  • The reactor system should be equipped with pressure relief valves and rupture discs.

• High-Temperature Operation:

  • Use appropriate thermal shielding and personal protective equipment (heat-resistant gloves, face shield).

  • Ensure the furnace has over-temperature protection.

• Lithium Sulfide and Byproducts:

  • Lithium sulfide is corrosive and can cause burns upon contact. It is also highly hygroscopic and reacts with moisture to release toxic hydrogen sulfide (H₂S) gas.

  • Handle the final product exclusively in an inert atmosphere (glovebox).

  • Hydrogen sulfide is a highly toxic gas with a "rotten egg" odor at low concentrations. At higher concentrations, it can deaden the sense of smell, leading to overexposure.

  • The exhaust from the reactor should be passed through a scrubber or directed to a safe ventilation outlet.

Characterization of Lithium Sulfide

The purity and crystallinity of the synthesized lithium sulfide can be confirmed using various analytical techniques:

• X-ray Diffraction (XRD): To identify the crystalline phase of Li₂S and detect any crystalline impurities such as unreacted Li₂SO₄.

• Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): To determine the elemental composition and quantify any metallic impurities.

• Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the Li₂S powder.

• Gas Chromatography-Mass Spectrometry (GC-MS): Can be used to analyze the off-gas during the reaction to monitor the formation of water.

Conclusion

The hydrogen reduction of lithium sulfate is a promising method for the synthesis of high-purity lithium sulfide, a critical material for the advancement of all-solid-state batteries. The protocols and data presented in this document provide a comprehensive guide for researchers and scientists to safely and effectively carry out this synthesis. While the direct applications in drug development are not currently established, the principles of gas-solid reactions and high-purity material synthesis are broadly applicable across various scientific disciplines.

References

• 1. Preparation of high-quality lithium sulfide by reducing lithium sulfate with hydrogen: a green and cost-effective method - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application of Lithium Sulfate in Protein Crystallography for Crystal Growth

Introduction

Protein crystallography is a cornerstone technique in structural biology and drug development, providing high-resolution, three-dimensional structures of protein molecules. A critical and often challenging step in this process is the growth of well-ordered crystals. This application note details the use of lithium sulfate (B86663) as a precipitating agent to induce protein crystallization. Lithium sulfate, a salt, functions by "salting out," reducing the solubility of the protein in a controlled manner to promote the formation of a crystalline lattice.[1] This document provides researchers, scientists, and drug development professionals with a comprehensive overview, quantitative data, and detailed protocols for utilizing lithium sulfate in protein crystallization experiments.

Principle of Salting-Out Crystallization

Protein crystallization occurs when a solution of a purified protein is brought to a state of supersaturation, where the protein concentration exceeds its solubility limit under specific conditions.[2] Precipitating agents are used to carefully approach this point, encouraging the formation of a few, well-ordered crystal nuclei that can grow to a suitable size for X-ray diffraction.

Salts like lithium sulfate are effective precipitants because they compete with the protein for water molecules.[1] This dehydration of the protein surface increases protein-protein interactions, which, under the right conditions, can lead to the formation of an ordered crystal lattice rather than an amorphous precipitate.[1] While ionic strength is a primary driver of the salting-out effect, specific ion interactions with the protein can also play a crucial role, meaning that different salts, such as lithium sulfate and ammonium (B1175870) sulfate, may yield different crystallization outcomes even at similar ionic strengths.[1]

Quantitative Data for Crystallization Conditions

The following table summarizes successful crystallization conditions using lithium sulfate for different proteins, providing a starting point for experimental design.

Protein	Protein Concentration (mg/mL)	Lithium Sulfate Concentration (M)	Buffer & pH	Additives	Crystallization Method	Temperature (K)	Resulting Crystal Size (µm)
Helicobacter pylori adhesin A (HpaA)	20	1.5 - 1.92	0.1 M HEPES, pH 7.0-7.5	None	Sitting Drop Vapor Diffusion	296	up to 800 x 280 x 60
Z-ring-associated Protein (ZapD)	Not Specified	1.5	0.1 M HEPES, pH 7.8	2% (v/v) PEG 400	Not Specified	Not Specified	Diffracted to 2.95 Å
Xylose Isomerase	80	0.2	10 mM HEPES, pH 7.5	35% (w/v) PEG 3350	Vapor Diffusion (in HARE chip)	Not Specified	High-quality microcrystals

Experimental Protocols

The two most common methods for protein crystallization using vapor diffusion are the hanging drop and sitting drop techniques.[2][3][4][5] Both methods involve equilibrating a drop containing the protein and precipitant solution against a larger reservoir of the precipitant solution.[2][5]

Protocol 1: Hanging Drop Vapor Diffusion

The hanging drop method is a widely used technique for screening and optimizing crystallization conditions.[4]

Materials:

• Purified protein solution

• Lithium sulfate stock solution (e.g., 2.5 M, sterile filtered)[6]

• Buffer solution

• Additives (optional)

• 24-well crystallization plate (e.g., VDX plate)[4]

• Siliconized glass cover slips

• High-vacuum grease

• Micropipettes and tips

Procedure:

• Apply a thin, even ring of high-vacuum grease around the top of each well of the crystallization plate.[7]

• Pipette 500 µL of the reservoir solution (containing the desired concentration of lithium sulfate, buffer, and any additives) into a well of the plate.[7]

• On a clean, siliconized cover slip, pipette a 1-2 µL drop of your purified protein solution.[7]

• To the same drop, add 1-2 µL of the reservoir solution. The final protein concentration will be approximately half of the initial concentration.

• Carefully invert the cover slip so the drop is hanging from the underside.[7]

• Place the cover slip over the well, ensuring the grease creates an airtight seal.[7]

• Repeat for all conditions being tested.

• Store the plate in a stable temperature environment (e.g., 296 K) and monitor for crystal growth over several days to weeks.[7]

Protocol 2: Sitting Drop Vapor Diffusion

The sitting drop method is an alternative to the hanging drop and is particularly useful for automated systems and when working with detergents or other reagents that can affect drop stability.[3]

Materials:

• Purified protein solution

• Lithium sulfate stock solution (e.g., 2.5 M, sterile filtered)[6]

• Buffer solution

• Additives (optional)

• 24-well sitting drop crystallization plate (e.g., Cryschem™ plate)[3]

• Clear sealing tape or film

• Micropipettes and tips

Procedure:

• Pipette 500 µL of the reservoir solution into the bottom of a well in the sitting drop plate.[3]

• Pipette 1-2 µL of your purified protein solution onto the raised post in the center of the well.[3]

• Add 1-2 µL of the reservoir solution to the protein drop on the post.[3]

• Carefully seal the well with clear sealing tape to ensure it is airtight.

• Repeat for all conditions being tested.

• Store the plate at a constant temperature (e.g., 296 K) and periodically check for the formation of crystals.[8]

Visualizations

Experimental Workflow for Vapor Diffusion Crystallography

Caption: Workflow for protein crystallization using vapor diffusion.

Logical Relationships in Vapor Diffusion

Caption: Principle of vapor diffusion crystallization.

Troubleshooting and Optimization

• No Crystals, Clear Drop: The protein may not have reached supersaturation. Try increasing the protein concentration or the lithium sulfate concentration in the reservoir.[9]

• Amorphous Precipitate: Supersaturation was reached too quickly. Try lowering the protein concentration, the lithium sulfate concentration, or the temperature.

• Many Small Crystals: This indicates excessive nucleation. Try reducing the protein or precipitant concentration. Microseeding, where a few existing microcrystals are transferred to a new drop, can also be used to promote the growth of larger, single crystals.

• Poorly Formed Crystals: The addition of small molecules or detergents, or slight variations in pH, can sometimes improve crystal quality.

Conclusion

Lithium sulfate is a valuable and effective precipitating agent for the crystallization of a variety of proteins. By understanding the principles of salting-out and systematically screening conditions using vapor diffusion techniques, researchers can successfully obtain high-quality crystals for structural determination. The protocols and data presented in this application note serve as a practical guide for incorporating lithium sulfate into protein crystallization workflows.

References

• 1. Introduction to protein crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protein Crystallization: Hanging & Sitting Drops [proteinstructures.com]
• 3. hamptonresearch.com [hamptonresearch.com]
• 4. hamptonresearch.com [hamptonresearch.com]
• 5. Crystal Growth | Biology Linac Coherent Light Source [biology-lcls.slac.stanford.edu]
• 6. Lithium Sulfate - 2.5 M, Crystallization Stock Solutions: Salts - Jena Bioscience [jenabioscience.com]
• 7. cdn.moleculardimensions.com [cdn.moleculardimensions.com]
• 8. Crystallization and X-ray analysis of the extracellular adhesion domain of Helicobacter pylori adhesin A: the significance of the cation composition in the crystallization precipitant - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Calibre Scientific | Molecular Dimensions [moleculardimensions.com]

Application Notes and Protocols for Lithium Sulfate in High-Temperature Thermal Energy Storage

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of lithium sulfate (B86663) (Li₂SO₄) as a phase change material (PCM) for high-temperature thermal energy storage (TES). The content herein details the thermophysical properties, experimental evaluation protocols, and material compatibility considerations crucial for the research and development of advanced thermal energy storage systems.

Application Notes

Lithium sulfate is a promising candidate for high-temperature thermal energy storage, primarily due to its high latent heat of fusion and a phase transition temperature suitable for concentrated solar power (CSP) applications. It can be utilized both as a standalone solid-solid PCM and as a component in eutectic mixtures to modify its melting point and other thermal properties.

Key Applications:

• Concentrated Solar Power (CSP): Lithium sulfate's operating temperature range is well-suited for integration with subcritical steam Rankine power cycles in CSP plants, enabling the storage of thermal energy for electricity generation during periods of low solar irradiation.

• Industrial Waste Heat Recovery: The high energy storage density of lithium sulfate makes it an effective medium for capturing and storing waste heat from industrial processes, which can then be repurposed.

• Hybrid Energy Systems: Lithium sulfate-based TES can be integrated with other energy sources, such as nuclear or renewable-hybrid systems, to provide a reliable and dispatchable source of high-temperature heat.

Advantages of Lithium Sulfate:

• High Energy Storage Density: Lithium sulfate exhibits a significant energy storage capacity, combining both sensible and latent heat.[1][2]

• Solid-Solid Phase Transition: It undergoes a crystal structure transition from monoclinic to cubic at approximately 576°C, which is a key mechanism for latent heat storage.[1][2] This solid-state transition can minimize issues related to leakage and volume change associated with solid-liquid PCMs.

• Potential for Eutectic Mixtures: When mixed with other salts, such as sodium sulfate (Na₂SO₄), the melting point and thermophysical properties can be tailored for specific applications.[3] The Li₂SO₄–Na₂SO₄ system is a promising candidate for TES applications in the 450–550 °C range.

Challenges and Considerations:

• Corrosion: At high temperatures, molten salts can be corrosive to container materials. Thorough material compatibility studies are essential for the long-term stability and safety of the TES system.

• Thermal Stability: While showing good stability over a moderate number of cycles, long-term stability over thousands of cycles requires further investigation to ensure consistent performance over the lifespan of a power plant. After 150 cycles in air, a 5% reduction in latent thermal capacity has been observed.

• Thermophysical Property Characterization: Accurate measurement of thermophysical properties such as thermal conductivity, density, and viscosity at high temperatures is challenging but critical for system design and modeling.

Quantitative Data Presentation

The following tables summarize the key thermophysical properties of lithium sulfate and its eutectic mixtures relevant to high-temperature thermal energy storage.

Table 1: Thermophysical Properties of Lithium Sulfate (Li₂SO₄)

Property	Value	Temperature (°C)	Reference
Melting Point	859	-
Solid-Solid Transition Temperature	576	-
Latent Heat of Fusion	227-262 kJ/kg	859
Latent Heat of Solid-Solid Transition	237-244 kJ/kg	576
Sensible Heat (150-650°C)	791-812 kJ/kg	150-650
Thermal Conductivity	Decreases up to 367°C, then increases	27-627

Table 2: Properties of Li₂SO₄–Na₂SO₄ Eutectic Mixtures for TES

Composition (molar ratio)	Transition/Reaction	Transition Temperature (°C)	Theoretical Enthalpy (J/g)	Experimental Enthalpy (J/g)	Reference
Li₂SO₄/Na₂SO₄ (79/21)	Eutectoid Reaction	~475-500	270	185
Li₂SO₄/Na₂SO₄ (50/50)	Solid-Solid Transition	~515-520	318	160

Experimental Protocols

Detailed and standardized protocols are essential for the accurate evaluation and comparison of lithium sulfate-based materials for TES applications.

Protocol 1: Thermophysical Characterization using Differential Scanning Calorimetry (DSC)

Objective: To determine the phase transition temperatures (solid-solid and melting), latent heat of fusion, and specific heat capacity of lithium sulfate and its mixtures.

Apparatus:

• High-temperature Differential Scanning Calorimeter (DSC)

• Hermetically sealed crucibles (e.g., CrNi steel or gold)

• Alumina (B75360) crucibles (for non-hermetic tests)

• Analytical balance (accuracy ±0.0005 g)

• Inert gas supply (e.g., Nitrogen or Argon)

• Standard reference materials for calibration (e.g., Indium, Zinc)

Procedure:

• Sample Preparation:

  • Thoroughly dry the lithium sulfate salt to prevent moisture from affecting the measurement.

  • Weigh 2-10 mg of the dried salt into a hermetically sealed crucible.

  • Prepare an empty, sealed crucible to be used as a reference.

• DSC Instrument Calibration:

  • Calibrate the DSC instrument for temperature and enthalpy using standard reference materials (e.g., indium) according to the manufacturer's instructions.

• Measurement:

  • Place the sample and reference crucibles into the DSC cell.

  • Purge the DSC cell with an inert gas (e.g., nitrogen at 20 mL/min) to provide a controlled atmosphere.

  • Define the temperature program:

    • Heat the sample to a temperature above its final melting point (e.g., 900°C for pure Li₂SO₄) at a controlled rate (e.g., 5-10 K/min).

    • Hold at the maximum temperature for a short period (e.g., 5 minutes) to ensure complete melting and thermal equilibrium.

    • Cool the sample back to the starting temperature at the same controlled rate.

    • Perform at least two heating and cooling cycles to ensure the reproducibility of the results.

• Data Analysis:

  • Determine the onset temperature of the endothermic peaks in the heating curve to identify the solid-solid transition and melting points.

  • Integrate the area of the phase transition peaks to calculate the latent heat of transition and fusion.

  • Analyze the heat flow data in the regions without phase transitions to determine the specific heat capacity.

Protocol 2: Thermal Cycling Stability

Objective: To evaluate the long-term thermal stability and performance degradation of lithium sulfate after repeated thermal cycles.

Apparatus:

• High-temperature furnace or a thermogravimetric analyzer (TGA) with cycling capabilities.

• Crucible containing the lithium sulfate sample.

• DSC for pre- and post-cycling analysis.

Procedure:

• Initial Characterization:

  • Perform an initial DSC analysis (Protocol 1) on a fresh sample to establish baseline thermophysical properties.

• Thermal Cycling:

  • Place a crucible with a known mass of lithium sulfate into the furnace or TGA.

  • Cycle the temperature of the sample across its phase transition temperature. For example, cycle between 100°C and 655°C for solid-solid transition studies.

  • Perform a large number of cycles (e.g., 100, 500, 1000 cycles) to simulate long-term operation.

• Post-Cycling Analysis:

  • After the completion of the cycling, perform a DSC analysis on the cycled sample.

  • Compare the phase transition temperatures and latent heats with the initial baseline data to quantify any degradation in thermal performance. A reduction in latent heat capacity after numerous cycles may be observed.

Protocol 3: Corrosion Testing (Gravimetric Method)

Objective: To assess the compatibility of candidate container materials with molten lithium sulfate at operational temperatures.

Apparatus:

• High-temperature furnace

• Alumina crucibles

• Test coupons of candidate alloys (e.g., stainless steel 316L, Inconel 625) with known dimensions and surface area.

• Analytical balance

• Inert atmosphere glovebox (optional, to control atmospheric impurities)

• Post-analysis equipment: Scanning Electron Microscope (SEM), Energy Dispersive X-ray Spectroscopy (EDS), X-ray Diffraction (XRD).

Procedure:

• Coupon Preparation:

  • Clean and weigh the test coupons.

  • Measure the dimensions to calculate the surface area.

• Immersion Test:

  • Place the lithium sulfate salt in an alumina crucible.

  • Suspend the test coupons in the crucible, ensuring they are fully immersed in the salt once molten.

  • Heat the crucible in the furnace to the desired test temperature (e.g., 750°C).

  • Maintain the temperature for a specified duration (e.g., 100 hours, 500 hours, 2500 hours).

• Post-Exposure Analysis:

  • After the test duration, remove the coupons from the salt.

  • Clean the coupons to remove residual salt (e.g., with distilled water).

  • Weigh the cleaned coupons to determine the mass change (weight loss or gain) per unit surface area.

  • Analyze the surface and cross-section of the coupons using SEM to observe corrosion morphology, such as the formation of voids, intergranular corrosion, and internal oxidation.

  • Use EDS to identify the elemental composition of the corrosion products and any elemental depletion in the alloy.

  • Employ XRD to identify the crystalline phases of the corrosion products formed on the coupon surface.

Visualizations

References

• 1. publications.anl.gov [publications.anl.gov]
• 2. inis.iaea.org [inis.iaea.org]
• 3. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Measuring High Purity Lithium Sulfate

Welcome to the technical support center for the analysis of high-purity lithium sulfate (B86663). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming the challenges associated with accurately measuring the purity of lithium sulfate. Below you will find troubleshooting guides and frequently asked questions (FAQs) to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in measuring the purity of high-purity lithium sulfate?

A1: The primary challenges stem from the high concentration of the lithium sulfate matrix itself. This can cause significant matrix effects in analytical instrumentation, leading to signal suppression or enhancement and potential spectral interferences. Additionally, lithium sulfate is hygroscopic, meaning it readily absorbs moisture from the atmosphere, which can affect the accuracy of weighing and subsequent concentration calculations. Key impurities of concern include sodium, potassium, calcium, magnesium, chloride, and other anions, which can impact the material's performance in applications like lithium-ion batteries.[1][2][3]

Q2: Which analytical techniques are most suitable for determining the purity of lithium sulfate?

A2: The most commonly employed techniques are:

• Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): Ideal for quantifying metallic impurities. It is robust and can handle high matrix samples, though it may have higher detection limits for some trace elements compared to ICP-MS.[2][3]

• Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): Offers lower detection limits than ICP-OES, making it suitable for ultra-trace elemental impurity analysis. However, it is more susceptible to matrix effects and interferences from the high lithium concentration.

• Ion Chromatography (IC): The preferred method for determining anionic impurities such as chloride and other halides.

Q3: Why is sample preparation so critical for accurate analysis?

A3: Proper sample preparation is crucial to mitigate the challenges posed by the high-salt matrix. This typically involves precise dissolution and dilution to reduce the total dissolved solids (TDS) concentration to a level manageable by the instrument, usually below 0.2% for ICP-MS. The choice of high-purity acids and solvents is essential to avoid introducing contaminants. For some applications, acid digestion may be necessary to ensure all analytes are in a suitable form for analysis.

Q4: How can I prevent moisture absorption in my lithium sulfate samples?

A4: Due to its hygroscopic nature, all handling of high-purity lithium sulfate should be performed in a controlled, dry environment. Using a glovebox with a low-humidity atmosphere is highly recommended. If a glovebox is unavailable, work quickly and in a space with controlled humidity. Always store samples in tightly sealed containers with desiccants.

Troubleshooting Guides

Inductively Coupled Plasma (ICP-OES & ICP-MS) Analysis

This guide addresses common issues encountered during the analysis of trace elemental impurities in high-purity lithium sulfate.

Issue	Probable Cause(s)	Recommended Solution(s)
Poor Reproducibility / Signal Drift	1. High Total Dissolved Solids (TDS) causing salt deposition on cones and nebulizer. 2. Plasma instability due to high matrix load.	1. Dilute the sample further to reduce TDS. 2. Use a nebulizer designed for high solids content. 3. Optimize plasma conditions (e.g., increase RF power, adjust gas flows) for a more robust plasma. 4. Use an internal standard to correct for signal drift.
Inaccurate Results for Sodium (Na) & Potassium (K)	1. Ionization Enhancement (ICP-OES/MS): The high concentration of lithium, an easily ionized element (EIE), can suppress or enhance the ionization of other EIEs like Na and K. 2. Polyatomic Interference (ICP-MS): The ⁷Li¹⁶O⁺ polyatomic ion can interfere with the measurement of ²³Na⁺.	1. Method of Standard Addition: This is the recommended method to compensate for matrix effects. 2. Matrix-Matching: Prepare calibration standards in a lithium sulfate solution of similar concentration to the samples. 3. ICP-MS with Collision/Reaction Cell (CRC): Use a CRC with a gas like helium to remove the polyatomic interference on sodium. 4. ICP-OES Plasma Viewing: For ICP-OES, radial viewing can sometimes mitigate EIE effects, though with a loss of sensitivity.
Low Analyte Recovery	1. Incomplete sample digestion. 2. Analyte precipitation during sample preparation. 3. Signal suppression due to matrix effects.	1. Ensure complete dissolution. If necessary, use microwave-assisted acid digestion. 2. Check the solubility of all potential impurity salts in the chosen acid matrix. 3. Employ the method of standard addition or use an appropriate internal standard.

ICP-MS Troubleshooting Workflow

A troubleshooting workflow for common ICP-MS issues.

Ion Chromatography (IC) Analysis

This guide addresses common issues encountered during the analysis of anionic impurities (e.g., chloride, sulfate) in high-purity lithium sulfate.

Issue	Probable Cause(s)	Recommended Solution(s)
Shifting Retention Times	1. Change in eluent concentration due to improper preparation or degradation. 2. Column temperature fluctuations. 3. Column contamination or aging.	1. Prepare fresh eluent. Use high-purity water and reagents. Keep the eluent reservoir blanketed with an inert gas to prevent CO₂ absorption. 2. Use a column oven to maintain a stable temperature. 3. Flush the column with a strong eluent or follow the manufacturer's regeneration procedure.
Poor Peak Shape (Tailing or Fronting)	1. Column Overload: The high concentration of sulfate from the matrix can overload the column. 2. Inappropriate Eluent Strength: The eluent may not be strong enough for proper elution. 3. Column Void: A void has formed at the head of the column.	1. Dilute the sample to an appropriate concentration. 2. Increase the eluent concentration. 3. Check for a void at the column inlet. If present, the column may need to be repacked or replaced.
Baseline Drift or Noise	1. Eluent contamination or outgassing. 2. Suppressor exhaustion or failure. 3. Detector cell contamination. 4. Pump pulsation.	1. Degas the eluent. Prepare fresh eluent with high-purity water. 2. Check the suppressor performance and regenerate or replace if necessary. 3. Clean the conductivity cell according to the manufacturer's instructions. 4. Purge the pump to remove air bubbles. Check pump seals for wear.
Ghost Peaks	1. Contamination in the sample, eluent, or system. 2. Carryover from a previous injection.	1. Run a blank (high-purity water) to identify the source of contamination. 2. Ensure the injection loop and sample pathway are thoroughly rinsed between injections.

IC Troubleshooting Workflow

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. agilent.com [agilent.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]

Technical Support Center: Overcoming Precipitation Issues with Lithium Sulfate in Aqueous Solutions

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and overcoming precipitation issues encountered when working with lithium sulfate (B86663) (Li₂SO₄) in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: Why is my lithium sulfate precipitating out of solution, especially when the temperature increases?

A1: Lithium sulfate exhibits a property known as retrograde solubility, meaning its solubility in water decreases as the temperature rises.[1][2][3] This is an unusual characteristic for a salt and is due to the dissolution process being exothermic (releasing heat). According to Le Chatelier's principle, increasing the temperature of an exothermic process will shift the equilibrium towards the reactants, in this case, favoring the solid, undissolved state of lithium sulfate.[2]

Q2: What is the expected solubility of lithium sulfate in water at various temperatures?

A2: The solubility of lithium sulfate in water is temperature-dependent. Below is a table summarizing its solubility at different temperatures.

Data Presentation: Solubility of Lithium Sulfate in Water

Temperature (°C)	Solubility ( g/100 mL of H₂O)
0	36.1[4]
10	35.5[4]
20	34.8[4]
25	34.9[1]
30	34.2[4]
40	33.7[4]
60	32.6[4]
80	31.4[4]
100	29.2[1]

Q3: Can the pH of my solution affect lithium sulfate solubility?

A3: While lithium sulfate itself is a salt of a strong acid (sulfuric acid) and a strong base (lithium hydroxide), extreme pH values can influence the stability of the solution, although direct precipitation of lithium sulfate due to pH changes within a typical experimental range (pH 3-11) is not a primary concern. However, if other reagents are present, pH adjustments can lead to the precipitation of other lithium salts, such as lithium carbonate, if a carbonate source is available, which typically precipitates at a pH of 10.5 to 11.5.[5]

Q4: How do other salts in the solution affect the solubility of lithium sulfate?

A4: The presence of other salts can significantly impact the solubility of lithium sulfate through the "common ion effect" or "salting-out" phenomena.

• Common Ion Effect: If another soluble salt containing either lithium (Li⁺) or sulfate (SO₄²⁻) ions is added to the solution, it will decrease the solubility of lithium sulfate, promoting precipitation.[6][7] This is because the excess common ions shift the dissolution equilibrium to the left.

• Salting Out: The addition of other, non-common ion salts can also reduce the solubility of lithium sulfate by decreasing the amount of "free" water molecules available to solvate the lithium sulfate ions.[6]

Troubleshooting Guide

Issue: Unexpected precipitation of lithium sulfate from my aqueous solution.

This guide will walk you through a logical sequence of steps to identify the cause and resolve the precipitation issue.

Troubleshooting workflow for lithium sulfate precipitation.

Experimental Protocols

Here are detailed methodologies for preventing and managing lithium sulfate precipitation.

Protocol 1: Maintaining Lithium Sulfate in Solution via Temperature Control

This protocol is essential for experiments where maintaining a high concentration of lithium sulfate in an aqueous solution is critical.

Workflow for temperature control to prevent precipitation.

Methodology:

• Preparation of Stock Solution:

  • Weigh the desired amount of lithium sulfate monohydrate (Li₂SO₄·H₂O).

  • In a clean, calibrated volumetric flask, add approximately 80% of the final volume of cold (4-10°C) deionized water.

  • Slowly add the weighed lithium sulfate to the water while stirring continuously with a magnetic stirrer until fully dissolved.

  • Add cold deionized water to the mark to reach the final volume.

• Storage:

  • Store the prepared stock solution in a tightly sealed container in a refrigerator or a cold room to maintain a low temperature and prevent evaporation.

• Experimental Use:

  • When using the solution, if the experimental conditions allow, maintain a low temperature using a cooling bath or a jacketed vessel connected to a chiller.

  • If the experiment requires room temperature or higher, be mindful of the reduced solubility and consider using a more dilute solution.

Protocol 2: Enhancing Solubility and Inducing Controlled Precipitation using a Co-solvent (Ethanol)

This protocol can be used to either increase the stability of a solution at a given temperature or to intentionally and controllably precipitate lithium sulfate for purification or isolation. Lithium sulfate is insoluble in absolute ethanol (B145695).[1]

Data Presentation: Effect of Ethanol on Lithium Sulfate Solubility

The addition of ethanol to an aqueous solution of lithium sulfate will decrease its solubility.

Mass Fraction of Ethanol	Solubility of Li₂SO₄ ( g/100g of solvent) at 20°C
0.0	25.7
0.1	18.5
0.2	12.1
0.3	6.8
0.4	3.1
0.5	1.1
0.6	0.3

Data adapted from scientific literature.

Methodology for Controlled Precipitation:

• Prepare a Concentrated Aqueous Solution: Prepare a concentrated aqueous solution of lithium sulfate at a low temperature to maximize the initial concentration.

• Set up a Precipitation Vessel: In a separate vessel, place a magnetic stir bar and set it on a magnetic stir plate.

• Controlled Addition of Ethanol: Slowly add a predetermined volume of cold ethanol to the aqueous lithium sulfate solution while stirring vigorously. The addition of ethanol will decrease the solubility of lithium sulfate, causing it to precipitate.

• Control of Precipitation Rate: The rate of ethanol addition will influence the size and morphology of the resulting crystals. A slower addition rate generally leads to larger, more well-defined crystals.

• Isolation of Precipitate: Once the desired amount of precipitate has formed, it can be isolated by filtration (e.g., using a Büchner funnel) and washed with a cold ethanol-water mixture to remove any soluble impurities.

• Drying: The isolated lithium sulfate precipitate can then be dried in a vacuum oven at a low temperature to remove residual solvent.

By following these guidelines and understanding the unique properties of lithium sulfate, researchers can effectively manage and overcome precipitation issues in their experiments.

References

• 1. Lithium sulfate - Wikipedia [en.wikipedia.org]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. LITHIUM SULFATE - Ataman Kimya [atamanchemicals.com]
• 4. Solubility_table [chemeurope.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.aip.org [pubs.aip.org]
• 7. jchemlett.com [jchemlett.com]

Technical Support Center: Optimizing Lithium Sulfate Concentration for Protein Crystallization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using lithium sulfate (B86663) to optimize protein crystallization experiments.

Frequently Asked Questions (FAQs)

Q1: What is the typical concentration range for lithium sulfate in protein crystallization?

A1: The concentration of lithium sulfate used for protein crystallization can vary significantly depending on the specific protein and other components of the crystallization solution. However, a general range observed in successful experiments is between 0.2 M and 2.4 M.[1][2] It is often used as a component in commercially available crystallization screens.[1][3][4]

Q2: Why is lithium sulfate used as a precipitant in protein crystallization?

A2: Lithium sulfate is a salt that can induce protein precipitation and subsequent crystallization through a "salting out" effect.[5] By competing with the protein for water molecules, it reduces the protein's solubility, leading to a supersaturated state that is necessary for crystal formation.[5] While it is a sulfate salt, its effects can sometimes differ from other sulfates like ammonium (B1175870) sulfate due to specific protein-ion interactions.[2][5]

Q3: Can lithium sulfate be used with other precipitants like PEG?

A3: Yes, lithium sulfate is frequently used in combination with other precipitants, such as polyethylene (B3416737) glycols (PEGs). For instance, a crystallization condition for one protein involved 35%(w/v) PEG 3350 and 200 mM lithium sulfate.[6] Combining a salt like lithium sulfate with a polymer like PEG can create a more diverse chemical environment to promote crystallization.

Q4: What are the common crystallization methods used with lithium sulfate?

A4: Lithium sulfate is compatible with standard protein crystallization techniques. The most common methods are hanging drop and sitting drop vapor diffusion.[2][7][8][9][10] These methods allow for the slow equilibration of the protein/precipitant drop with a reservoir solution, gradually increasing the concentration of both the protein and lithium sulfate to promote crystal growth.[7][9][10]

Troubleshooting Guide

Problem: I am seeing heavy, amorphous precipitate in my drops containing lithium sulfate.

• Possible Cause: The concentration of either the protein or the lithium sulfate is too high, causing the protein to crash out of solution too quickly.[11]

• Solution 1: Adjust Concentrations. Systematically decrease the concentration of lithium sulfate in your optimization screen. You can also try reducing the initial protein concentration.[12]

• Solution 2: Modify Drop Ratio. Change the ratio of your protein solution to the reservoir solution in the drop. For example, if you used a 1:1 ratio, try a 2:1 or 1:2 ratio to alter the equilibration pathway.[4]

• Solution 3: Consider Temperature. Incubating your crystallization plates at a different temperature can affect protein solubility and potentially slow down precipitation.[8]

Problem: My drops are completely clear, with no precipitate or crystals.

• Possible Cause: The concentration of lithium sulfate and/or the protein is too low to achieve the necessary supersaturation for nucleation.[11]

• Solution 1: Increase Concentrations. Incrementally increase the concentration of lithium sulfate in your experiments. You may also need to use a higher protein concentration.[11][12] Some proteins may require concentrations as high as 20 to 30 mg/ml to crystallize.[11]

• Solution 2: Seeding. If you have previously obtained microcrystals, you can use them to seed new drops. This can help overcome the nucleation barrier.

Problem: I am getting a shower of microcrystals, but no large, single crystals.

• Possible Cause: The nucleation rate is too high, leading to the formation of many small crystals instead of a few large ones.

• Solution 1: Refine Precipitant Concentration. Slightly decrease the lithium sulfate concentration to move into a metastable zone where nucleation is less frequent, but crystal growth is still favored.[12]

• Solution 2: Additives. Experiment with additives that can sometimes favor the growth of larger, more well-ordered crystals.

• Solution 3: Change Crystallization Method. If you are using the hanging drop method, switching to sitting drop (or vice versa) can sometimes influence crystal growth, as the surface interactions are different.[2]

Problem: My crystals stop growing or are poorly formed.

• Possible Cause: The purity of the protein may be insufficient, or there may be issues with the homogeneity of the sample.[12]

• Solution 1: Re-evaluate Protein Purity. Ensure your protein sample is highly pure and monodisperse. Further purification steps may be necessary.[13]

• Solution 2: Check for Contaminants. Filter all solutions, including the protein and crystallization reagents, through a 0.22 micron filter to remove any particulate matter that could interfere with crystal growth.[12]

Data Presentation

Table 1: Examples of Lithium Sulfate Concentrations in Successful Protein Crystallization

Protein	Lithium Sulfate Concentration	Other Key Reagents	pH	Reference
Human γS-crystallin variant	200 mM	35% (w/v) PEG 3350, 10 mM HEPES/NaOH	7.5	[6]
Helicobacter pylori adhesin A (HpaA)	1.5 M	0.1 M HEPES	7.5	[2]
Helicobacter pylori adhesin A (HpaA) (Optimized)	1.92 M	0.1 M HEPES	7.0	[2]
Not Specified	0.2 M	2.2 M Ammonium sulfate	Not Specified	[1]
Not Specified	0.2 M	0.1 M TRIS-HCl, 30% PEG 4000	8.5	[3]
Not Specified	1.0 M	0.01 M Ni(II)-chloride, 0.1 M TRIS-HCl	8.5	[3]
Protein-Nucleic Acid Complex	1.8 M	0.01 M magnesium chloride, 0.05 M MES	5.6	[4]

Experimental Protocols

Protocol 1: Hanging Drop Vapor Diffusion

• Prepare the Reservoir: Pipette 500 µL of the crystallization solution (containing the desired concentration of lithium sulfate) into the well of a 24-well crystallization plate.[8]

• Prepare the Drop: On a siliconized glass cover slip, pipette 1 µL of your purified protein solution.[8]

• Mix the Drop: Add 1 µL of the reservoir solution to the protein drop.[8] Avoid vigorous mixing; allow the two to diffuse together.[8]

• Seal the Well: Invert the cover slip and place it over the reservoir well, ensuring a tight seal with vacuum grease to prevent evaporation.[8]

• Incubate: Place the plate in a stable temperature environment and monitor for crystal growth over time.[8]

Protocol 2: Sitting Drop Vapor Diffusion

• Prepare the Reservoir: Pipette 500 µL of the crystallization solution into the reservoir of a sitting drop plate.[9]

• Prepare the Drop: Pipette 1 µL of your protein solution onto the sitting drop post.[9]

• Mix the Drop: Add 1 µL of the reservoir solution to the protein drop on the post.[9]

• Seal the Well: Seal the well with clear sealing tape or film.[9]

• Incubate: Place the plate in a controlled temperature environment and observe for the formation of crystals.

Visualizations

Caption: General workflow for protein crystallization.

Caption: Troubleshooting lithium sulfate concentration.

References

• 1. services.mbi.ucla.edu [services.mbi.ucla.edu]
• 2. Crystallization and X-ray analysis of the extracellular adhesion domain of Helicobacter pylori adhesin A: the significance of the cation composition in the crystallization precipitant - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Crystallization of Macromolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Introduction to protein crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A simple vapor-diffusion method enables protein crystallization inside the HARE serial crystallography chip - PMC [pmc.ncbi.nlm.nih.gov]
• 7. skuld.bmsc.washington.edu [skuld.bmsc.washington.edu]
• 8. Calibre Scientific | Molecular Dimensions [moleculardimensions.com]
• 9. hamptonresearch.com [hamptonresearch.com]
• 10. hamptonresearch.com [hamptonresearch.com]
• 11. biocompare.com [biocompare.com]
• 12. Crystals with problems – Terese Bergfors [xray.teresebergfors.com]
• 13. news-medical.net [news-medical.net]

preventing hygroscopic effects when handling anhydrous lithium sulfate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing hygroscopic effects when handling anhydrous lithium sulfate (B86663).

Troubleshooting Guides & FAQs

1. Storage and Handling

• Question: I received a new container of anhydrous lithium sulfate. How should I store it to prevent moisture absorption?

  • Answer: Anhydrous lithium sulfate is highly hygroscopic and should be stored in a tightly sealed container in a dry, cool, and well-ventilated place.[1][2] For long-term storage, placing the sealed container inside a desiccator with a desiccant such as silica (B1680970) gel or molecular sieves is strongly recommended.[3] The storage area should be free from significant temperature fluctuations to avoid condensation.

• Question: My anhydrous lithium sulfate has formed clumps. What does this mean and what should I do?

  • Answer: Clumping is a clear indication that the material has absorbed moisture from the atmosphere. Depending on the extent of moisture absorption, the powder may still be usable after a drying procedure. However, for applications highly sensitive to water content, using a fresh, unopened container of anhydrous lithium sulfate is advisable.

• Question: What is the ideal environment for handling and weighing anhydrous lithium sulfate?

  • Answer: The ideal environment for handling anhydrous lithium sulfate is inside a glove box with a controlled inert atmosphere (e.g., argon or nitrogen) where the moisture level is kept below a few parts per million (ppm).[4][5] If a glove box is not available, a desiccator cabinet or a balance enclosure with a continuous dry air or nitrogen purge can be used to minimize moisture exposure during weighing. Weighing should be done as quickly as possible to reduce the time the material is exposed to the ambient atmosphere.

2. Drying and Preparation

• Question: I suspect my anhydrous lithium sulfate has been exposed to moisture. Can I dry it?

  • Answer: Yes, you can dry lithium sulfate that has absorbed moisture. Lithium sulfate monohydrate loses its water of crystallization at around 130°C. A common laboratory practice is to heat the material in a drying oven. For a detailed procedure, please refer to the "Experimental Protocols" section below.

• Question: How can I confirm that my lithium sulfate is truly anhydrous after drying?

  • Answer: The most definitive method to confirm the absence of water is through analytical techniques such as Karl Fischer titration, which quantitatively determines the water content. Thermogravimetric analysis (TGA) can also be used to observe the mass loss upon heating, which would correspond to the loss of water. A simpler, though less quantitative, method is to observe the material's physical appearance; it should be a fine, free-flowing powder without any clumps.

3. Experimental Use

• Question: I am preparing a non-aqueous solution with anhydrous lithium sulfate. What precautions should I take?

  • Answer: When preparing non-aqueous solutions, it is crucial to use anhydrous solvents and to perform all manipulations under an inert atmosphere, such as in a glove box. This prevents the introduction of moisture from either the solvent or the surrounding air, which could affect your reaction or experiment. Ensure all glassware is rigorously dried in an oven and cooled in a desiccator before use.

• Question: Can I use anhydrous lithium sulfate as a drying agent?

  • Answer: While anhydrous lithium sulfate is hygroscopic, it is not typically used as a primary drying agent in the same way as substances like magnesium sulfate or sodium sulfate. Its primary applications are in areas like battery research, ceramics, and as a reagent in chemical synthesis.

Quantitative Data

Salt	Deliquescence Relative Humidity (DRH) at ~30°C (%)
Calcium Nitrate	46.7
Ammonium Nitrate	59.4
Sodium Nitrate	72.4
Urea	72.5
Ammonium Chloride	77.2
Ammonium Sulfate	79.2
Potassium Chloride	84.0
Potassium Nitrate	90.5
Potassium Sulfate	96.3

Table 1: Deliquescence Relative Humidities of various pure salts at 30°C.

Experimental Protocols

1. Protocol for Drying Hydrated Lithium Sulfate

This protocol describes the process of converting lithium sulfate monohydrate (Li₂SO₄·H₂O) to anhydrous lithium sulfate (Li₂SO₄).

• Materials:

  • Lithium sulfate monohydrate (or suspected hydrated lithium sulfate)

  • Drying oven

  • Porcelain or glass dish

  • Spatula

  • Desiccator with desiccant

• Methodology:

  • Preheat a drying oven to a temperature between 150°C and 180°C. A temperature of around 130°C is where the monohydrate form begins to lose water, but a slightly higher temperature ensures complete removal.

  • Spread a thin layer of the lithium sulfate powder in a clean, dry porcelain or glass dish. A thin layer facilitates more efficient and uniform drying.

  • Place the dish in the preheated oven.

  • Heat the material for a minimum of 4 hours. For larger quantities, a longer heating time may be necessary.

  • After the heating period, turn off the oven and allow the dish to cool to a manageable temperature inside the oven with the door closed.

  • Once cooled slightly, immediately transfer the dish containing the now anhydrous lithium sulfate to a desiccator.

  • Allow the material to cool completely to room temperature inside the desiccator before use. This prevents the hot, dry material from rapidly absorbing moisture from the air as it cools.

  • For long-term storage, transfer the anhydrous lithium sulfate to a tightly sealed container and store it inside a desiccator.

2. Protocol for Handling Anhydrous Lithium Sulfate in a Glove Box

This protocol outlines the general procedure for safely handling anhydrous lithium sulfate within an inert atmosphere glove box to prevent moisture contamination.

• Materials and Equipment:

  • Glove box with an inert atmosphere (e.g., Argon or Nitrogen) and low moisture levels (<10 ppm)

  • Anhydrous lithium sulfate (in a sealed container)

  • Spatulas, weighing boats, and any other necessary utensils

  • Analytical balance (if inside the glove box)

  • Sealable containers for samples

• Methodology:

  • Preparation: Ensure the glove box is operating correctly with acceptable oxygen and moisture levels. All items to be introduced into the glove box, including spatulas, weighing boats, and sample vials, must be thoroughly dried in an oven and transferred into the glove box via the antechamber.

  • Introducing Materials: Place the sealed container of anhydrous lithium sulfate and other necessary dried equipment into the glove box antechamber.

  • Antechamber Cycling: Evacuate and refill the antechamber with the inert glove box gas for a minimum of three cycles to remove atmospheric air and moisture.

  • Transfer into Glove Box: Once the antechamber cycling is complete, open the inner antechamber door and transfer the items into the main glove box chamber.

  • Handling: Once inside the glove box, you can open the container of anhydrous lithium sulfate. Perform all manipulations, such as weighing and transferring the powder, within the inert atmosphere.

  • Weighing: If the balance is inside the glove box, weigh the desired amount of anhydrous lithium sulfate. If the balance is outside, you will need to pre-weigh a sealed container, transfer the material into it inside the glove box, seal it, and then weigh it outside, taking the initial weight of the container into account.

  • Storage of Unused Material: After use, securely seal the container of anhydrous lithium sulfate.

  • Removing Samples: Place the sealed sample containers and any waste into the antechamber for removal. Cycle the antechamber before opening the outer door.

Visualizations

Caption: Workflow for handling anhydrous lithium sulfate.

Caption: Preventing hygroscopic effects on anhydrous Li₂SO₄.

References

• 1. LITHIUM SULFATE - Ataman Kimya [atamanchemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. vacuumdegassing.com [vacuumdegassing.com]
• 4. ossila.com [ossila.com]
• 5. GLOVEBOX STANDARD OPERATING PROCEDURES — Liu Laboratory [weiliulab.org]

Technical Support Center: Lithium Sulfate for Battery Applications

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with lithium sulfate (B86663) in battery applications.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments involving lithium sulfate.

Q1: My battery cell is showing rapid capacity fading after a few cycles. Could impurities in my lithium sulfate be the cause?

A1: Yes, impurities in the lithium sulfate precursor can significantly impact battery performance, leading to rapid capacity fading. Key culprits include:

• Alkali and Alkaline Earth Metals (Na, K, Ca, Mg): These ions can interfere with the lithium ion transport within the electrolyte and at the electrode-electrolyte interface, hindering the electrochemical reactions.[1]

• Transition Metals (Fe, Cu, Ni, Cr, Zn): These metals can deposit on the anode surface, leading to the formation of dendrites, which can cause internal short circuits and safety hazards.[2][3] They can also catalyze unwanted side reactions within the electrolyte, consuming active lithium and reducing the battery's lifespan.[2]

• Water Content: Even trace amounts of water can react with the electrolyte salt (e.g., LiPF6) to form hydrofluoric acid (HF).[2][4] HF can then attack the cathode material and the solid electrolyte interphase (SEI) layer on the anode, leading to increased impedance and capacity loss.[4]

To troubleshoot, it is recommended to analyze your lithium sulfate for trace impurities using techniques like Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).[5][6]

Q2: I'm observing an unexpectedly high internal resistance in my test cell. What impurities should I investigate in my lithium sulfate?

A2: High internal resistance can be caused by several impurities that affect the electrode surfaces and the electrolyte.

• Sulfate Residues: While the primary material is lithium sulfate, excessive residual sulfate ions in the final battery components can be detrimental. Although some studies show minimal effects if precursors are washed properly, high concentrations can lead to the formation of a less stable SEI layer and increased charge transfer resistance.[7]

• Chloride (Cl⁻): Chloride ions are highly corrosive and can damage the current collectors (typically aluminum and copper), leading to increased resistance and poor cell performance.

• Organic Impurities: Organic residues from the synthesis or purification process can decompose on the electrode surfaces, forming insulating layers that impede lithium ion flow and increase internal resistance.[2]

Consider analyzing your material for anionic impurities using Ion Chromatography (IC) and for organic residues using Gas Chromatography-Mass Spectrometry (GC-MS).[8]

Q3: My purified lithium sulfate solution still shows the presence of sodium and calcium in the ICP-OES analysis. What can I do to improve the purification?

A3: Sodium and calcium are common impurities that can be challenging to remove completely. Here are some steps to enhance your purification protocol:

• Recrystallization: This is a common and effective method. The process involves dissolving the lithium sulfate in high-purity water at an elevated temperature and then allowing it to cool slowly. The lithium sulfate will crystallize out, leaving many impurities behind in the solution. Multiple recrystallization steps may be necessary.[9]

• Chemical Precipitation: You can selectively precipitate impurities. For instance, adding a soluble carbonate source can precipitate calcium carbonate, which can then be filtered out. Adjusting the pH can also help precipitate certain metal hydroxides.[10][11]

• Ion Exchange Resins: Using ion exchange chromatography with a resin that selectively binds divalent cations like Ca²⁺ and Mg²⁺ can be a highly effective purification step.[11]

The workflow below illustrates a general approach to identifying and resolving such purity issues.

Caption: Troubleshooting workflow for impurity issues.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in battery-grade lithium sulfate and where do they come from?

A1: Lithium sulfate is typically produced from two main sources: hard-rock minerals (like spodumene) or salt-lake brines.[10][12] The impurities present often reflect the source material and the extraction process.

• From Brines: Brines are rich in various salts, leading to common impurities like sodium, potassium, magnesium, calcium, and chloride.[6]

• From Spodumene: The acid leaching process used for spodumene ore can introduce impurities from the ore itself, such as aluminum, iron, and silicon, as well as sulfate residues from the sulfuric acid.[1][13]

Q2: How do different metallic impurities affect battery performance and safety?

A2: Metallic impurities have varying but generally detrimental effects on lithium-ion batteries.

• Sodium (Na) and Potassium (K): While some studies suggest that low concentrations of sodium might not be overly harmful and could even have a pinning effect that improves structural stability, excess sodium is known to cause overheating and battery failure.[14][15][16]

• Iron (Fe), Copper (Cu), Nickel (Ni): These are particularly problematic as they can be electrochemically active. They can dissolve from the cathode and deposit on the anode during charging, creating pathways for internal short circuits.[2] This can lead to thermal runaway, a critical safety issue.[17]

• Magnesium (Mg) and Calcium (Ca): These divalent ions can block lithium diffusion pathways and increase the impedance of the cell, reducing its power capability and overall performance.[1]

The diagram below illustrates the logical relationships between key impurities and their impact on battery characteristics.

Caption: Logical diagram of impurity effects.

Q3: What are the acceptable limits for common impurities in battery-grade lithium sulfate?

A3: While there is no single universal standard, the industry is moving towards increasingly stringent purity requirements, often demanding 99.9% to 99.99% purity for high-performance battery applications.[6][14] The acceptable limits for specific impurities are typically in the parts per million (ppm) range.

Impurity Element	Typical Max Concentration (ppm)	Primary Concerns
Sodium (Na)	< 50	Overheating, performance degradation[6][14]
Potassium (K)	< 50	Similar to Sodium
Calcium (Ca)	< 50	Increased impedance, blocks Li-ion pathways[1]
Magnesium (Mg)	< 50	Increased impedance[1]
Iron (Fe)	< 10	Internal short circuits, safety hazards[2]
Copper (Cu)	< 10	Internal short circuits, dendrite formation[2]
Chloride (Cl⁻)	< 20	Corrosion of current collectors
Sulfate (SO₄²⁻)	Varies (often < 100)	Can affect SEI layer stability[7]

Note: These values are indicative and may vary based on the specific cathode chemistry and manufacturer requirements.

Experimental Protocols

1. Protocol: Impurity Analysis by ICP-OES

This protocol outlines a general method for quantifying metallic impurities in lithium sulfate.

Objective: To determine the concentration of trace metal impurities (e.g., Na, K, Ca, Mg, Fe, Cu, Ni) in a lithium sulfate sample.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 0.25 g of the lithium sulfate sample into a 50 mL volumetric flask.[6]

  • Add high-purity deionized water to dissolve the sample.

  • Acidify the solution by adding 1% (v/v) high-purity nitric acid (HNO₃) to stabilize the metal ions and match the matrix of the calibration standards.[6]

  • Bring the flask to the 50 mL mark with deionized water and mix thoroughly.

  • Prepare a blank solution containing only 1% nitric acid in deionized water.

• Calibration:

  • Prepare a series of multi-element calibration standards from certified stock solutions. The concentration range should bracket the expected impurity levels in the sample.

  • The standards should be prepared in the same 1% nitric acid matrix as the sample.

• Instrumentation (ICP-OES):

  • Warm up the ICP-OES instrument and ignite the plasma according to the manufacturer's instructions.

  • Aspirate the blank solution to establish a baseline.

  • Aspirate the calibration standards in order of increasing concentration to generate a calibration curve for each element. The correlation coefficient (R²) for each curve should be >0.999.

• Sample Analysis:

  • Aspirate the prepared lithium sulfate sample solution into the plasma.

  • The instrument measures the intensity of the light emitted at characteristic wavelengths for each element.

  • The software uses the calibration curves to calculate the concentration of each impurity element in the solution.

• Calculation:

  • Calculate the concentration of each impurity in the original solid sample (in ppm or µg/g) by accounting for the initial sample weight and the final solution volume.

2. Protocol: Purification by Recrystallization

Objective: To reduce the concentration of soluble impurities in industrial-grade lithium sulfate.

Methodology:

• Dissolution:

  • In a clean glass beaker, add a measured amount of industrial-grade lithium sulfate to high-purity deionized water.

  • Heat the solution on a hot plate while stirring continuously to dissolve the solid completely. Aim for a temperature around 70-80°C to create a saturated or near-saturated solution.[9]

• Hot Filtration (Optional):

  • If insoluble particulate matter is visible, perform a hot filtration using a heated funnel and filter paper to remove these impurities. This step must be done quickly to prevent premature crystallization.

• Cooling and Crystallization:

  • Cover the beaker with a watch glass and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • For further crystallization, the beaker can be placed in an ice bath after it has reached room temperature.

• Crystal Harvesting:

  • Separate the purified lithium sulfate crystals from the mother liquor (the remaining solution) by vacuum filtration.

  • Wash the crystals on the filter paper with a small amount of ice-cold deionized water to remove any adhering mother liquor, which still contains the impurities.

• Drying:

  • Carefully transfer the washed crystals to a clean watch glass or crystallization dish.

  • Dry the crystals in an oven at a temperature sufficient to remove water but below the decomposition temperature (e.g., 110-130°C).[9] The result will be anhydrous lithium sulfate.

• Purity Verification:

  • Analyze the purified crystals using ICP-OES or another appropriate technique to confirm the reduction in impurity levels. Repeat the recrystallization process if the desired purity has not been achieved.

The workflow for this process is visualized below.

Caption: Workflow for Li₂SO₄ purification and analysis.

References

• 1. zeroinstrument.com [zeroinstrument.com]
• 2. semcouniversity.com [semcouniversity.com]
• 3. researchgate.net [researchgate.net]
• 4. What are the effects of impurities in lithium ion electrolyte on battery perform - Company news - News - JZ Battery Co.,Ltd-Curved polymer battery production base [jzbattery.com]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. azom.com [azom.com]
• 7. The Effect of Excessive Sulfate in the Li-Ion Battery Leachate on the Properties of Resynthesized Li[Ni1/3Co1/3Mn1/3]O2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lithium-Ion Battery Production: The Analytical Techniques Used - AnalyteGuru [thermofisher.com]
• 9. Page loading... [wap.guidechem.com]
• 10. systems.carmeuse.com [systems.carmeuse.com]
• 11. mdpi.com [mdpi.com]
• 12. saltworkstech.com [saltworkstech.com]
• 13. CN103896310A - Preparation method of lithium sulfate purified concentrate - Google Patents [patents.google.com]
• 14. The Mining and Refining Challenges to Produce High Purity Lithium | Lab Manager [labmanager.com]
• 15. How the Sodium Cations in Anode Affect the Performance of a Lithium-ion Battery [mdpi.com]
• 16. Troubleshooting Common Issues with Lithium Batteries - Lithium ion Battery Manufacturer and Supplier in China-DNK Power [dnkpower.com]
• 17. Impact of electrolyte impurities and SEI composition on battery safety - PMC [pmc.ncbi.nlm.nih.gov]

improving the ionic conductivity of lithium sulfate-based electrolytes

Technical Support Center: Lithium Sulfate-Based Electrolytes

This guide provides researchers and scientists with troubleshooting assistance and frequently asked questions (FAQs) to address common challenges encountered during the synthesis and characterization of lithium sulfate (B86663) (Li₂SO₄)-based solid electrolytes.

Frequently Asked Questions (FAQs)

Q1: Why is the ionic conductivity of pure Li₂SO₄ very low at room temperature?

Pure lithium sulfate exists in a monoclinic crystal structure (β-phase) at ambient temperatures. This phase has a highly ordered structure with limited pathways for lithium-ion migration, resulting in poor ionic conductivity. Li₂SO₄ undergoes a phase transition to a highly conductive cubic plastic phase (α-phase) at approximately 575 °C, where the conductivity increases by several orders of magnitude due to rotational disorder of the sulfate ions and a higher concentration of mobile Li⁺ defects. The primary challenge is to stabilize this high-conductivity phase at room temperature.[1]

Q2: How can the high-conductivity cubic phase of Li₂SO₄ be stabilized at or near room temperature?

Stabilizing the high-temperature cubic phase is the most common strategy to enhance ionic conductivity. This is typically achieved by:

• Forming Solid Solutions: Introducing other sulfates, such as Na₂SO₄, creates a solid solution. Certain compositions in the Li₂SO₄–Na₂SO₄ system can stabilize the cubic phase at lower temperatures.[1]

• Aliovalent Doping: Doping the Li₂SO₄ lattice with ions of a different charge (aliovalent) can introduce charge-carrying defects, such as lithium vacancies, which enhance ion mobility.[2][3][4] This is a widely used and effective strategy.

• Creating Composite Electrolytes: Dispersing fine, inert ceramic particles (e.g., Al₂O₃, SiO₂) into the Li₂SO₄ matrix can create high-conductivity pathways at the grain boundaries and interfaces.[5]

Q3: What is aliovalent doping and how does it work in Li₂SO₄?

Aliovalent doping involves substituting an ion in the crystal lattice with another ion of a different valence state. The goal is to intentionally create mobile defects to increase the concentration of charge carriers.[3][6] For Li₂SO₄:

• Mechanism: When a monovalent Li⁺ ion is replaced by a divalent cation (e.g., Mg²⁺) or a trivalent cation (e.g., Al³⁺), lithium vacancies (V'Li) are created to maintain charge neutrality. These vacancies provide empty sites for adjacent lithium ions to hop into, creating a pathway for ion conduction.

• Effectiveness: The success of this strategy depends on whether the doping preferentially creates mobile defects (like lithium vacancies) over immobile ones.[3][4][6] Supervalent doping (substituting Li⁺ with a higher-valence cation) is generally predicted to be effective at increasing ionic conductivity.[4]

Q4: What are common challenges when preparing Li₂SO₄-based composite electrolytes?

While promising, preparing composite electrolytes presents several challenges:

• Homogeneous Dispersion: Achieving a uniform distribution of the filler material within the Li₂SO₄ matrix is critical. Agglomeration of filler particles can block ion transport pathways.

• Interfacial Resistance: Poor physical contact between the electrolyte and filler grains can lead to high interfacial resistance, which impedes ion flow and negates the potential benefits.[7]

• Moisture Sensitivity: Lithium sulfate and many filler materials can be sensitive to moisture, which can degrade the material and interfere with electrochemical measurements. All handling should be performed in a controlled, dry environment like a glovebox.[8]

Troubleshooting Guides

Problem: My synthesized doped-Li₂SO₄ electrolyte shows significantly lower ionic conductivity than expected.

This is a common issue that can stem from problems in synthesis, processing, or measurement. Follow this diagnostic workflow to identify the root cause.

Problem: My Electrochemical Impedance Spectroscopy (EIS) data is noisy, irreproducible, or shows unusual artifacts.

EIS is a powerful technique for measuring ionic conductivity, but it is sensitive to many experimental variables.[9]

• Q: What causes high-frequency noise or inductive loops? A: This is often caused by the measurement setup itself. Ensure that the leads from the potentiostat to the sample cell are as short as possible and twisted together to minimize stray inductance. A Faraday cage can also be used to shield the setup from external electromagnetic noise.

• Q: Why does the semicircle in my Nyquist plot look depressed or skewed? A: An ideal semicircle corresponds to a simple parallel resistor-capacitor (RC) circuit. In real-world solid electrolytes, phenomena like surface roughness, non-uniform current distribution, and grain boundary effects cause this deviation. This is often modeled by replacing the capacitor with a Constant Phase Element (CPE) in the equivalent circuit model.[10]

• Q: My results are not reproducible between samples. What should I check? A: Lack of reproducibility often points to inconsistencies in sample preparation.

  • Pellet Dimensions: Ensure pellets have a consistent thickness and diameter. Measure each pellet precisely before measurement.

  • Pellet Density: As noted in the flowchart, variations in pressing pressure or sintering conditions can lead to different densities and, therefore, different conductivities.

  • Electrode Application: Apply electrodes in a consistent manner to ensure the active area is the same for all samples.

  • Temperature Control: Ionic conductivity is highly dependent on temperature.[8] Ensure the sample is at thermal equilibrium and that the temperature is precisely controlled during the measurement.

Data Presentation

Table 1: Ionic Conductivity of Doped and Composite Li₂SO₄-Based Electrolytes

Electrolyte Composition	Synthesis Method	Sintering/Annealing Temp. (°C)	Ionic Conductivity (S·cm⁻¹) at RT	Reference/Notes
Pure β-Li₂SO₄ (monoclinic)	Solid-State	500	~10⁻⁷ - 10⁻⁹	Baseline, low conductivity phase
Li₂SO₄-Na₂SO₄ (Eutectoid)	Solid-State	450-550	~10⁻³ (at 500°C)	Stabilizes high-temp phase[1]
Li₂SO₄-Li₃PO₄	Solid-State	550	~2.5 x 10⁻⁵	Doping creates Li⁺ vacancies
Li₂SO₄-Al₂(SO₄)₃	Co-precipitation	600	~1.1 x 10⁻⁴	Aliovalent doping with Al³⁺
(100-x)(0.78Li₂S·0.22P₂S₅)·xLi₂SO₄	Mechanical Milling	260	~10⁻⁴	Example of sulfide-sulfate system[11]
Li₂SO₄-SiO₂ (Composite)	Mechanical Mixing	~Melting Point	~10⁻⁴ (at 110°C)	Interfacial conduction mechanism[5]

Note: Values are approximate and can vary significantly based on exact synthesis conditions, material purity, and measurement technique.

Experimental Protocols

Protocol 1: Solid-State Synthesis of an Aliovalently Doped Li₂SO₄ Electrolyte (e.g., 5 mol% Mg²⁺ doped)

• Precursor Preparation: Use high-purity, anhydrous Li₂SO₄ (>99.9%) and MgSO₄ (>99.9%). Due to the hygroscopic nature of the salts, perform all handling inside an argon-filled glovebox.

• Weighing: Calculate the required molar masses. For a 5 mol% Mg²⁺ substitution for Li⁺, the formula is Li1.9Mg0.05SO₄. Weigh the corresponding amounts of Li₂SO₄ and MgSO₄.

• Mixing/Milling:

  • Thoroughly mix the powders using an agate mortar and pestle for at least 30 minutes to ensure homogeneity.

  • For superior mixing, use a high-energy planetary ball mill. Mill the powders in a zirconia vial with zirconia balls for 4-6 hours at 300-400 rpm.

• Calcination:

  • Transfer the mixed powder to an alumina (B75360) crucible.

  • Heat the sample in a tube furnace under an inert atmosphere (e.g., Argon).

  • Ramp the temperature to 600-700°C (below the melting point) and hold for 8-12 hours to facilitate the diffusion of the dopant into the Li₂SO₄ lattice.

  • Allow the furnace to cool slowly to room temperature.

• Characterization: After synthesis, grind the resulting powder gently. Perform X-ray Diffraction (XRD) to confirm the crystal phase and check for the presence of any secondary phases.

Protocol 2: Pellet Preparation and Electrochemical Impedance Spectroscopy (EIS) Measurement

• Pellet Pressing:

  • Place approximately 150-200 mg of the synthesized powder into a 10 mm diameter hardened steel die.

  • Uniaxially press the powder at 200-300 MPa for 5-10 minutes to form a green pellet.

• Sintering:

  • Place the green pellet on a platinum foil or in an alumina crucible.

  • Sinter the pellet in a furnace at a temperature optimized for densification without melting (e.g., 550-650°C) for 6-10 hours. The goal is to achieve a density >90% of the theoretical density.

• Electrode Application:

  • After cooling, polish the flat surfaces of the pellet with fine-grit sandpaper to ensure they are parallel and smooth.

  • Apply a conductive layer to both flat faces to act as blocking electrodes. Common choices include silver paste (cured at a specified temperature, e.g., 150-200°C), gold or platinum sputtering. Ensure the electrode area is well-defined.

• EIS Measurement:

  • Measure the final thickness (L) and electrode area (A) of the pellet.

  • Place the pellet in a temperature-controlled test cell (e.g., a Swagelok-type cell) ensuring good electrical contact.

  • Connect the cell to a potentiostat with a frequency response analyzer.

  • Apply a small AC voltage perturbation (e.g., 10-20 mV) over a wide frequency range (e.g., 1 MHz to 0.1 Hz).

• Data Analysis:

  • Plot the resulting data in a Nyquist plot (-Z'' vs. Z').

  • Determine the bulk resistance (R) from the intercept of the low-frequency spur with the real (Z') axis.

  • Calculate the ionic conductivity (σ) using the formula: σ = L / (R × A)

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. ecs.confex.com [ecs.confex.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 5. mdpi.com [mdpi.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Review of the Developments and Difficulties in Inorganic Solid-State Electrolytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. Understanding Li-based battery materials via electrochemical impedance spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Managing the Exothermic Dissolution of Lithium Sulfate

This technical support center provides guidance for researchers, scientists, and drug development professionals on safely managing the exothermic reaction that occurs when dissolving lithium sulfate (B86663) (Li₂SO₄).

Frequently Asked Questions (FAQs)

Q1: Why does the temperature of the solution increase when I dissolve lithium sulfate in water?

A1: The dissolution of lithium sulfate in water is an exothermic process.[1] This means that heat is released when the salt dissolves, causing the temperature of the solution to rise. This phenomenon is due to the energy released when water molecules hydrate (B1144303) the lithium (Li⁺) and sulfate (SO₄²⁻) ions being greater than the energy required to break the ionic bonds in the solid crystal lattice.

Q2: I've noticed that lithium sulfate seems less soluble in hot water. Is this correct?

A2: Yes, that is correct. Lithium sulfate exhibits retrograde solubility, meaning its solubility in water decreases as the temperature increases.[1][2] This is a direct consequence of its exothermic dissolution. According to Le Chatelier's principle, if a process that releases heat (exothermic) has an increase in temperature, the equilibrium will shift to counteract this change, favoring the solid, undissolved state.

Q3: What are the safety precautions I should take when preparing a lithium sulfate solution?

A3: Due to the exothermic nature of the dissolution, it is crucial to follow these safety precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles with side-shields, chemical-resistant gloves (butyl rubber, fluoroelastomer, neoprene, or thick latex are recommended), and a lab coat.

• Ventilation: Work in a well-ventilated area to avoid inhaling any dust.

• Controlled Addition: Add the lithium sulfate to the water slowly and in small portions. This allows the heat to dissipate more gradually.

• Cooling: For preparing concentrated solutions, it is advisable to use an ice bath to control the temperature of the solution and prevent it from becoming too hot.

• Material of Container: Use glassware that can withstand thermal changes, such as borosilicate glass.

Q4: Can I dissolve lithium sulfate in solvents other than water?

A4: Lithium sulfate is insoluble in absolute ethanol, acetone, and pyridine. Its solubility in other organic solvents is also generally very low. For most applications, water is the recommended solvent.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpectedly rapid and significant temperature increase.	Adding the lithium sulfate too quickly.	1. Immediately stop adding the salt. 2. If safe to do so, place the container in an ice bath to cool the solution. 3. Resume adding the salt in smaller portions once the temperature has stabilized.
Insufficient initial volume of water.	Ensure you are dissolving the salt in an adequate amount of water to help absorb the heat generated.
Lithium sulfate is not fully dissolving, even with stirring.	The solution has become saturated due to the temperature increase, which lowers solubility.	1. Cool the solution in an ice bath. The solubility of lithium sulfate increases as the temperature decreases. 2. Add more water to the solution.
The solution has reached its saturation point at the current temperature.	Refer to the solubility data to ensure you are not attempting to exceed the solubility limit.
The solution appears cloudy or hazy after cooling.	Precipitation of lithium sulfate due to its retrograde solubility.	Gently warm the solution slightly while stirring to redissolve the precipitate. Be mindful not to overheat, which would decrease solubility again.

Quantitative Data

Table 1: Solubility of Lithium Sulfate in Water at Different Temperatures

Temperature (°C)	Temperature (K)	Solubility ( g/100 mL)
25	298.15	34.9 (monohydrate)
100	373.15	29.2 (monohydrate)

Table 2: Enthalpy of Solution for Lithium Sulfate

Compound	Enthalpy of Solution (ΔsolH∞m) at 298.15 K
Li₂SO₄ (anhydrous)	-(30502 ± 170) J·mol⁻¹
Li₂SO₄·H₂O (monohydrate)	-(17899 ± 152) J·mol⁻¹

Note: The negative sign indicates an exothermic reaction.

Experimental Protocols

Protocol for the Safe Preparation of an Aqueous Lithium Sulfate Solution

1. Materials and Equipment:

• Anhydrous lithium sulfate (Li₂SO₄) or lithium sulfate monohydrate (Li₂SO₄·H₂O)

• Deionized or distilled water

• Borosilicate glass beaker or flask

• Magnetic stirrer and stir bar

• Thermometer or temperature probe

• Ice bath

• Spatula and weigh boat

• Personal Protective Equipment (safety goggles, gloves, lab coat)

2. Procedure:

• Preparation: Don the appropriate PPE. Place the beaker or flask on the magnetic stirrer in a fume hood or well-ventilated area.

• Solvent: Measure the desired volume of deionized or distilled water and add it to the beaker. Place the magnetic stir bar in the beaker and begin stirring at a moderate speed.

• Temperature Monitoring: Place a thermometer or temperature probe into the water to monitor the temperature throughout the process.

• Controlled Dissolution: Weigh the required amount of lithium sulfate. Slowly add small portions of the lithium sulfate to the stirring water.

• Heat Management: Observe the temperature. If a significant temperature increase is noted, pause the addition of the salt and/or place the beaker in an ice bath to cool the solution.

• Complete Dissolution: Continue adding the lithium sulfate in portions, allowing the temperature to stabilize between additions, until all the salt has been added and is fully dissolved.

• Final Steps: Once the lithium sulfate is completely dissolved, remove the beaker from the stirrer. The solution is now ready for use.

Visualizations

Caption: Troubleshooting workflow for managing temperature during lithium sulfate dissolution.

References

• 1. Lithium sulfate - Wikipedia [en.wikipedia.org]
• 2. Reddit - The heart of the internet [reddit.com]

troubleshooting poor crystal growth in lithium sulfate solutions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the crystallization of lithium sulfate (B86663) (Li₂SO₄).

Frequently Asked Questions (FAQs)

Q1: What is the most common form of lithium sulfate crystal, and what are its basic properties?

A1: The most common form is lithium sulfate monohydrate (Li₂SO₄·H₂O).[1][2][3] It crystallizes in the monoclinic system, typically forming colorless, flat, tabular prisms.[1] This form is stable in air and is generally what is crystallized from aqueous solutions due to the high transition temperature to the anhydrous form.[2] Anhydrous lithium sulfate has a density of 2.22 g/cm³, while the monohydrate form has a density of 2.06 g/cm³.[3]

Q2: What is the solubility behavior of lithium sulfate in water?

A2: Lithium sulfate exhibits retrograde solubility, meaning its solubility in water decreases as the temperature increases.[3] This is an important consideration for crystallization process design, as cooling crystallization may not be the most effective method. The dissolution of lithium sulfate in water is an exothermic process.[3]

Q3: What are the primary methods for growing lithium sulfate crystals?

A3: Common methods for growing lithium sulfate monohydrate crystals include:

• Slow Evaporation: This is a widely used technique where the solvent is slowly evaporated from a saturated solution at a constant temperature.[1]

• Evaporation Crystallization: This industrial method involves surpassing the solubility curve through evaporation, often using techniques like mechanical or thermal vapor recompression.[2]

• Unidirectional Crystallization (Sankaranarayanan-Ramasamy - SR method): This technique can be used to grow large, high-quality single crystals by controlling the direction of growth and minimizing defects.[4]

Q4: How does pH affect the morphology of lithium sulfate crystals?

A4: The pH of the growth solution can significantly influence the crystal morphology. Alkaline (basic) solutions tend to produce very thin, plate-like crystals, while acidic solutions favor the growth of thicker plates.[1]

Troubleshooting Guide

Issue 1: Poor Crystal Quality (e.g., inclusions, cracks, poor transparency)

Possible Causes and Solutions

• Cause: Spurious nucleation at the top of the solution.

  • Solution: Employ a unidirectional growth method like the SR method, which can help control nucleation and promote the growth of a single, high-quality crystal.[4]

• Cause: Microbial growth in the solution.

  • Solution: Ensure sterile working conditions and consider using a growth method that minimizes exposure to contaminants, such as a sealed ampoule in the SR method.[4]

• Cause: Inclusions of impurities or solvent within the crystal lattice.

  • Solution: Optimize the growth rate; a slower growth rate can reduce the incorporation of inclusions.[4] Additionally, using a method that allows for the diffusion of impurities away from the growth front can improve crystal quality.[4]

Issue 2: Uncontrolled Crystal Size and Morphology

Possible Causes and Solutions

• Cause: High supersaturation levels leading to rapid nucleation.

  • Solution: Carefully control the level of supersaturation. At lower supersaturation, crystal growth is favored over nucleation, resulting in larger crystals.[5] Conversely, higher supersaturation leads to the dominance of nucleation, producing smaller crystals.[5]

• Cause: Presence of impurities affecting crystal habit.

  • Solution: Purify the lithium sulfate solution before crystallization. Impurities can interact with specific crystal faces, altering their growth rates and thus changing the overall crystal morphology.[6][7]

• Cause: Inappropriate pH of the solution.

  • Solution: Adjust the pH of the solution to target the desired morphology. As mentioned, acidic conditions tend to produce thicker plates, while alkaline conditions result in thinner plates.[1]

Issue 3: Low Crystal Yield

Possible Causes and Solutions

• Cause: Incomplete crystallization due to solution stability.

  • Solution: Consider using an antisolvent crystallization method. The addition of an organic solvent like ethanol (B145695) to the aqueous solution can decrease the solubility of lithium sulfate and increase the crystal yield.[8][9] However, be aware that this can sometimes lead to the co-precipitation of impurities.[9]

• Cause: Formation of a stable supersaturated solution.

  • Solution: Introduce seed crystals to the solution. Seeding provides a template for crystal growth and can help to overcome the energy barrier for nucleation, thus inducing crystallization from a metastable supersaturated solution.

Data Presentation

Table 1: Influence of Impurities on Crystal Purity

Impurity Ion	Initial Concentration	Effect on Purity	Reference
Na⁺, K⁺, Mg²⁺, Mn²⁺	61 mM, 6.7 mM, 16.7 mM, 10.0 mM	Co-precipitation can occur, reducing purity.	[9]
Ca²⁺	Present in brine eluates	Can precipitate as CaSO₄·2H₂O, requiring removal.	[9]
Co²⁺, Ni²⁺	Trace amounts	Can become incorporated into the crystal lattice.	[10]
SO₄²⁻	Varies	Can form ion pairs with Li⁺ and interact with crystal surfaces.	[7]

Experimental Protocols

Protocol 1: Preparation of High-Purity Lithium Sulfate Solution

• Raw Material Pretreatment: Start with industrial-grade lithium carbonate. Wash the lithium carbonate with water to remove soluble impurities.

• Reaction with Sulfuric Acid: React the purified lithium carbonate with a stoichiometric amount of sulfuric acid to produce a lithium sulfate solution.

  • Li₂CO₃ + H₂SO₄ → Li₂SO₄ + H₂O + CO₂

• Decarburization (Optional): To ensure all carbonate is converted, a slight excess of concentrated sulfuric acid can be added to the lithium sulfate solution.[11]

• Purification: The resulting lithium sulfate solution can be further purified by methods such as recrystallization or by using specific purification agents to remove remaining impurities like magnesium or calcium.[11]

Protocol 2: Crystal Growth by Slow Evaporation

• Prepare a Saturated Solution: Dissolve high-purity lithium sulfate in deionized water at a specific temperature (e.g., room temperature) until saturation is reached. It is advisable to slightly heat the solution to ensure complete dissolution and then allow it to cool to the desired growth temperature.

• Filter the Solution: Filter the saturated solution through a fine filter paper (e.g., 0.22 µm) into a clean crystallization dish to remove any undissolved particles or dust.

• Control Evaporation: Cover the crystallization dish with a perforated lid (e.g., parafilm with a few pinholes) to control the rate of solvent evaporation. A slower evaporation rate generally leads to larger and higher-quality crystals.

• Incubate: Place the dish in a location with a stable temperature and minimal vibrations.

• Monitor Crystal Growth: Observe the dish periodically for the formation and growth of crystals.

• Harvest Crystals: Once the crystals have reached the desired size, carefully remove them from the solution using tweezers and dry them on a filter paper.

Visualizations

Caption: Troubleshooting workflow for poor lithium sulfate crystal growth.

Caption: Relationship between supersaturation and crystal size.

Caption: Pathways of impurity effects on lithium sulfate crystallization.

References

• 1. Lithium sulfate [dmishin.github.io]
• 2. Crystallization of Lithium Sulfate Li2SO4 | EBNER [ebner-co.de]
• 3. Lithium sulfate - Wikipedia [en.wikipedia.org]
• 4. pubs.aip.org [pubs.aip.org]
• 5. mt.com [mt.com]
• 6. Impact of impurities on crystal growth | Semantic Scholar [semanticscholar.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Page loading... [guidechem.com]

Technical Support Center: Preparation of Anhydrous Lithium Sulfate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing water content during the preparation of anhydrous lithium sulfate (B86663) (Li₂SO₄).

Frequently Asked Questions (FAQs)

Q1: Why is minimizing water content in anhydrous lithium sulfate crucial?

A1: Anhydrous lithium sulfate is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][2][3] For many applications, particularly in batteries and as a reagent in certain chemical syntheses, the presence of water can lead to undesirable side reactions, alter the material's physical properties, and negatively impact performance and experimental outcomes.[4][5]

Q2: What is the most common hydrated form of lithium sulfate?

A2: The most common form is lithium sulfate monohydrate (Li₂SO₄·H₂O). This is the stable phase when lithium sulfate is in contact with water over a wide temperature range.

Q3: At what temperature does lithium sulfate monohydrate begin to lose its water of crystallization?

A3: Lithium sulfate monohydrate generally begins to lose its water of crystallization at temperatures above 100°C, with significant water loss occurring around 130°C. Kinetic studies have investigated this dehydration process in the range of 76-127°C (349–400 K).

Q4: I've dried my lithium sulfate, but it still seems to contain water. What could be the issue?

A4: Several factors could be at play:

• Inadequate Drying Temperature or Time: The temperature and duration of drying may have been insufficient to remove all water. Refer to the quantitative data table below for recommended parameters.

• Exposure to Atmosphere: Anhydrous lithium sulfate is very quick to reabsorb moisture from the air. It is critical to handle and store the dried product in a dry, inert atmosphere, such as in a glovebox or a desiccator.

• Incomplete Initial Reaction: If preparing the lithium sulfate from starting materials, residual unreacted reagents or byproducts might retain water.

Q5: How can I accurately measure the residual water content in my anhydrous lithium sulfate?

A5: The most reliable and precise method for determining trace amounts of water in solids is Karl Fischer titration. This technique is highly selective for water and is the industry standard for materials used in applications like lithium-ion batteries.

Q6: Can I use a standard laboratory oven to prepare anhydrous lithium sulfate?

A6: Yes, a standard laboratory oven can be used. However, for optimal results, a vacuum oven is recommended as it facilitates the removal of water vapor, allowing for dehydration at lower temperatures and reducing the risk of atmospheric moisture reabsorption during cooling. One method suggests starting dehydration at 75°C under vacuum and completing it at 110°C.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Final product is clumpy or sticky.	High residual water content.	Increase drying time and/or temperature. Ensure the sample is spread thinly to maximize surface area. Use a vacuum oven for more efficient drying.
Exposure to humid air after drying.	Handle the dried product exclusively under an inert atmosphere (e.g., in a glovebox). Store in a tightly sealed container inside a desiccator.
Inconsistent results in subsequent experiments using the anhydrous Li₂SO₄.	Variable water content in different batches.	Standardize the drying protocol. Verify the water content of each batch using Karl Fischer titration to ensure it is below the required threshold for your application.
Low yield of anhydrous Li₂SO₄ after drying the monohydrate.	Mechanical loss during transfer.	Handle the fine powder carefully, especially when transferring it from the drying vessel.
Starting material was not pure lithium sulfate monohydrate.	Ensure the purity of the initial lithium sulfate monohydrate. If preparing it yourself, follow the synthesis protocol carefully to avoid the formation of byproducts.
Product purity is lower than expected.	Impurities in the starting materials.	Use high-purity lithium carbonate or lithium hydroxide (B78521) and sulfuric acid.
Contamination during preparation.	Ensure all glassware is scrupulously clean and dry. Use purified water for the reaction. Consider washing the initial crystals with a solvent like acetone (B3395972) to remove certain impurities before drying.

Quantitative Data Presentation

Table 1: Recommended Drying Conditions for Anhydrous Lithium Sulfate Preparation

Drying Temperature (°C)	Drying Time (hours)	Atmosphere	Expected Outcome	Reference
110	Not specified	Vacuum	Completion of dehydration
150 - 180	2 - 6	Air/Inert	High-purity anhydrous product
> 200	Not specified	Air/Hot Gas	Conversion of monohydrate to anhydrous form

Note: The final water content is best verified by Karl Fischer titration, as it is highly dependent on the experimental setup and handling procedures.

Experimental Protocols

Protocol 1: Preparation of Lithium Sulfate from Lithium Carbonate

This protocol describes the synthesis of lithium sulfate from lithium carbonate and sulfuric acid, followed by dehydration to obtain the anhydrous form.

• Reaction Setup: In a fume hood, add a stoichiometric amount of high-purity lithium carbonate to a beaker containing deionized water with constant stirring.

• Acid Addition: Slowly add a stoichiometric amount of dilute sulfuric acid to the lithium carbonate slurry. The reaction will produce carbon dioxide gas, so add the acid gradually to control the effervescence. Li₂CO₃ + H₂SO₄ → Li₂SO₄ + H₂O + CO₂

• Reaction Completion: Continue stirring until all the lithium carbonate has reacted and gas evolution has ceased. The resulting solution is aqueous lithium sulfate.

• Crystallization: Gently heat the solution to evaporate some of the water and concentrate the lithium sulfate. Since lithium sulfate has retrograde solubility (less soluble at higher temperatures), crystallization may be induced by heating. Alternatively, allow the solution to cool slowly to room temperature to form crystals of lithium sulfate monohydrate.

• Isolation of Monohydrate: Collect the lithium sulfate monohydrate crystals by vacuum filtration and wash them with a small amount of cold deionized water.

• Drying to Anhydrous Form: Transfer the collected crystals to a drying dish and place them in a vacuum oven. Heat the oven to 150-180°C for 2-6 hours to ensure complete removal of water.

• Handling and Storage: After drying, cool the anhydrous lithium sulfate to room temperature under vacuum or in a desiccator. Immediately transfer the product to a tightly sealed container and store it in a dry environment, preferably in a glovebox.

Protocol 2: Determination of Residual Water by Karl Fischer Titration

• Instrument Setup: Prepare the Karl Fischer titrator according to the manufacturer's instructions. The coulometric method is generally preferred for very low water content.

• System Conditioning: Run a pre-titration to neutralize any ambient moisture in the titration cell until a stable, low drift is achieved.

• Sample Preparation: In a dry, inert atmosphere (glovebox), accurately weigh a small amount of the anhydrous lithium sulfate.

• Titration: Quickly transfer the weighed sample into the titration cell. The instrument will then automatically titrate the water present in the sample with the Karl Fischer reagent.

• Calculation: The instrument's software will calculate the water content, typically expressed in parts per million (ppm) or as a percentage.

Visualizations

Caption: Experimental workflow for the synthesis and dehydration of lithium sulfate.

Caption: Troubleshooting logic for minimizing water content in anhydrous lithium sulfate.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Page loading... [guidechem.com]
• 3. High-purity anhydrous lithium sulfate preparation method - Eureka | Patsnap [eureka.patsnap.com]
• 4. mt.com [mt.com]
• 5. Water in lithium ion battery materials – Reliable and precise determination by Karl Fischer titration - FHI, federatie van technologiebranches [fhi.nl]

Navigating the Polysulfide Shuttle: A Technical Support Center for Lithium-Sulfur Battery Research

For researchers and scientists in the field of advanced energy storage, the promise of high-energy-density lithium-sulfur (Li-S) batteries is often tempered by the challenge of the polysulfide shuttle effect. This phenomenon, where soluble lithium polysulfide intermediates migrate between the cathode and anode, leads to rapid capacity fading, low Coulombic efficiency, and ultimately, battery failure.[1][2][3] This technical support center provides a curated collection of troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address specific issues encountered during your research.

Troubleshooting Guide: Diagnosing and Addressing Common Experimental Issues

This guide provides a systematic approach to identifying and resolving common problems related to the polysulfide shuttle effect in your Li-S battery experiments.

Observed Problem	Potential Cause(s) Related to Polysulfide Shuttle	Suggested Troubleshooting Steps
Rapid Capacity Fading	- Dissolution of long-chain polysulfides (Li2Sn, 4 ≤ n ≤ 8) into the electrolyte and their subsequent migration to the anode.[1][4] - Irreversible loss of active sulfur material. - Formation of an insulating Li2S layer on the anode surface.	- Cathode Modification: Incorporate porous carbon hosts with high surface area or materials with polar surfaces to physically confine and chemically adsorb polysulfides. - Separator Modification: Utilize functionalized separators with coatings that block polysulfide diffusion. - Electrolyte Optimization: Employ electrolyte additives (e.g., LiNO3) to form a stable solid electrolyte interphase (SEI) on the lithium anode.
Low Coulombic Efficiency	- The "shuttle" mechanism creates a parasitic current, leading to a discrepancy between charge and discharge capacities.	- Implement strategies to trap polysulfides at the cathode or block their transport through the separator. - Analyze the voltage profile for an extended charging plateau, which is indicative of a severe shuttle effect.
Voltage Profile Abnormalities (e.g., extended charging plateau, sloping discharge)	- Continuous reduction of shuttling polysulfides at the anode surface during charging. - Increased polarization due to the deposition of insulating Li2S/Li2S2 on the electrodes.	- Perform electrochemical impedance spectroscopy (EIS) to analyze changes in cell resistance. - Conduct post-mortem analysis of the anode to check for Li2S deposition.
High Self-Discharge Rate	- Dissolved polysulfides can chemically react with the lithium anode even when the battery is at rest, leading to a loss of stored energy.	- Employ effective polysulfide blocking layers on the separator or cathode. - Store cells at a lower state of charge to minimize the concentration of soluble polysulfides.
Increased Cell Resistance	- Deposition of non-conductive Li2S and Li2S2 on the cathode and anode surfaces. - Increased electrolyte viscosity due to high concentrations of dissolved polysulfides.	- Utilize conductive hosts for the sulfur cathode to maintain good electronic pathways. - Optimize the electrolyte-to-sulfur ratio to avoid excessive polysulfide dissolution.

Frequently Asked Questions (FAQs)

Understanding the Polysulfide Shuttle Effect

Q1: What is the polysulfide shuttle effect in Li-S batteries?

The polysulfide shuttle effect is a parasitic process where soluble lithium polysulfide intermediates (Li2Sn, where 4 ≤ n ≤ 8), formed during the discharge of a Li-S battery, dissolve into the electrolyte and migrate to the lithium anode. At the anode, they are reduced to lower-order polysulfides, which then diffuse back to the cathode to be re-oxidized. This continuous migration and reaction cycle leads to several detrimental effects on battery performance.

Q2: What are the primary negative consequences of the polysulfide shuttle effect?

The primary negative consequences include:

• Rapid capacity fading: Continuous loss of active sulfur material from the cathode.

• Low Coulombic efficiency: A parasitic current is generated by the shuttling polysulfides, reducing the efficiency of charge and discharge cycles.

• Corrosion of the lithium anode: The direct reaction between polysulfides and the lithium anode leads to the formation of an unstable solid electrolyte interphase (SEI) and consumption of the anode.

• Increased internal resistance: The deposition of insulating discharge products (Li2S/Li2S2) on both electrodes hinders charge transfer.

• High self-discharge: Chemical reactions between dissolved polysulfides and the anode occur even during rest.

Q3: How can I visually identify the presence of the polysulfide shuttle effect?

A key indicator is the appearance of a yellowish or brownish tint in the electrolyte and on the separator after cycling, which is due to the presence of dissolved polysulfides. In severe cases, the lithium anode may appear dark or corroded upon disassembly of the cell.

Mitigation Strategies

Q4: What are the main strategies to mitigate the polysulfide shuttle effect?

Mitigation strategies can be broadly categorized into:

• Cathode Design: Encapsulating sulfur in porous conductive materials (e.g., carbon nanotubes, graphene, porous carbon) to physically confine polysulfides. Introducing materials with polar surfaces (e.g., metal oxides, sulfides, nitrides) to chemically adsorb polysulfides.

• Separator Modification: Applying a coating on the separator (e.g., carbon, metal-organic frameworks, polymers) to act as a physical barrier to polysulfide diffusion.

• Electrolyte Engineering: Using electrolyte additives (like LiNO3) that help form a protective layer on the lithium anode, modifying the solvent to reduce polysulfide solubility, or using solid-state electrolytes.

• Anode Protection: Creating an artificial SEI layer on the lithium anode to prevent direct contact with polysulfides.

Q5: How do functional separators help in suppressing the shuttle effect?

Functional separators incorporate a layer of material that can physically block the diffusion of dissolved polysulfides from the cathode to the anode. This interlayer can also be designed to be conductive, which helps in reutilizing any trapped polysulfides, thereby improving the overall active material utilization.

Quantitative Data on Mitigation Strategies

The following table summarizes the performance of various strategies aimed at mitigating the polysulfide shuttle effect, based on published research.

Mitigation Strategy	Key Performance Metrics	Reference
Polyaniline/Graphite Composite Layer on Anode	Initial Discharge Capacity: 1308 mAh/g at 0.2C. Capacity after 90 cycles at 2.0C: ~580 mAh/g. No apparent overcharge, indicating effective shuttle suppression.
NC-Co Interlayer	Initial Discharge Capacity: 1216.9 mAh/g at 1C. Capacity after 250 cycles: 660.3 mAh/g. Coulombic efficiency remained above 99%.
g-C3N4/PP Separator	Initial Discharge Capacity: 990 mAh/g at 0.2C. Capacity after 200 cycles: 829 mAh/g (83.7% retention).
AlPC12/S Composite Cathode	Initial Capacity at 0.5C: 791.2 mAh/g. Capacity after 500 cycles: 530.6 mAh/g (decay rate of 0.06% per cycle).
TiO2@SCNT/PP Separator	Showed good adsorption of polysulfides in visual tests.

Key Experimental Protocols

Polysulfide Permeation Test (H-type Cell)

This experiment visually and quantitatively evaluates the ability of a separator or modified separator to block the diffusion of polysulfides.

Methodology:

• Apparatus: An H-type glass cell with two compartments separated by the membrane to be tested.

• Preparation:

  • Fill one compartment (the donor) with a solution of lithium polysulfides (e.g., Li2S6) in a standard battery electrolyte (e.g., 1M LiTFSI in DOL/DME).

  • Fill the other compartment (the acceptor) with the same electrolyte without polysulfides.

• Procedure:

  • Assemble the H-type cell with the test separator clamped between the two compartments.

  • Monitor the color change in the acceptor compartment over time. A change in color indicates polysulfide permeation.

  • For a quantitative analysis, take aliquots from the acceptor compartment at regular intervals and analyze the polysulfide concentration using UV-Vis spectroscopy.

• Analysis: Compare the rate of color change or the increase in polysulfide concentration for different separators to assess their blocking efficiency.

Shuttle Current Measurement

This electrochemical test quantifies the magnitude of the polysulfide shuttle.

Methodology:

• Cell Assembly: Assemble a Li-S coin cell with the configuration to be tested.

• Procedure:

  • Charge the cell to a specific voltage where the shuttle effect is prominent (e.g., 2.35 V) and hold it at this potential.

  • Record the current over time. The initial current will be high due to the charging process.

  • As the cell becomes fully charged, the current will decay. In an ideal cell, it would drop to near zero.

  • In a cell with a shuttle effect, the current will stabilize at a non-zero value. This steady-state current is the shuttle current.

• Analysis: A lower steady-state shuttle current indicates a more effective suppression of the polysulfide shuttle.

Visualizing the Polysulfide Shuttle and Mitigation

Caption: The polysulfide shuttle cycle in a Li-S battery.

Caption: Key strategies to mitigate the polysulfide shuttle effect.

References

• 1. mdpi.com [mdpi.com]
• 2. electrochemistry - What exactly is the 'shuttle effect' in sulfur batteries? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. Strategies to Suppress Polysulfide Dissolution and Its Effects on Lithium–Sulfur Batteries [mdpi.com]
• 4. Polysulfide Shuttle Effect → Term [energy.sustainability-directory.com]

Reference Data & Comparative Studies

A Comparative Guide to Lithium Sulfate and Lithium Sulfite as Battery Electrolyte Additives

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of enhancing the performance and longevity of lithium-ion batteries, electrolyte additives play a pivotal role. Among the various candidates, sulfur-containing compounds have garnered significant attention for their ability to form a stable solid electrolyte interphase (SEI) on the anode. This guide provides a comparative analysis of two such inorganic sulfur-based additives: lithium sulfate (B86663) (Li₂SO₄) and lithium sulfite (B76179) (Li₂SO₃).

While direct, head-to-head experimental comparisons in the scientific literature are scarce, this guide synthesizes theoretical knowledge and extrapolates data from studies on related organic sulfur-containing additives to present a comparative overview. Both lithium sulfate and lithium sulfite are considered potential film-forming additives that decompose during the initial formation cycles to create a robust SEI layer, which is critical for preventing further electrolyte decomposition and minimizing capacity loss.[1]

Theoretical Performance and Mechanisms

The primary function of both additives is to be preferentially reduced at the anode surface to form a stable passivation layer. The composition of this SEI layer significantly influences battery performance metrics such as ionic conductivity, cycling stability, and coulombic efficiency.

Lithium Sulfite (Li₂SO₃): Sulfite-based additives are known to contribute to the formation of an SEI layer rich in lithium sulfite and potentially lithium sulfide (B99878) (Li₂S) upon further reduction.[1][2] Li₂S is recognized for its relatively high ionic conductivity compared to common SEI components like lithium carbonate (Li₂CO₃), which could lead to lower interfacial resistance and improved rate capability.[1] Organic sulfites, such as ethylene (B1197577) sulfite (ES), have been shown to form a stable SEI rich in Li₂SO₃, effectively suppressing the continuous decomposition of the electrolyte.[2]

Lithium Sulfate (Li₂SO₄): Sulfate-containing additives also contribute to the formation of a stable SEI. Upon reduction, they can form components such as lithium sulfite and lithium alkylsulfates. The presence of sulfate species within the SEI is believed to enhance its stability and facilitate lithium-ion transport.[1] Studies on organic sulfates, like ethylene sulfate (DTD), have shown they form an SEI rich in lithium sulfates and alkylsulfates, which aids in the efficient intercalation of lithium into graphite (B72142) anodes.

Comparative Data Summary

Due to the limited direct comparative experimental data, the following table summarizes the anticipated effects of Li₂SO₄ and Li₂SO₃ as electrolyte additives based on theoretical understanding and findings from related compounds.

Performance Metric	Lithium Sulfite (Li₂SO₃) Additive	Lithium Sulfate (Li₂SO₄) Additive	Baseline Electrolyte (No Additive)
Primary SEI Components	Li₂SO₃, Li₂S, Organic sulfur compounds	Li₂SO₄, Li₂SO₃, Lithium alkylsulfates	Li₂CO₃, Lithium alkyl carbonates
Ionic Conductivity of SEI	Potentially higher due to Li₂S formation[1]	Moderate, facilitates Li⁺ transport	Generally lower
Cycling Stability	Expected to improve due to stable SEI[2]	Expected to improve due to stable SEI[1]	Prone to continuous SEI growth and capacity fade
Coulombic Efficiency	Expected to be high due to stable SEI	Expected to be high due to stable SEI	Lower, due to ongoing electrolyte decomposition
Interfacial Resistance	Potentially lower[1]	Expected to be stable	Tends to increase with cycling

Experimental Protocols

To conduct a direct comparative study of these additives, the following experimental methodologies would be essential:

1. Electrolyte Preparation:

• Baseline Electrolyte: A standard electrolyte, such as 1 M LiPF₆ in a 1:1 (v/v) mixture of ethylene carbonate (EC) and dimethyl carbonate (DMC), would be used as a control.[1]

• Additive-Containing Electrolytes: Prepare separate batches of the baseline electrolyte with precise concentrations of Li₂SO₃ and Li₂SO₄ (e.g., 0.5%, 1.0%, and 2.0% by weight). Ensure complete dissolution of the additives, which may require agitation or slight heating.

2. Cell Assembly:

• Utilize coin cells (e.g., CR2032) assembled in an argon-filled glovebox to prevent moisture and air contamination.[1]

• Standardized electrodes, such as a graphite anode and a LiNiMnCoO₂ (NMC) cathode, should be used for consistency.[1]

• A microporous polymer separator would be placed between the electrodes.

3. Electrochemical Measurements:

• Cyclic Voltammetry (CV): To investigate the reduction potentials of the additives and the formation of the SEI layer during the initial cycles.

• Galvanostatic Cycling: To evaluate the cycling stability and coulombic efficiency over a large number of cycles (e.g., 100-500 cycles) at various C-rates.

• Electrochemical Impedance Spectroscopy (EIS): To measure the interfacial resistance of the SEI layer before and after cycling to understand the impact of the additives on ionic conductivity.

4. Post-Mortem Analysis:

• After cycling, the cells would be disassembled in a glovebox.

• The surface of the electrodes would be analyzed using techniques like X-ray Photoelectron Spectroscopy (XPS) and Scanning Electron Microscopy (SEM) to characterize the chemical composition and morphology of the SEI layer.

Visualizing the Mechanism

The following diagrams illustrate the proposed mechanisms of SEI formation for each additive.

Caption: Proposed SEI formation with Lithium Sulfite additive.

Caption: Proposed SEI formation with Lithium Sulfate additive.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Validating Lithium Sulfate Purity: A Comparative Guide to ICP-OES and Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

The purity of lithium sulfate (B86663) (Li₂SO₄) is a critical parameter in numerous applications, from the synthesis of active pharmaceutical ingredients to the manufacturing of high-performance lithium-ion batteries. Ensuring the absence of elemental and anionic impurities is paramount for product efficacy, safety, and batch-to-batch consistency. This guide provides a comprehensive comparison of Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) with alternative analytical techniques for the validation of lithium sulfate purity, supported by experimental protocols and performance data.

The Gold Standard: Elemental Impurity Analysis by ICP-OES

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) is the benchmark technique for the quantification of elemental impurities in lithium salts.[1][2][3] Its high sensitivity, wide linear dynamic range, and multi-element capability make it ideal for the stringent quality control required in pharmaceutical and battery-grade materials.[1][2]

Key Performance Characteristics of ICP-OES

ICP-OES offers robust and reliable performance for the analysis of trace metals in a high-purity lithium sulfate matrix. The technique is noted for its speed, with sample run times as short as 144 seconds for the analysis of over 40 elements.[2] Modern ICP-OES systems demonstrate excellent stability, with internal standard recoveries typically within 90-100% over extended analytical runs.[2]

Table 1: Typical Performance Data for ICP-OES Analysis of Elemental Impurities in Lithium Sulfate

Parameter	Typical Value	Notes
Limit of Detection (LOD)	0.001 - 1.0 mg/kg	Element-dependent. Lower for most transition metals.
Limit of Quantitation (LOQ)	0.003 - 3.0 mg/kg	Typically 3x the LOD.
Linearity (R²)	>0.999	Across a wide concentration range.
Precision (%RSD)	< 5%	For replicate measurements.
Accuracy (Spike Recovery)	90 - 110%	Demonstrates freedom from matrix effects.

Note: Data is compiled from studies on various lithium salts, including lithium carbonate and hydroxide, which are chemically similar to lithium sulfate.[4]

Comparison of Lithium Sulfate Grades

The permissible levels of impurities in lithium sulfate vary significantly with its intended application. Pharmaceutical (USP/EP/BP) and battery grades have much stricter limits for elemental contaminants compared to technical or analytical reagent grades.

Table 2: Example Impurity Limits for Different Grades of Lithium Sulfate

Impurity	Technical Grade (Typical)	Analytical Reagent (ACS) Grade	High-Purity / Battery Grade
Purity (Assay)	≥99%	≥99.0%	≥99.9% - 99.999%
Calcium (Ca)	Not Specified	≤0.005% (50 ppm)	<10 ppm
Iron (Fe)	Not Specified	≤0.0005% (5 ppm)	<1 ppm
Sodium (Na)	Not Specified	≤0.005% (50 ppm)	<10 ppm
Potassium (K)	Not Specified	≤0.05% (500 ppm)	<10 ppm
Heavy Metals (as Pb)	Not Specified	≤0.0005% (5 ppm)	<1 ppm

Note: These values are examples compiled from various sources and certificates of analysis.[5][6][7] Actual specifications may vary between suppliers.

Alternative and Complementary Analytical Techniques

While ICP-OES is the primary method for elemental impurities, other techniques are essential for a complete purity profile of lithium sulfate.

Ion Chromatography (IC) for Anionic Impurities

For the determination of anionic impurities such as chloride (Cl⁻), nitrate (B79036) (NO₃⁻), and phosphate (B84403) (PO₄³⁻), Ion Chromatography (IC) is the method of choice.[1] It offers high-resolution separation and quantification of these ions, which are not detectable by ICP-OES.

Table 3: Performance of Ion Chromatography for Anion Analysis in Lithium Salts

Parameter	Typical Value
Limit of Detection (LOD)	0.05 - 0.2 mg/L
Linearity (R²)	>0.999
Precision (%RSD)	< 2%
Accuracy (Spike Recovery)	95 - 105%

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

For applications requiring even lower detection limits, such as in the semiconductor industry, Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) can be employed. ICP-MS offers detection limits that are 3-4 orders of magnitude lower than ICP-OES, allowing for the quantification of impurities at parts-per-trillion (ppt) levels.[3] However, ICP-MS is more sensitive to matrix effects from high concentrations of dissolved solids.[3]

Experimental Protocols

Protocol 1: Determination of Elemental Impurities in Lithium Sulfate by ICP-OES

1. Sample Preparation:

• Accurately weigh approximately 1.0 g of the lithium sulfate sample into a clean, acid-leached digestion vessel.
• Carefully add 5 mL of high-purity nitric acid (e.g., TraceMetal™ Grade).
• If any silicate-based impurities are suspected, add 1 mL of hydrofluoric acid (HF). (Caution: Handle HF with extreme care in a suitable fume hood with appropriate personal protective equipment).
• Digest the sample using a microwave digestion system. A typical program involves ramping to 200°C and holding for 20 minutes.
• After cooling, quantitatively transfer the digested sample to a 50 mL volumetric flask and dilute to volume with deionized water.

2. Instrument Calibration:

• Prepare a series of multi-element calibration standards from certified stock solutions in a matrix that matches the diluted sample (e.g., 2% nitric acid). The concentration range should bracket the expected impurity levels.
• Include a calibration blank (matrix only) in the sequence.

3. ICP-OES Analysis:

• Set up the ICP-OES instrument with appropriate parameters (e.g., plasma power, nebulizer gas flow, auxiliary gas flow, and sample uptake rate).
• Aspirate the blank, calibration standards, and prepared samples.
• Use an internal standard (e.g., yttrium or scandium) introduced online to correct for matrix effects and instrumental drift.
• Measure the emission intensities at the characteristic wavelengths for the elements of interest.

4. Data Analysis:

• Construct calibration curves for each element by plotting emission intensity versus concentration.
• Calculate the concentration of each impurity in the sample solutions from their emission intensities using the calibration curves.
• Report the final impurity concentrations in the original solid lithium sulfate sample, accounting for the sample weight and dilution factor.

Visualization of the Analytical Workflow

Caption: Workflow for the comprehensive purity validation of lithium sulfate.

Conclusion

The validation of lithium sulfate purity is a multi-faceted process that relies on a combination of advanced analytical techniques. ICP-OES stands out as the primary method for the determination of elemental impurities due to its sensitivity, speed, and multi-element capabilities. For a complete purity assessment, particularly for pharmaceutical and battery-grade materials, ICP-OES should be complemented by other techniques such as Ion Chromatography for anionic impurity analysis. By implementing robust analytical methods and adhering to stringent quality control specifications, researchers and manufacturers can ensure the quality and performance of their lithium sulfate-based products.

References

• 1. zeroinstrument.com [zeroinstrument.com]
• 2. Accurate and robust analysis of lithium-ion battery materials using ICP-OES and GC-MS - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 3. Meeting Li-ion Battery Demand with Improved Raw Material Analysis by ICP-OES and ICP-MS | Labcompare.com [labcompare.com]
• 4. researchgate.net [researchgate.net]
• 5. Lithium sulphate, GR 99%+ (10102-25-7) - Lithium sulphate, GR 99%+ Manufacturer, Supplier, India, China | Otto Chemie Pvt Ltd [ottokemi.com]
• 6. 硫酸リチウム ≥99.99% trace metals basis | Sigma-Aldrich [sigmaaldrich.com]
• 7. Lithium sulfate monohydrate for analysis EMSURE® ACS,Reag. Ph Eur | 10102-25-7 [sigmaaldrich.com]

A Comparative Guide to the Piezoelectric Properties of Lithium Sulfate Monohydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the piezoelectric properties of lithium sulfate (B86663) monohydrate (Li₂SO₄·H₂O) with other well-established piezoelectric materials. The information presented is supported by experimental data and detailed methodologies to assist researchers in making informed decisions for their applications.

Executive Summary

Lithium sulfate monohydrate is a crystalline material known to exhibit piezoelectricity. This property, the generation of an electrical charge in response to applied mechanical stress, makes it a candidate for various sensitive applications, including sensors and transducers. However, its water solubility can be a limiting factor for some applications. This guide compares its piezoelectric performance against industry-standard materials such as Lead Zirconate Titanate (PZT), Barium Titanate (BaTiO₃), Polyvinylidene Fluoride (PVDF), and Lithium Niobate (LiNbO₃).

Performance Comparison

The following tables summarize the key piezoelectric and dielectric properties of lithium sulfate monohydrate and its alternatives. These properties are crucial in determining the suitability of a material for a specific application.

Table 1: Piezoelectric Charge Coefficients (d)

Material	d₃₃ (pC/N)	d₃₁ (pC/N)	d₁₅ (pC/N)
Lithium Sulfate Monohydrate (Li₂SO₄·H₂O)	d₂₂ = 15	-	-
PZT-5H	593	-274	741
Barium Titanate (BaTiO₃)	191	-78	-
PVDF	-33	-	-
Lithium Niobate (LiNbO₃)	6.0	-0.85	69.2

Note: For Lithium Sulfate Monohydrate, the reported value is for the d₂₂ coefficient.

Table 2: Piezoelectric Voltage Coefficients (g)

Material	g₃₃ (10⁻³ Vm/N)	g₃₁ (10⁻³ Vm/N)	g₁₅ (10⁻³ Vm/N)
Lithium Sulfate Monohydrate (Li₂SO₄·H₂O)	-	-	-
PZT-5H	19.7	-9.1	-
Barium Titanate (BaTiO₃)	12.6	-5.2	-
PVDF	-330	-	-
Lithium Niobate (LiNbO₃)	23	-4	78

Table 3: Dielectric and Elastic Properties

Material	Relative Permittivity (εᵣ)	Elastic Compliance (s₃₃ᴱ - 10⁻¹² m²/N)
Lithium Sulfate Monohydrate (Li₂SO₄·H₂O)	10.3	-
PZT-5H	3400	20.7
Barium Titanate (BaTiO₃)	1700	9.1
PVDF	12	-
Lithium Niobate (LiNbO₃)	29	5.5

Experimental Protocols

The accurate characterization of piezoelectric properties is essential for material evaluation and device design. The following are detailed methodologies for two key experimental techniques used to determine the piezoelectric coefficients cited in this guide. The methodologies are based on established standards such as the IEEE Standard on Piezoelectricity.[1]

Direct Piezoelectric Charge Coefficient (d₃₃) Measurement via the Berlincourt Method

This method directly measures the piezoelectric charge coefficient, d₃₃, by applying a known dynamic force to the material and measuring the generated charge.

Experimental Setup:

• d₃₃ meter (Berlincourt meter): This instrument applies a low-frequency sinusoidal force and measures the resulting charge.

• Sample Holder: Equipped with two probes to apply the force and make electrical contact with the sample's electrodes.

• Force Sensor: To accurately measure the applied force.

• Charge Amplifier: To convert the generated charge into a measurable voltage.

Procedure:

• Sample Preparation: The material under test is prepared in a specific geometry (e.g., a thin disc or plate) with electrodes applied to its parallel faces. The thickness and area of the sample are precisely measured.

• Sample Mounting: The prepared sample is placed between the probes of the d₃₃ meter, ensuring good electrical and mechanical contact.

• Force Application: A quasi-static, low-frequency (typically around 110 Hz) sinusoidal force is applied to the sample.[2] The magnitude of the force is monitored by the force sensor.

• Charge Measurement: The charge generated by the piezoelectric effect is collected by the electrodes and measured using a charge amplifier.

• d₃₃ Calculation: The d₃₃ coefficient is calculated as the ratio of the measured charge (Q) to the applied force (F): d₃₃ = Q / F

Determination of Piezoelectric and Elastic Constants by Resonance Analysis

This method involves measuring the electrical impedance of a piezoelectric resonator as a function of frequency. The resonance and anti-resonance frequencies are then used to calculate various material properties, including piezoelectric coupling factors, elastic constants, and piezoelectric strain constants.

Experimental Setup:

• Impedance Analyzer: To measure the impedance spectrum of the sample over a range of frequencies.

• Sample Holder: To securely hold the sample and provide electrical connections.

• Temperature-Controlled Chamber: To perform measurements at specific and stable temperatures.

Procedure:

• Sample Preparation: Samples of specific geometries (e.g., thin discs, plates, or bars) are fabricated. The dimensions and density of the samples are accurately measured. Electrodes are applied to the appropriate surfaces depending on the desired mode of vibration to be excited.

• Impedance Measurement: The sample is placed in the holder, and the impedance analyzer is used to sweep the frequency across a range that includes the expected resonance and anti-resonance frequencies for the desired vibrational mode.

• Data Acquisition: The impedance and phase angle are recorded as a function of frequency. The resonance frequency (fᵣ), corresponding to the minimum impedance, and the anti-resonance frequency (fₐ), corresponding to the maximum impedance, are identified from the impedance spectrum.

• Calculation of Material Properties: Using the measured resonance and anti-resonance frequencies, along with the sample's dimensions and density, the following properties can be calculated using the equations derived from the appropriate IEEE standard:

  • Electromechanical Coupling Factor (k): This represents the efficiency of energy conversion between electrical and mechanical forms.

  • Elastic Constants (s or c): These describe the material's stiffness.

  • Piezoelectric Strain Constants (d): These relate the strain to the applied electric field.

Visualizations

The following diagrams illustrate the experimental workflow for characterizing piezoelectric materials and the fundamental relationship in the direct piezoelectric effect.

Experimental Workflow for Piezoelectric Characterization

References

• 1. 176-1987 - IEEE Standard on Piezoelectricity | IEEE Standard | IEEE Xplore [ieeexplore.ieee.org]
• 2. peraglobe.com [peraglobe.com]

comparing the effects of different lithium salts on bipolar disorder treatment

For Researchers, Scientists, and Drug Development Professionals

Lithium has long been a cornerstone in the management of bipolar disorder, demonstrating efficacy in treating acute manic and depressive episodes and as a prophylactic agent.[1][2][3][4] However, the therapeutic landscape of lithium is not monolithic; various salt formulations exist, each with distinct pharmacokinetic and pharmacodynamic profiles. This guide provides a comprehensive comparison of different lithium salts—primarily lithium carbonate, lithium citrate (B86180), and lithium orotate (B1227488)—supported by experimental data to inform research and drug development.

Data Presentation: A Quantitative Comparison

The selection of a lithium salt for therapeutic use is influenced by factors such as bioavailability, efficacy at different dosages, and side-effect profiles. The following tables summarize key quantitative data from preclinical and clinical studies to facilitate a direct comparison.

Parameter	Lithium Carbonate	Lithium Orotate	Lithium Citrate	Source
Bioavailability	High (conventional tablets)	Potentially higher than carbonate	Bioequivalent to carbonate (syrup)	[5][6][7]
Therapeutic Dose	Standard prescription doses	Potentially lower doses	Equivalent to carbonate	[8][9][10]
Time to Peak Serum Concentration (Tmax)	~1.4 hours (conventional tablet)	-	~0.8 hours (syrup)	[5][6][11]
Terminal Half-life	~22 hours	-	~22 hours	[5][6][11]
FDA Approval for Bipolar Disorder	Yes	No (available as a supplement)	Yes	[12]

Table 1: Pharmacokinetic and Regulatory Profile of Lithium Salts. This table provides a comparative overview of the bioavailability, therapeutic dosage, peak serum concentration time, half-life, and regulatory status of different lithium salts.

Study Type	Animal Model	Key Findings	Source
Preclinical (Mouse)	Amphetamine-Induced Hyperlocomotion (AIH)	Lithium orotate showed a near-complete blockade of AIH at 1.5 mg/kg, while lithium carbonate required 15-20 mg/kg for a partial block.	[9][10][13]
Preclinical (Mouse)	Chronic Administration (14 days)	Lithium carbonate, but not lithium orotate, induced polydipsia, elevated serum creatinine (B1669602) (males), and increased serum TSH (females).	[9][10]
Preclinical (Rat)	Acute Injection	24 hours post-injection, brain lithium concentration was approximately three times greater with lithium orotate compared to lithium carbonate.	[8][14]

Table 2: Preclinical Efficacy and Safety Data. This table summarizes findings from animal studies comparing the efficacy and side-effect profiles of lithium carbonate and lithium orotate.

Experimental Protocols: Methodologies for Comparative Analysis

The following sections detail the methodologies employed in key experiments cited in this guide, providing a framework for the design of future comparative studies.

Preclinical Efficacy Assessment: Amphetamine-Induced Hyperlocomotion (AIH) Model

This model is utilized to capture the manic elements of bipolar disorder and is sensitive to the dose-dependent effects of lithium.[9][10][13]

Objective: To compare the efficacy of different lithium salts in reducing hyperactivity.

Animal Model: Male and female C57BL/6 mice are commonly used.[15]

Drug Administration:

• Lithium salts (e.g., lithium carbonate, lithium orotate) are administered via oral gavage at various doses.

• After a set period (e.g., 30 minutes), d-amphetamine is injected to induce hyperlocomotion.[15]

Experimental Procedure:

• Following d-amphetamine injection, locomotor activity is recorded for a specified duration (e.g., 70-120 minutes).

• Activity is quantified using automated activity monitors.

Data Analysis: The total locomotor activity of the lithium-treated groups is compared to a control group that receives a vehicle instead of the lithium salt. A significant reduction in hyperactivity indicates efficacy.[15]

Clinical Bioavailability Assessment: A Crossover Study Design

This design is employed to compare the pharmacokinetic profiles of different lithium formulations in human subjects.[11]

Objective: To determine and compare the bioavailability of different lithium salts.

Study Population: Healthy adult volunteers.

Study Design: A two-way crossover design is utilized, where each participant receives a single oral dose of each lithium formulation (e.g., lithium carbonate tablets and lithium citrate syrup) in a randomized order, separated by a washout period (e.g., 2 weeks).[11]

Procedure:

• Fasting subjects receive a standardized single oral dose of the first lithium formulation.

• Blood samples are collected at predetermined intervals (e.g., up to 48 hours post-dosing).

• After the washout period, the same procedure is repeated with the second lithium formulation.

Data Analysis:

• Lithium concentrations in serum are determined using atomic absorption spectroscopy (AAS).

• Pharmacokinetic parameters such as maximum serum concentration (Cmax), time to reach Cmax (Tmax), and the area under the concentration-time curve (AUC) are calculated and compared between the two formulations to assess bioequivalence.[11]

Mechanism of Action: Key Signaling Pathways

The therapeutic effects of lithium in bipolar disorder are attributed to its modulation of several intracellular signaling pathways.[16] Lithium's ability to inhibit Glycogen Synthase Kinase-3β (GSK-3β) is considered a critical mechanism.[15]

Caption: Key signaling pathways modulated by lithium in bipolar disorder treatment.

Experimental Workflow: A Generalized Approach

The preclinical evaluation of a novel lithium salt typically follows a structured workflow to assess its efficacy and safety.

Caption: A generalized workflow for preclinical in vivo efficacy studies of lithium salts.

References

• 1. Clinical use of lithium salts: guide for users and prescribers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lithium, the gold standard drug for bipolar disorder: analysis of current clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. Bioavailability of lithium from lithium citrate syrup versus conventional lithium carbonate tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bioavailability of lithium from lithium citrate syrup versus conventional lithium carbonate tablets | Semantic Scholar [semanticscholar.org]
• 7. Bioavailability comparison between lithium orotate and lithium carbonate in human subjects [eureka.patsnap.com]
• 8. Rat brain and serum lithium concentrations after acute injections of lithium carbonate and orotate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. jupiter.chem.uoa.gr [jupiter.chem.uoa.gr]
• 12. footprintstorecoverymh.com [footprintstorecoverymh.com]
• 13. biorxiv.org [biorxiv.org]
• 14. Lithium orotate: A superior option for lithium therapy? - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. The role of lithium in the treatment of bipolar disorder: convergent evidence for neurotrophic effects as a unifying hypothesis - PMC [pmc.ncbi.nlm.nih.gov]

Lithium Sulfate Electrolytes: A Comparative Analysis of Solid-State vs. Liquid Formulations for Advanced Battery Technologies

For researchers and scientists at the forefront of battery innovation, the choice of electrolyte is a critical determinant of performance, safety, and cycle life. Lithium sulfate (B86663) (Li2SO4) has emerged as a versatile component in both solid-state and liquid electrolytes. This guide provides a detailed comparison of the performance of lithium sulfate in these two distinct platforms, supported by experimental data, to inform material selection and experimental design in the development of next-generation lithium batteries.

Executive Summary

Solid-state electrolytes incorporating lithium sulfate offer the promise of enhanced safety by eliminating flammable organic solvents. They exhibit high thermal stability and can potentially suppress the formation of lithium dendrites, a major failure mechanism in liquid-based systems. However, they often face challenges related to lower ionic conductivity at room temperature and high interfacial resistance with electrodes.

Conversely, liquid electrolytes containing lithium sulfate, particularly in aqueous systems, can achieve high ionic conductivity. Non-aqueous liquid electrolytes with sulfate-based salts also play a role in specialized applications like lithium-sulfur batteries. While offering good performance, liquid electrolytes inherently carry risks associated with flammability and potential leakage. The "shuttle effect" in lithium-sulfur batteries with liquid electrolytes is another significant challenge, leading to capacity fade.

This guide will delve into the quantitative performance metrics of lithium sulfate in both solid-state and liquid electrolytes, detail the experimental protocols for their evaluation, and provide visual representations of key experimental workflows.

Performance Comparison: Solid-State vs. Liquid Electrolytes

The following table summarizes the key performance parameters of lithium sulfate in representative solid-state and liquid electrolyte systems based on available experimental data. It is important to note that the data is derived from different studies and experimental conditions, providing a comparative overview rather than a direct, one-to-one correlation.

Performance Metric	Solid-State Electrolyte (2.2LiOH·Li2SO4 with 5 mol% Li3BO3)	Liquid Electrolyte (Aqueous 2.0 M Li2SO4)	Liquid Electrolyte (Non-Aqueous with LiSO3CF3)
Ionic Conductivity	1.9 × 10⁻⁶ S/cm at 25 °C6.0 × 10⁻³ S/cm at 150 °C[1]	77.6 mS/cm (7.76 × 10⁻² S/cm) at 25 °C[2]	~1-10 mS/cm (typical range for non-aqueous)
Electrochemical Stability Window	Reductive decomposition at 2.3 V and 1.6 VOxidation above 3.6 V[1]	~1.8 V window in aqueous systems[2]	Varies with solvent (e.g., stable up to 4.3V in some ether-based systems)[3]
Interfacial Stability	Passivation at the anode interphase suggested by decreasing reduction currents. High interfacial resistance with Li metal is a general challenge for solid electrolytes.	Generally good with appropriate electrodes in aqueous systems.	Can be reactive with lithium metal; formation of a stable Solid Electrolyte Interphase (SEI) is crucial.
Cycling Performance	Discharge capacity of 80 mAh/g for 100 cycles at 150 °C (Graphite/LHS/NCM cell)	Good cyclic stability in electrochemical double-layer capacitors (90% capacity retention after 10000 cycles).	In a Li/S cell with 0.25 m LiSO3CF3, a specific capacity of 780 mAh g⁻¹ was retained after 100 cycles.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the accurate assessment and comparison of electrolyte performance. Below are the methodologies for key experiments cited in this guide.

Ionic Conductivity Measurement (Electrochemical Impedance Spectroscopy - EIS)

The ionic conductivity of both solid and liquid electrolytes is typically determined using Electrochemical Impedance Spectroscopy (EIS).

• Sample Preparation:

  • Solid-State Electrolyte: The synthesized electrolyte powder is pressed into a dense pellet of known thickness and area. To ensure good electrical contact, ion-blocking electrodes (e.g., gold, platinum) are sputtered or painted onto both faces of the pellet.

  • Liquid Electrolyte: The liquid electrolyte is contained within a sealed cell with two parallel, ion-blocking electrodes separated by a known distance.

• Instrumentation: An electrochemical workstation equipped with a frequency response analyzer is used.

• Measurement:

  • A small AC voltage (typically 5-10 mV) is applied across the sample over a wide frequency range (e.g., 1 MHz to 0.1 Hz).

  • The impedance of the system is measured at each frequency.

• Data Analysis:

  • The data is plotted on a Nyquist plot (Z' vs. -Z'').

  • The bulk resistance (R_b) of the electrolyte is determined from the intercept of the impedance arc with the real axis (Z').

  • The ionic conductivity (σ) is calculated using the formula: σ = L / (R_b * A) where L is the thickness of the electrolyte and A is the electrode area.

Electrochemical Stability Window (ESW) Determination (Cyclic Voltammetry - CV)

Cyclic voltammetry is a standard technique to evaluate the voltage range within which an electrolyte remains stable without significant decomposition.

• Cell Assembly: A three-electrode cell is typically used, consisting of a working electrode (e.g., stainless steel, platinum), a counter electrode (e.g., lithium metal), and a reference electrode (e.g., lithium metal). The electrodes are immersed in the electrolyte to be tested.

• Instrumentation: A potentiostat is used to control the potential of the working electrode and measure the resulting current.

• Measurement:

  • The potential of the working electrode is swept linearly from the open-circuit potential to a set anodic limit and then back to a cathodic limit at a specific scan rate (e.g., 0.1-1 mV/s).

  • The current response is recorded as a function of the applied potential.

• Data Analysis:

  • The resulting plot of current versus potential is called a cyclic voltammogram.

  • The anodic and cathodic limits of the ESW are defined as the potentials at which a significant increase in current is observed, indicating the onset of electrolyte oxidation and reduction, respectively. A current density cutoff (e.g., 0.1 mA/cm²) is often used to define these limits.

Battery Cycling Performance

This test evaluates the stability and performance of the electrolyte within a full battery cell over repeated charge and discharge cycles.

• Cell Assembly: A coin cell, pouch cell, or other suitable battery format is assembled with a cathode, an anode, a separator (for liquid electrolytes), and the electrolyte being tested.

• Instrumentation: A battery cycler is used to apply controlled charge and discharge currents and to monitor the cell's voltage, capacity, and other parameters.

• Testing Protocol:

  • Formation Cycles: The cell is typically cycled at a low C-rate (e.g., C/20 or C/10) for the first few cycles to form a stable solid electrolyte interphase (SEI).

  • Galvanostatic Cycling: The cell is repeatedly charged and discharged at a constant current (e.g., C/5, C/2, 1C) between defined voltage limits.

  • Performance Monitoring: Key parameters are recorded for each cycle, including:

    • Discharge Capacity: The total charge delivered by the cell during discharge.

    • Coulombic Efficiency: The ratio of the charge delivered during discharge to the charge supplied during charging.

    • Capacity Retention: The percentage of the initial discharge capacity retained after a certain number of cycles.

• Data Analysis: The collected data is plotted to visualize the cycling stability, efficiency, and rate capability of the battery with the specific electrolyte.

Visualizing Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the key experimental procedures described above.

Caption: Workflow for assessing electrolyte performance.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Analytical Methods for Determining Lithium Sulfate Concentration

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of lithium sulfate (B86663) concentration is critical in various fields, including pharmaceutical development, battery technology, and chemical manufacturing. The choice of analytical method can significantly impact the reliability and validity of experimental results. This guide provides an objective comparison of common analytical methods for determining lithium sulfate concentration, supported by experimental data and detailed protocols, to aid researchers in selecting the most appropriate technique for their specific needs.

Performance Comparison of Analytical Methods

The selection of an analytical method depends on several factors, including the required sensitivity, precision, accuracy, and the nature of the sample matrix. The following table summarizes the key performance parameters of three widely used techniques for the analysis of lithium and sulfate ions: Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), Ion Chromatography (IC), and Atomic Absorption Spectroscopy (AAS).

Parameter	ICP-OES (for Lithium)	Ion Chromatography (for Sulfate)	Atomic Absorption Spectroscopy (for Lithium)
Principle	Measures the emission of light from excited lithium atoms in a high-temperature plasma.	Separates sulfate ions from other anions based on their affinity for an ion-exchange resin, followed by conductivity detection.	Measures the absorption of light by ground-state lithium atoms in a flame.
Linearity (R²)	>0.99[1]	>0.999[2]	0.9995[3]
Limit of Detection (LOD)	0.001 - 0.800 ppm (for various elements)[1]	0.09 mg/L in saturated lithium hydroxide (B78521) solution[2]	0.22 µg/mL[3]
Limit of Quantitation (LOQ)	0.003 - 1.1 ppm (for various elements)[1]	27 µmol/L[4]	0.66 µg/mL[3]
Accuracy (% Recovery)	>90%[1]	91-102%[2]	Not explicitly stated for lithium sulfate
Precision (%RSD)	< 3%[5]	1-6%[2]	Not explicitly stated for lithium sulfate
Interferences	Matrix effects from high salt concentrations, spectral interferences from other elements.[6]	Interference from other anions like chloride and nitrate.[6]	Chemical and ionization interferences from other ions in the sample. Phosphates and sulfates can form flame-stable metal salts.[7]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reproducible and reliable results. Below are the methodologies for the key experiments cited in this guide.

Determination of Lithium by Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)

This method is highly sensitive and capable of multi-element detection, making it suitable for determining the lithium concentration and identifying metallic impurities.[6]

a. Sample Preparation:

• Accurately weigh a known amount of the lithium sulfate sample.

• Dissolve the sample in a suitable solvent, typically high-purity deionized water or a dilute acid solution (e.g., 1% nitric acid).

• Dilute the sample solution to a concentration within the linear range of the instrument. For high-concentration samples, a significant dilution will be necessary to avoid matrix effects.[8]

• Prepare a series of calibration standards of known lithium concentrations, matrix-matched to the samples to the extent possible.[9]

b. Instrumental Analysis:

• Optimize the ICP-OES instrument parameters, including plasma power, gas flow rates (nebulizer, auxiliary, and plasma), and sample uptake rate.

• Aspirate the blank, calibration standards, and sample solutions into the plasma.

• Measure the emission intensity of the characteristic wavelength for lithium (e.g., 670.784 nm).

• Construct a calibration curve by plotting the emission intensity of the standards against their known concentrations.

• Determine the lithium concentration in the sample by interpolating its emission intensity on the calibration curve.

Workflow for Lithium Determination by ICP-OES.

Determination of Sulfate by Ion Chromatography (IC)

Ion chromatography is a high-precision method ideal for quantifying sulfate and other anions.[6]

a. Sample Preparation:

• Accurately weigh a known amount of the lithium sulfate sample.

• Dissolve the sample in high-purity deionized water.

• Dilute the sample to a concentration within the linear range of the conductivity detector.

• Filter the sample through a 0.45 µm syringe filter to remove any particulate matter before injection.

• Prepare a series of calibration standards containing known concentrations of sulfate.

b. Instrumental Analysis:

• Equilibrate the IC system with the chosen eluent (e.g., a sodium carbonate/sodium bicarbonate solution) until a stable baseline is achieved.

• Inject the blank, calibration standards, and sample solutions into the IC system.

• The sulfate ions are separated from other anions on an anion-exchange column.

• The separated ions pass through a suppressor to reduce the background conductivity of the eluent, enhancing the signal of the analyte ions.

• Detect the sulfate ions using a conductivity detector.

• Construct a calibration curve by plotting the peak area of the sulfate standards against their known concentrations.

• Determine the sulfate concentration in the sample by comparing its peak area to the calibration curve.

Workflow for Sulfate Determination by Ion Chromatography.

Determination of Lithium by Atomic Absorption Spectroscopy (AAS)

AAS is a well-established and cost-effective method for the determination of lithium.

a. Sample Preparation:

• Accurately weigh a known amount of the lithium sulfate sample.

• Dissolve the sample in deionized water or a dilute acid solution.

• Dilute the sample to a concentration within the linear working range of the instrument (typically in the low µg/L range).[10]

• Prepare a series of lithium working standards by diluting a stock solution.[10]

• If significant interfering ions are present, an ionization suppressant (e.g., a potassium salt) may need to be added to both samples and standards.

b. Instrumental Analysis:

• Set up the AAS instrument with a lithium hollow cathode lamp and select the appropriate wavelength (670.8 nm).

• Optimize the instrument parameters, including the flame composition (air-acetylene) and burner height.

• Aspirate the blank, standards, and samples into the flame.

• Measure the absorbance of each solution.

• Generate a calibration curve by plotting the absorbance of the standards against their concentrations.

• Calculate the lithium concentration in the sample based on its absorbance and the calibration curve.

Workflow for Lithium Determination by AAS.

Logical Relationship of Method Validation Parameters

The validation of an analytical method ensures its suitability for the intended purpose. The core parameters are interconnected and collectively establish the reliability of the method.

Interrelationship of Analytical Method Validation Parameters.

References

• 1. researchgate.net [researchgate.net]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. elixirpublishers.com [elixirpublishers.com]
• 4. longdom.org [longdom.org]
• 5. extranet.spectro.com [extranet.spectro.com]
• 6. zeroinstrument.com [zeroinstrument.com]
• 7. wetlaboratory.com [wetlaboratory.com]
• 8. agilent.com [agilent.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. nemi.gov [nemi.gov]

A Comparative Guide to the Crystal Structures of Lithium Sulfate Polymorphs

For Researchers, Scientists, and Drug Development Professionals

Lithium sulfate (B86663) (Li₂SO₄), an inorganic compound with significant applications in fields ranging from battery technology to pharmaceuticals, exhibits a fascinating polymorphism, existing in several distinct crystal structures depending on temperature and hydration state. Understanding the nuances of these polymorphs is critical for controlling the material's properties and optimizing its performance in various applications. This guide provides an objective comparison of the known polymorphs of lithium sulfate, supported by experimental data and detailed methodologies.

Crystallographic Data of Lithium Sulfate Polymorphs

The primary polymorphs of lithium sulfate include a room-temperature monoclinic phase (β-Li₂SO₄), a high-temperature face-centered cubic phase (α-Li₂SO₄), an orthorhombic phase, and a common monohydrate form (Li₂SO₄·H₂O). The key crystallographic parameters for these structures are summarized below.

Property	β-Li₂SO₄ (Monoclinic)	α-Li₂SO₄ (Cubic)	Orthorhombic Li₂SO₄	Li₂SO₄·H₂O (Monoclinic)
Crystal System	Monoclinic[1][2]	Cubic (Face-Centered)[2][3]	Orthorhombic[4][5]	Monoclinic[6]
Space Group	P2₁/c[1]	F-43m[7]	Cmcm[4][5]	P2₁[6]
Lattice Parameters	a = 8.20 Å, b = 4.92 Å, c = 8.39 Å, β = 107.80°[1]	a = 7.07 Å[2]	a = 4.971 Å, b = 4.971 Å, c = 6.211 Å[5]	a = 5.43 Å, b = 4.83 Å, c = 8.14 Å, β = 107.58°[6]
Unit Cell Volume (ų)	322.25[1]	353.4	153.5	203.5[6]
Density (g/cm³)	2.22[2]	2.07[2]	2.57[5]	2.06[2]

Key Structural Features and Bond Distances

The arrangement of lithium (Li⁺) and sulfate (SO₄²⁻) ions, as well as water molecules in the monohydrate form, defines the distinct properties of each polymorph. Below is a comparison of selected bond lengths and coordination environments.

Polymorph	Li⁺ Coordination	S-O Bond Lengths (Å)	Li-O Bond Lengths (Å)
β-Li₂SO₄ (Monoclinic)	Tetrahedral (LiO₄)[1]	1.47 - 1.48[1]	1.91 - 1.96[1]
α-Li₂SO₄ (Cubic)	Tetrahedral (LiO₄)[7]	~1.48[7]	~1.86[7]
Orthorhombic Li₂SO₄	Octahedral (LiO₆) and 4-coordinate[4]	1.48 - 1.50[4]	2.00 - 2.23[4]
Li₂SO₄·H₂O (Monoclinic)	Tetrahedral, involving water oxygen	Not explicitly detailed in search results	Not explicitly detailed in search results

Phase Transitions and Thermal Properties

The transition between polymorphs is a key characteristic of lithium sulfate. The most well-studied is the reversible transition of the monoclinic β-phase to the cubic α-phase.

Transition	Temperature	Enthalpy of Transition	Notes
β-Li₂SO₄ → α-Li₂SO₄	575 °C[2]	Data not consistently found	This transition is associated with a significant increase in ionic conductivity.
Li₂SO₄·H₂O → β-Li₂SO₄ + H₂O	> 130 °C[2]	Not specified	Dehydration occurs upon heating.

Experimental Protocols

Precise characterization of lithium sulfate polymorphs relies on standardized experimental techniques, primarily X-ray Diffraction (XRD) and Differential Scanning Calorimetry (DSC).

X-ray Diffraction (XRD) for Crystal Structure Determination

Objective: To identify the crystal structure and determine the lattice parameters of lithium sulfate polymorphs.

Methodology:

• Sample Preparation:

  • For anhydrous polymorphs (β and α phases), the sample should be finely ground to a powder to ensure random orientation of the crystallites. The powder is then mounted in a sample holder. Due to the hygroscopic nature of anhydrous lithium sulfate, sample preparation should ideally be carried out in a dry environment (e.g., a glove box) to prevent hydration.[2]

  • For the monohydrate form, single crystals can be grown from an aqueous solution and mounted on a goniometer for single-crystal XRD analysis. Powder XRD can also be performed on ground crystals.

• Instrumentation: A powder X-ray diffractometer equipped with a copper (Cu Kα) or other suitable X-ray source is typically used.

• Data Collection:

  • The sample is scanned over a range of 2θ angles (e.g., 10-80°) to collect the diffraction pattern.

  • For studying the high-temperature α-phase, a high-temperature attachment on the XRD instrument is required to heat the sample to above 575 °C during data collection.

• Data Analysis:

  • The resulting diffraction pattern is analyzed by identifying the positions and intensities of the diffraction peaks.

  • This data is then compared to standard crystallographic databases (e.g., the Crystallography Open Database) to identify the phase.[6]

  • Rietveld refinement can be used to refine the lattice parameters and atomic positions from the powder diffraction data.

Differential Scanning Calorimetry (DSC) for Phase Transition Analysis

Objective: To determine the transition temperatures and measure the enthalpy of phase transitions of lithium sulfate polymorphs.

Methodology:

• Sample Preparation: A small, accurately weighed amount of the lithium sulfate sample (typically 5-10 mg) is placed in an aluminum or platinum DSC pan. For the anhydrous forms, the pan should be hermetically sealed to prevent any interaction with the atmosphere.[8]

• Instrumentation: A differential scanning calorimeter calibrated for temperature and enthalpy is used.

• Data Collection:

  • The sample is heated at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).[8][9]

  • The heat flow to the sample is measured as a function of temperature.

  • To study the β to α transition, the temperature range should extend beyond 575 °C. To observe the dehydration of the monohydrate, the scan should start from room temperature and go up to at least 200 °C.

• Data Analysis:

  • Phase transitions are identified as endothermic or exothermic peaks in the DSC thermogram.

  • The onset temperature of the peak is typically taken as the transition temperature.[9]

  • The area under the peak is integrated to determine the enthalpy of the transition.

Logical Relationship of Lithium Sulfate Polymorphs

The relationships between the common polymorphs of lithium sulfate are primarily driven by temperature and the presence of water. The following diagram illustrates these transitions.

Phase transitions of common lithium sulfate polymorphs.

This guide provides a foundational understanding of the crystal structures of lithium sulfate polymorphs. For researchers and professionals, a thorough grasp of these structures and their interconversions is paramount for the rational design and application of lithium sulfate-based materials. Further in-depth studies may be required to explore the full range of properties and potential applications of each specific polymorph.

References

• 1. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 2. Lithium sulfate - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 5. mp-558382: Li2SO4 (orthorhombic, Cmcm, 63) [legacy.materialsproject.org]
• 6. Crystallography Open Database: Information card for entry 1010246 [crystallography.net]
• 7. Materials Data on Li2SO4 by Materials Project (Dataset) | OSTI.GOV [osti.gov]
• 8. Thermal Analysis of Lithium-Ion Battery Electrolytes for Low Temperature Performance - TA Instruments [tainstruments.com]
• 9. sou.ucs.br [sou.ucs.br]

A Comparative Analysis of Lithium Sulfate and Lithium Acetate in Energy Storage Systems

For Researchers, Scientists, and Drug Development Professionals

The selection of appropriate electrolyte salts is a critical determinant of the performance, safety, and lifespan of energy storage systems. Among the various candidates, lithium sulfate (B86663) (Li₂SO₄) and lithium acetate (B1210297) (LiC₂H₃O₂) have garnered significant interest due to their distinct electrochemical properties. This guide provides an objective comparison of their performance, supported by available experimental data, to aid researchers in making informed decisions for their specific applications.

Executive Summary

Lithium acetate generally exhibits superior performance in several key areas for energy storage applications, particularly in enhancing cycle life, improving low-temperature performance, and forming a more stable solid electrolyte interphase (SEI) layer. These advantages are primarily attributed to the organic nature of the acetate anion, which influences its interaction with electrode surfaces and electrolyte solvents. Conversely, lithium sulfate is noted for its higher thermal stability and potentially lower cost, making it a viable option in applications where high-temperature operation is a primary concern.

Quantitative Performance Comparison

The following tables summarize the key performance metrics of lithium sulfate and lithium acetate based on available data. It is important to note that these values are derived from various sources and may not represent a direct head-to-head comparison under identical experimental conditions, as comprehensive, publicly available comparative studies are limited.

Table 1: Electrochemical Performance

Performance Metric	Lithium Sulfate (Li₂SO₄)	Lithium Acetate (LiC₂H₃O₂)	Key Advantages of Lithium Acetate
Ionic Conductivity	Moderate	Higher	Potentially 30% higher in some mixed-solvent systems[1]
Electrochemical Stability Window (ESW)	Approx. 2.05 V in 2M aqueous solution[2]	Typically narrower than sulfate in aqueous solutions	-
Impedance Growth (over 500 cycles)	Baseline	~12% lower[3]	Lower impedance rise leads to better power delivery over time.
Low-Temperature Performance	Baseline	20% higher capacity retention at -20°C[3]	Superior performance in cold environments.

Table 2: Cycle Life and Stability

Performance Metric	Lithium Sulfate (Li₂SO₄)	Lithium Acetate (LiC₂H₃O₂)	Key Advantages of Lithium Acetate
Cycle Life Improvement	Baseline	~15% improvement in some formulations[3]	Longer operational lifespan of the battery.
Capacity Retention	Accelerated degradation under high temp.[3]	85% capacity retention after 1000 cycles at 45°C[3]	Enhanced stability and durability.
SEI Layer Properties	Standard SEI	More uniform and flexible[3]	Accommodates volume changes during cycling, reducing degradation.
Thermal Stability	Higher	Lower[3]	-

Experimental Protocols

Ionic Conductivity Measurement

Objective: To determine the ionic conductivity of electrolyte solutions containing either lithium sulfate or lithium acetate.

Methodology: Electrochemical Impedance Spectroscopy (EIS)

• Electrolyte Preparation: Prepare equimolar solutions (e.g., 1M) of lithium sulfate and lithium acetate in the desired solvent system (e.g., a mixture of ethylene (B1197577) carbonate (EC) and dimethyl carbonate (DMC)).

• Cell Assembly: Assemble a symmetric cell with two blocking electrodes (e.g., stainless steel or platinum) separated by a separator soaked in the prepared electrolyte. The cell should be assembled in an inert atmosphere (e.g., an argon-filled glovebox) to prevent moisture contamination.

• EIS Measurement: Connect the cell to a potentiostat with a frequency response analyzer. Apply a small AC voltage perturbation (e.g., 10 mV) over a wide frequency range (e.g., 1 MHz to 0.1 Hz).

• Data Analysis: The ionic conductivity (σ) is calculated from the bulk resistance (Rb) obtained from the Nyquist plot using the formula: σ = L / (Rb * A), where L is the thickness of the separator and A is the electrode area.

Electrochemical Stability Window (ESW) Determination

Objective: To determine the voltage range over which the electrolyte remains stable without significant decomposition.

Methodology: Linear Sweep Voltammetry (LSV)

• Cell Assembly: Assemble a three-electrode cell inside a glovebox. Use a lithium metal foil as the reference and counter electrode, and an inert working electrode (e.g., platinum or glassy carbon). The separator is soaked in the test electrolyte.

• LSV Measurement: Connect the cell to a potentiostat. For the anodic stability, scan the potential from the open-circuit voltage (OCV) to a higher potential at a slow scan rate (e.g., 1 mV/s). For the cathodic stability, scan from OCV to a lower potential.

• Data Analysis: The ESW is determined by the potentials at which a significant increase in current is observed, indicating the onset of electrolyte oxidation or reduction. A cutoff current density (e.g., 0.1 mA/cm²) is typically used to define the stability limits.

Cycle Life and Capacity Retention Testing

Objective: To evaluate the long-term cycling performance of batteries utilizing electrolytes with either lithium sulfate or lithium acetate.

Methodology: Galvanostatic Cycling

• Cell Assembly: Assemble coin cells (e.g., 2032-type) with a standard cathode (e.g., LiFePO₄ or NMC) and anode (e.g., graphite) in an inert atmosphere. The separator is soaked in the respective lithium sulfate or lithium acetate electrolyte.

• Formation Cycles: Perform a few initial cycles at a low C-rate (e.g., C/10) to form a stable SEI layer.

• Cycling Protocol: Cycle the cells at a specific C-rate (e.g., 1C charge and 1C discharge) within a defined voltage window (e.g., 3.0 V to 4.2 V) at a constant temperature (e.g., 25°C).

• Data Analysis: Monitor the discharge capacity and coulombic efficiency for each cycle. The cycle life is often defined as the number of cycles until the capacity fades to 80% of its initial value. Capacity retention is calculated as (Discharge capacity at cycle 'n' / Initial discharge capacity) * 100%.

Signaling Pathways and Mechanisms

The primary mechanism influenced by the choice between lithium sulfate and lithium acetate is the formation and composition of the Solid Electrolyte Interphase (SEI). The SEI is a passivation layer that forms on the anode surface during the initial charging cycles and is crucial for the long-term stability of the battery.

• Lithium Acetate: The acetate anion, being organic, can participate in the formation of a more flexible and uniform SEI layer. This is believed to better accommodate the volume changes of the anode during lithium intercalation and deintercalation, leading to reduced cracking and electrolyte consumption over repeated cycles. This results in lower impedance growth and improved capacity retention.

• Lithium Sulfate: The inorganic sulfate anion contributes to the formation of a different SEI composition. While stable, it may be more rigid and less effective at accommodating anode volume expansion compared to the SEI formed with lithium acetate.

Visualizations

Caption: Comparative performance advantages of Lithium Acetate over Lithium Sulfate.

Caption: Generalized workflow for comparative electrochemical testing.

Conclusion

The choice between lithium sulfate and lithium acetate in an energy storage system depends on the specific performance priorities of the application. For applications demanding long cycle life, enhanced safety through stable SEI formation, and reliable performance at low temperatures, lithium acetate presents a compelling case. However, for systems where high-temperature stability is paramount and cost is a significant driver, lithium sulfate remains a relevant option. Further research involving direct, standardized comparative studies is necessary to fully elucidate the performance trade-offs and to guide the rational design of next-generation electrolytes.

References

• 1. Comparing Solvent Interactions: Lithium Acetate versus Sodium Acetate [eureka.patsnap.com]
• 2. Samsung SDI Co Ltd Patent: Solid Electrolyte with Sulfide Particles and Lithium-Metal-Oxide Coating [verdict.co.uk]
• 3. Lithium Acetate Vs. Lithium Sulfate: Best for Energy Efficiency [eureka.patsnap.com]

A Comparative Guide to Salts in Protein Crystallization: Lithium Sulfate vs. Alternatives

For researchers, scientists, and drug development professionals, selecting the optimal precipitant is a critical step in the challenging yet rewarding journey of protein crystallization. This guide provides an objective comparison of lithium sulfate (B86663) against other commonly used salts—ammonium (B1175870) sulfate, sodium chloride, and sodium malonate—supported by experimental data to inform your crystallization strategies.

The choice of salt can significantly influence crystal nucleation, growth, and diffraction quality. While ammonium sulfate has traditionally been a workhorse in crystallography, other salts like lithium sulfate and sodium malonate have demonstrated considerable efficacy, sometimes proving more successful in yielding high-quality crystals. This guide will delve into the performance of these salts, presenting quantitative data, detailed experimental protocols, and visual workflows to aid in your experimental design.

Performance Comparison of Crystallization Salts

The success of a crystallization experiment is often empirically determined. However, comparative studies provide valuable insights into the general effectiveness of different salts. A seminal study evaluated the ability of twelve different salts to crystallize a set of 23 diverse macromolecules. The results, summarized below, highlight the varied success rates of these common precipitants.

Salt	Number of Proteins Crystallized (out of 23)	Success Rate (%)
Sodium Malonate	19	82.6%
Ammonium Sulfate	11	47.8%
Sodium Acetate	11	47.8%
Sodium Formate	11	47.8%
Sodium Tartrate	11	47.8%
Lithium Sulfate	Not explicitly stated, but sulfates as a class are common	Data Not Available from this specific study
Sodium Chloride	Less effective than organic acids and sulfates[1]	Data Not Available from this specific study
Lithium Chloride	1	4.3%

Data sourced from a comparative study on 23 different proteins and viruses.[1][2][3]

Notably, sodium malonate was significantly more successful than other salts in this broad screening, crystallizing 19 out of the 23 macromolecules tested.[2] Ammonium sulfate, a traditional favorite, was successful with 11 of the proteins. While this particular study did not single out lithium sulfate's individual success rate, it is a commonly used sulfate salt in crystallization screens. The study did note that neither lithium chloride nor sodium chloride appeared to offer any significant advantage as a precipitant.

Case Study: Crystallization of Helicobacter pylori Adhesin A (HpaA)

A direct comparison between lithium sulfate and ammonium sulfate was demonstrated in the crystallization of the extracellular adhesion domain of H. pylori adhesin A (HpaA). This study provides a clear example of how different salts can lead to distinct crystal forms and diffraction qualities for the same protein.

Parameter	Lithium Sulfate	Ammonium Sulfate
Precipitant Concentration	1.92 M	1.9 M
pH	7.0 (HEPES)	8.0 (HEPES)
Crystal Size (µm)	800 x 280 x 60	70 x 70 x 30
Diffraction Resolution (Å)	1.95	2.6
Crystal Growth Rate	Slow	Faster with good reproducibility
Crystal Form (Space Group)	P6₅	P2₁2₁2

Data from the crystallization of H. pylori adhesin A.

In this case, lithium sulfate yielded larger crystals with a significantly higher diffraction resolution (1.95 Å) compared to ammonium sulfate (2.6 Å). However, crystal growth in lithium sulfate was slower. This highlights a common trade-off in crystallization experiments and underscores the importance of screening multiple salts.

Experimental Protocols

The following are generalized protocols for protein crystallization using the vapor diffusion method (both hanging and sitting drop). These can be adapted for use with lithium sulfate, ammonium sulfate, sodium chloride, or sodium malonate.

General Protein Preparation

For successful crystallization, the protein sample should be of high purity (>95%), homogeneous, and free of amorphous material. It is recommended to centrifuge or micro-filter the protein solution prior to setting up crystallization trials. The optimal protein concentration typically ranges from 5 to 25 mg/ml.

Vapor Diffusion: Hanging Drop Method

• Prepare the Reservoir: In a 24-well crystallization plate, pipette 500 µl to 1 ml of the salt precipitant solution (e.g., 1.0 - 2.4 M lithium sulfate or ammonium sulfate in a suitable buffer) into each reservoir well.

• Prepare the Drop: On a siliconized glass coverslip, pipette a 1-2 µl drop of the purified protein solution.

• Mix the Drop: Add an equal volume (1-2 µl) of the reservoir solution to the protein drop. Gently mix by pipetting up and down, being careful to avoid introducing air bubbles.

• Seal the Well: Invert the coverslip and place it over the reservoir, ensuring a tight seal with grease or by using pre-greased plates.

• Incubate: Store the plate in a stable temperature environment, free from vibrations. Incubation temperatures are typically 4°C or room temperature.

• Observe: Regularly examine the drops under a microscope for crystal growth over several days to weeks.

Vapor Diffusion: Sitting Drop Method

• Prepare the Reservoir: As with the hanging drop method, fill the reservoir of a sitting drop plate with 500 µl to 1 ml of the salt precipitant solution.

• Prepare the Drop: Pipette 1-2 µl of the protein solution onto the sitting drop post.

• Mix the Drop: Add an equal volume of the reservoir solution to the protein drop on the post and mix gently.

• Seal the Plate: Seal the plate with clear sealing tape or film.

• Incubate and Observe: Follow the same incubation and observation steps as the hanging drop method. The sitting drop method was successfully used in the initial screening of HpaA with lithium sulfate.

Logical Workflow for Salt Selection in Protein Crystallization

The process of selecting a suitable salt for protein crystallization can be systematic. The following diagram illustrates a logical workflow for screening and optimization.

Caption: A workflow for selecting and optimizing salt conditions for protein crystallization.

Signaling Pathways and Molecular Interactions

While this guide focuses on the practical aspects of crystallization, it is important to note that the choice of salt can influence the crystallized protein's structure and interactions. For instance, sulfate ions have been observed to interact with lysine (B10760008) residues and indirectly impact salt bridges involving glutamate (B1630785) residues. The specific cation (e.g., Li⁺ vs. NH₄⁺) can also lead to different crystal packing and even different crystal forms, as seen with HpaA. This suggests that ions can play a role in mediating crystal contacts.

The following diagram illustrates the general concept of how ions from the crystallization solution can interact with a protein surface, potentially influencing crystallization.

Caption: A simplified diagram showing potential electrostatic interactions between ions and charged residues on a protein surface.

References

• 1. A simple vapor-diffusion method enables protein crystallization inside the HARE serial crystallography chip - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protein Crystallization for X-ray Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]

Safety & Regulatory Compliance

Proper Disposal of Lithium Sulfate: A Guide for Laboratory Professionals

This document provides essential safety and logistical procedures for the proper disposal of lithium sulfate (B86663), ensuring the safety of laboratory personnel and compliance with environmental regulations. The following step-by-step guidance is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before handling lithium sulfate, it is crucial to be aware of its potential hazards and to use appropriate personal protective equipment (PPE). Lithium sulfate is harmful if swallowed and causes serious eye irritation.[1][2]

Essential PPE and Handling Guidelines:

• Eye Protection : Wear safety glasses with side shields or chemical splash goggles.[2]

• Hand Protection : Use compatible, chemical-resistant gloves. Dispose of contaminated gloves after use in accordance with good laboratory practices.[1][2]

• Protective Clothing : Wear a lab coat and other protective clothing to prevent skin contact.[3]

• Ventilation : Handle lithium sulfate in a well-ventilated area to avoid the formation of dust and aerosols.[1][4]

• Hygiene : Wash hands thoroughly after handling. Do not eat, drink, or smoke in areas where the chemical is used.[1][5]

Environmental and Toxicity Data

Lithium sulfate is toxic to aquatic life, which underscores the importance of preventing its release into the environment.[2] Disposal into sewer systems is strictly prohibited.[4] The following table summarizes key aquatic toxicity data.

Organism	Test Type	Endpoint	Concentration	Exposure Duration	Notes
Oncorhynchus mykiss (Rainbow Trout)	LC50	Mortality	30.3 mg/L	96 hours	Data for analogous Li₂CO₃
Daphnia magna (Water Flea)	EC50	Effect	33.2 mg/L	48 hours	Data for analogous Li₂CO₃
Desmodesmus subspicatus (Green Algae)	EC50	Effect	> 400 mg/L	72 hours
Activated Sludge	EC50	Effect	180.8 mg/L	3 hours	Data for analogous LiOH anhydrous

Data sourced from a representative Safety Data Sheet.[4]

Step-by-Step Disposal Procedures

The standard and required method for disposing of lithium sulfate is through a licensed professional waste disposal service.[1][2] In-laboratory treatment is not recommended due to the potential for hazardous reactions and the need to comply with complex waste regulations.

Procedure for Preparing Lithium Sulfate Waste for Disposal:

• Segregation and Collection :

  • Do not mix lithium sulfate waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

  • Collect solid lithium sulfate waste, including contaminated materials from spill cleanups, and place it directly into a designated waste container.[3][6]

• Container Selection :

  • Use a sturdy, chemically compatible container with a tightly sealing lid.[4][7] Polyethylene or polypropylene (B1209903) containers are suitable.

  • Ensure the container is clean, dry, and free from leaks or residues before adding waste.[6]

• Labeling :

  • Clearly label the container with the words "Hazardous Waste".[6]

  • Identify the contents as "Lithium Sulfate".[6] Include concentration if it is in solution.

  • Record the date when waste was first added to the container (the accumulation start date).[6]

• Storage :

  • Store the sealed container in a designated, secure hazardous waste accumulation area.

  • Ensure the storage area is cool, dry, and well-ventilated.[4][7]

  • Store it away from incompatible materials, particularly strong oxidizers.[3] Do not store with foodstuffs.[4]

• Arranging Disposal :

  • Contact your institution's EHS office or a licensed hazardous waste disposal contractor to schedule a pickup.[1]

  • Provide an accurate description and quantity of the waste.

  • Retain all documentation and certificates of disposal provided by the contractor.[6]

Handling Spills:

In the event of a spill, avoid generating dust.[4] Sweep up the solid material using spark-proof tools and place it in a sealed container for disposal.[3][4] Ventilate the area and wash the spill site after the material has been collected.[3]

Disposal of Empty Containers:

Empty containers must be managed properly. They should be triple-rinsed with a suitable solvent (e.g., water), and the rinsate must be collected and disposed of as hazardous waste.[4] After thorough rinsing, the container can be offered for recycling or disposed of according to institutional guidelines.[4]

Experimental Protocols

No in-laboratory experimental treatment protocol for the disposal of lithium sulfate is recommended. The chemical's properties and regulatory requirements mandate that it be handled by professionals. While some general disposal methods, such as "Flinn Suggested Disposal Method #26a," are referenced in safety literature, this specific method pertains to landfilling solid waste that has been determined to be non-hazardous under local, state, and federal regulations.[3][7] Given the aquatic toxicity of lithium compounds, self-classifying lithium sulfate as non-hazardous for landfill disposal is not advisable. The safest and most compliant procedure is to contact a licensed professional waste disposal service.[1][2]

Disposal Workflow Diagram

Caption: Logical workflow for the safe disposal of lithium sulfate waste.

References

• 1. flinnsci.com [flinnsci.com]
• 2. flinnsci.com [flinnsci.com]
• 3. forestry-suppliers.com [forestry-suppliers.com]
• 4. vsbit.org [vsbit.org]
• 5. Demo [flinnsci.com]
• 6. Demo [flinnsci.com]
• 7. Demo [flinnsci.com]

Essential Safety and Logistics for Handling Lithium Sulfate

For researchers, scientists, and drug development professionals, understanding the appropriate handling of chemicals is paramount for laboratory safety. This guide provides immediate, essential information on personal protective equipment (PPE), operational procedures, and disposal plans for Lithium Sulfate (B86663) (Li₂SO₄).

Lithium sulfate is harmful if swallowed and can cause serious eye irritation.[1][2][3] It is crucial to adhere to the following safety protocols to minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment when handling Lithium Sulfate. Consistent and correct use of this equipment is critical to prevent exposure.

Body Part	Personal Protective Equipment	Standard/Specification
Eyes/Face	Chemical splash goggles or safety glasses with side-shields. A face shield may be appropriate for certain applications.[4][5][6]	ANSI Z87.1, EN 166[1][6]
Hands	Chemical-resistant protective gloves (e.g., Nitrile rubber). Gloves must be inspected before use.[1][4][5]	29 CFR 1910.138, EN 374
Body	Wear suitable protective clothing, such as a flame-resistant laboratory coat, fully buttoned.[4][6][7]	EN 340
Respiratory	In case of inadequate ventilation or dust formation, wear respiratory protection. A particulate filter respirator (P95 or P1) is suitable for nuisance exposures. For higher levels, use appropriate certified respirators.[1][4]	29 CFR 1910.134, EN 143, EN 149[6]
Feet	Closed-toed shoes are required.[5]	29 CFR 1910.136

Safe Handling and Storage Protocol

Operational Plan:

• Engineering Controls: Handle lithium sulfate in a well-ventilated area.[7] Use a properly functioning chemical fume hood, especially when dust may be generated.[1][5] Ensure that an emergency eyewash station and safety shower are readily accessible.[6]

• Handling Procedures: Avoid all personal contact, including inhalation of dust.[8][9] Do not eat, drink, or smoke when using this product.[1][2][4][10] Wash hands thoroughly after handling.[1][2][4][7][10] Keep the container tightly closed when not in use.[10] Avoid formation of dust and aerosols.[1][7]

• Storage: Store in a dry, cool, and well-ventilated place.[7][9][10] Keep the container tightly closed in its original packaging.[4][10] Store away from incompatible materials.[9]

Emergency and Disposal Procedures

First Aid Measures:

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek medical attention.[1][2][4][7][10]

• In Case of Skin Contact: Immediately wash the skin with plenty of water.[4][10] If skin irritation occurs, get medical advice/attention.[4][10]

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1][2][4][7][10] If eye irritation persists, get medical advice/attention.[1][2][4][7][10]

• If Swallowed: Rinse mouth.[1][2][4][10] Call a POISON CENTER or doctor/physician if you feel unwell.[1][2][4][10]

Spill and Disposal Plan:

• Spill Response: Use personal protective equipment.[1] Avoid dust formation.[1][7] For dry spills, clean up rapidly by scoop or vacuum.[4][10] Place the material in a suitable, labeled container for waste disposal.[8][9]

• Waste Disposal: Dispose of contents/container to an approved waste disposal plant in accordance with local, regional, national, and/or international regulations.[1][2][4] Do not allow the product to enter drains.[1][7]

Caption: Workflow for safe handling of Lithium Sulfate and emergency procedures.

References

• 1. dept.harpercollege.edu [dept.harpercollege.edu]
• 2. tracesciences.com [tracesciences.com]
• 3. carlroth.com [carlroth.com]
• 4. technopharmchem.com [technopharmchem.com]
• 5. purdue.edu [purdue.edu]
• 6. benchchem.com [benchchem.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. sdfine.com [sdfine.com]
• 10. lobachemie.com [lobachemie.com]